Phenyl acetate

• CAS: 122-79-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Phenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key physical properties of phenyl acetate, complete with experimental protocols for their determination and visualizations of relevant chemical transformations. The information is intended to support laboratory research, chemical synthesis, and drug development activities where phenyl acetate is utilized as a solvent, reagent, or intermediate.

Physical and Chemical Properties of Phenyl Acetate

Phenyl acetate is an aromatic ester with the chemical formula C₈H₈O₂.[1][2] It exists as a clear, colorless liquid at room temperature and possesses a characteristic sweetish, phenolic odor.[2][3][4] This compound is an acetate ester formed from the formal condensation of phenol and acetic acid.[3][4]

The following table summarizes the key quantitative physical properties of phenyl acetate, compiled from various sources. These values are essential for handling, storage, and application of the compound in a laboratory or industrial setting.

Property	Value	Units	Conditions	Citations
Molecular Weight	136.15	g/mol	[1][3][5][6]
Density	1.073 - 1.078	g/mL	at 20-25 °C	[1][3][4][5][7][8]
Melting Point	-30	°C	[1][3]
Boiling Point	195 - 196	°C	at 760 mmHg	[1][4][5][6][7]
Solubility in Water	4	g/L	at 20 °C	[4][9]
Refractive Index	1.501 - 1.503	nD	at 20 °C	[3][4][5][6][7][8]
Flash Point	76 - 80	°C	closed cup	[2][7][10][11][12][13]
Vapor Density	4.7	(Air = 1)	[3][10][14]
Vapor Pressure	0.398 - 0.418	mm Hg	at 25 °C	[3][15]

Experimental Protocols for Determination of Physical Properties

The following sections detail the general experimental methodologies for determining the key physical properties of a liquid organic compound like phenyl acetate.

Since phenyl acetate is a liquid at room temperature, its melting point is determined at sub-ambient temperatures.

• Apparatus: A cryostat or a low-temperature melting point apparatus, a small test tube or capillary tube, and a calibrated low-temperature thermometer.

• Procedure:

  • A small sample of phenyl acetate is placed in a capillary tube.

  • The capillary tube is placed in the cooling block of the cryostat.

  • The temperature is gradually lowered.

  • The temperature at which the liquid solidifies is recorded as the freezing point, which is equivalent to the melting point.

The boiling point is a key indicator of the purity of a liquid.

• Apparatus: A small distillation flask or a Thiele tube, a condenser, a heat source (heating mantle or oil bath), a calibrated thermometer, and boiling chips.

• Procedure (Distillation Method):

  • A small volume of phenyl acetate is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

  • The apparatus is assembled for simple distillation with the thermometer bulb positioned just below the side arm leading to the condenser.

  • The flask is gently heated.

  • The temperature is recorded when the liquid is boiling and a steady stream of condensate is observed on the thermometer bulb. This temperature is the boiling point.[5][6][8][16]

The density of a liquid can be determined using several methods.

• Apparatus: A pycnometer (specific gravity bottle) of a known volume, a balance, and a constant temperature water bath.

• Procedure:

  • The mass of the clean, dry pycnometer is accurately measured.

  • The pycnometer is filled with phenyl acetate and placed in a constant temperature water bath until it reaches thermal equilibrium.

  • Any excess liquid is removed, and the exterior of the pycnometer is dried.

  • The mass of the pycnometer filled with phenyl acetate is measured.

  • The density is calculated by dividing the mass of the phenyl acetate by the known volume of the pycnometer.[10][13][17][18][19]

This qualitative and quantitative test determines the extent to which a substance dissolves in a solvent.

• Apparatus: A test tube, a graduated cylinder or pipette, a balance, and a vortex mixer or shaker.

• Procedure (Qualitative):

  • A small, measured amount of phenyl acetate is added to a test tube containing a specific volume of deionized water.

  • The mixture is agitated vigorously.

  • The mixture is allowed to stand, and the miscibility of the two layers is observed. The formation of a single, clear phase indicates solubility, while the presence of two distinct layers indicates insolubility.[9][12][20][21][22]

• Procedure (Quantitative):

  • A saturated solution of phenyl acetate in water is prepared at a specific temperature.

  • A known volume of the saturated solution is carefully separated from any undissolved phenyl acetate.

  • The solvent is evaporated from the known volume of the solution, and the mass of the remaining phenyl acetate is determined.

  • The solubility is then calculated in grams per liter (g/L) or other appropriate units.

Chemical Transformations of Phenyl Acetate

While not biological signaling pathways, the following chemical reactions represent logical transformations of phenyl acetate and are visualized as requested.

The Fries rearrangement is an organic reaction in which an aryl ester is converted to a hydroxy aryl ketone by catalysis with a Lewis acid.[3][4][23]

Caption: Fries Rearrangement of Phenyl Acetate.

Phenyl acetate can be hydrolyzed to phenol and acetic acid. This reaction can be catalyzed by either an acid or a base.[14][15][24]

Caption: Hydrolysis of Phenyl Acetate.

References

• 1. cdn.juniata.edu [cdn.juniata.edu]
• 2. pennwest.edu [pennwest.edu]
• 3. byjus.com [byjus.com]
• 4. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 5. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 6. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. byjus.com [byjus.com]
• 9. scribd.com [scribd.com]
• 10. quora.com [quora.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 14. Which ester hydrolyzes more rapidly? b. phenyl acetate or benzyl ... | Study Prep in Pearson+ [pearson.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. wjec.co.uk [wjec.co.uk]
• 18. pro-lehrsysteme.ch [pro-lehrsysteme.ch]
• 19. m.youtube.com [m.youtube.com]
• 20. www1.udel.edu [www1.udel.edu]
• 21. google.com [google.com]
• 22. chem.ucalgary.ca [chem.ucalgary.ca]
• 23. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 24. pangea.stanford.edu [pangea.stanford.edu]

An In-depth Technical Guide to the Synthesis of Phenyl Acetate from Phenol and Acetic Anhydride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of phenyl acetate from phenol and acetic anhydride. Phenyl acetate is a significant intermediate in the pharmaceutical and chemical industries, primarily utilized in the synthesis of various active pharmaceutical ingredients (APIs) and other organic compounds.[1] This document details the underlying reaction mechanism, various catalytic and non-catalytic experimental protocols, and methods for purification and characterization. Quantitative data from multiple sources are summarized for comparative analysis. Furthermore, this guide presents visual representations of the reaction pathway and a general experimental workflow to facilitate a deeper understanding of the synthesis process.

Introduction

Phenyl acetate, an ester derived from phenol and acetic acid, is a colorless liquid with a characteristic sweetish odor.[2] Its synthesis is a fundamental example of esterification, specifically the acylation of a phenol. The primary route for its preparation involves the reaction of phenol with acetic anhydride, a process that can be catalyzed by either acids or bases, or in some cases, conducted under catalyst-free conditions at elevated temperatures.[3][4] The choice of synthetic route and catalyst significantly impacts reaction efficiency, yield, and purity of the final product. This guide explores various methodologies to provide researchers with a detailed understanding of the available options for phenyl acetate synthesis.

Reaction Mechanism

The synthesis of phenyl acetate from phenol and acetic anhydride proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the oxygen atom of the phenol acts as a nucleophile, attacking one of the carbonyl carbons of acetic anhydride. This is followed by the elimination of an acetate ion as a leaving group, resulting in the formation of phenyl acetate and acetic acid as a byproduct.

The reaction can be catalyzed to enhance the rate of reaction. In a basic medium, the phenol is deprotonated to form the more nucleophilic phenoxide ion, which readily attacks the acetic anhydride. Under acidic conditions, the carbonyl oxygen of the acetic anhydride is protonated, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the phenol.

Caption: Nucleophilic acyl substitution mechanism for phenyl acetate synthesis.

Experimental Protocols

Several protocols for the synthesis of phenyl acetate have been reported, varying in their use of catalysts, solvents, and reaction conditions. Below are detailed methodologies for some common approaches.

Base-Catalyzed Synthesis in Aqueous Medium

This method utilizes a strong base, such as sodium hydroxide, to deprotonate phenol, thereby increasing its nucleophilicity.

Protocol:

• Dissolve 15 g of phenol in 105 ml of a 10% aqueous sodium hydroxide solution.[5]

• Cool the solution by adding approximately 150 g of crushed ice.[5]

• Add 22 ml (or 24 g) of acetic anhydride to the cooled solution.[5]

• Stopper the flask and shake it vigorously for about 5 minutes until an emulsion of phenyl acetate is formed.[5]

• Pour the mixture into a separatory funnel. To aid separation, 8 ml of carbon tetrachloride can be added.[5]

• Separate the lower organic layer and wash it with about 80 ml of a very dilute sodium carbonate solution.[5]

• Dry the separated phenyl acetate layer with calcium chloride for 20-30 minutes.[5]

• Filter the dried product into a distillation flask and perform distillation.[5]

• Collect the fraction boiling between 190-200 °C.[5]

Catalyst-Free Synthesis under Solvent-Free Conditions

This "green chemistry" approach avoids the use of catalysts and solvents, relying on thermal energy to drive the reaction.

Protocol:

• In a 25 ml round-bottom flask, add 2.0 ml (0.02 mol) of phenol and 2.0 ml (0.02 mol) of acetic anhydride.[4]

• Stir the mixture in an oil bath at 120 °C for 120 minutes.[4]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).[4]

• Upon completion, pour the reaction mixture into ice-cold water in a separatory funnel.[4]

• Extract the product with hexane.[4]

• Evaporate the hexane to obtain the pure phenyl acetate.[4]

Heterogeneous Catalysis with Titanium Silicalite-1 (TS-1)

This method employs a solid acid catalyst, which can be easily recovered and reused.

Protocol:

• Combine phenol and acetic anhydride in a molar ratio of 1:1.2.[6]

• Add 6% by mass of the TS-1 catalyst to the reaction mixture.[6]

• Maintain the reaction temperature at 70 °C.[6]

• Allow the reaction to proceed for 2.5 hours.[6]

• After the reaction, the catalyst can be filtered off for reuse.[6]

• The product can be purified by distillation.

Quantitative Data Summary

The following tables summarize key quantitative data from the cited experimental protocols.

Table 1: Reactant Quantities and Ratios

Method	Phenol	Acetic Anhydride	Catalyst	Solvent	Molar Ratio (Phenol:Acetic Anhydride)
Base-Catalyzed	15 g	22 ml (24 g)	10% NaOH	Water	~1:1.5
Catalyst-Free	2.0 ml (~2.12 g)	2.0 ml (~2.16 g)	None	None	~1:1
TS-1 Catalyzed	-	-	6 m% TS-1	-	1:1.2

Table 2: Reaction Conditions and Product Specifications

Method	Temperature (°C)	Time	Yield	Boiling Point (°C)	Density (g/mL)
Base-Catalyzed	Cooled with ice	5 min (shaking)	~20 g (~93%)	196	1.08
Catalyst-Free	120	120 min	-	-	-
TS-1 Catalyzed	70	2.5 h	96.5% conversion	-	-

Experimental Workflow

The general workflow for the synthesis, purification, and analysis of phenyl acetate is depicted in the following diagram.

Caption: General workflow for phenyl acetate synthesis and analysis.

Purification and Characterization

Purification of the crude phenyl acetate is crucial to remove unreacted starting materials, the catalyst, and byproducts.

• Work-up: The reaction mixture is typically first neutralized (if a catalyst is used) and then extracted with an organic solvent. The organic layer is washed with a dilute base (like sodium bicarbonate solution) to remove any remaining acidic impurities, followed by washing with brine and drying over an anhydrous salt (e.g., calcium chloride or magnesium sulfate).[5][7]

• Distillation: The final purification is often achieved by distillation under atmospheric or reduced pressure. Phenyl acetate has a boiling point of approximately 196 °C at atmospheric pressure.[5]

• Characterization: The identity and purity of the synthesized phenyl acetate can be confirmed using various spectroscopic techniques:

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum will show characteristic peaks for the aromatic protons and the methyl protons of the acetyl group.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will show distinct signals for the carbonyl carbon, the aromatic carbons, and the methyl carbon.[8]

  • IR (Infrared) Spectroscopy: A strong absorption band corresponding to the C=O stretching of the ester group will be observed around 1760 cm⁻¹.

  • GC-MS (Gas Chromatography-Mass Spectrometry): This technique can be used to determine the purity and confirm the molecular weight of the product.

Conclusion

The synthesis of phenyl acetate from phenol and acetic anhydride is a versatile and well-established reaction in organic chemistry. This guide has provided an in-depth overview of the reaction mechanism, detailed experimental protocols for various synthetic approaches, and a summary of the quantitative data. The choice of methodology will depend on factors such as desired yield, purity requirements, cost, and environmental considerations. The provided workflows and diagrams serve as valuable tools for researchers and professionals in the planning and execution of this important synthesis.

References

• 1. CN104496809A - Synthesis method of drug intermediate phenyl acetate - Google Patents [patents.google.com]
• 2. Phenyl acetate | CH3COOC6H5 | CID 31229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phenyl acetate - Wikipedia [en.wikipedia.org]
• 4. jetir.org [jetir.org]
• 5. prepchem.com [prepchem.com]
• 6. researchgate.net [researchgate.net]
• 7. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 8. ioc.tu-clausthal.de [ioc.tu-clausthal.de]

Phenyl acetate chemical structure and IUPAC name.

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phenyl acetate, the ester of phenol and acetic acid, is a significant chemical entity with diverse applications ranging from being a versatile solvent and intermediate in organic synthesis to a molecule of interest in biological systems. This technical guide provides an in-depth overview of the chemical structure, nomenclature, physicochemical properties, and synthesis of phenyl acetate. Furthermore, it delves into key reactions, such as the Fries rearrangement, and explores its biological relevance and metabolic pathways. Detailed experimental protocols and data are presented to support advanced research and development activities.

Chemical Structure and Nomenclature

Phenyl acetate is an aromatic ester characterized by an acetoxy group attached to a benzene ring.

• IUPAC Name: Phenyl acetate[1][2]

• Systematic IUPAC Name: Phenyl ethanoate[1]

• Other Names: Acetylphenol, Acetoxybenzene, Phenol acetate[1][2]

• Chemical Formula: C₈H₈O₂[2]

• SMILES: CC(=O)OC1=CC=CC=C1[2]

• InChI Key: IPBVNPXQWQGGJP-UHFFFAOYSA-N[2]

The structure consists of a phenyl group (-C₆H₅) bonded to the oxygen atom of an acetate group (-OCOCH₃).

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of phenyl acetate is provided in the tables below for easy reference.

Table 1: Physical Properties of Phenyl Acetate

Property	Value	Reference
Molecular Weight	136.15 g/mol	[3]
Appearance	Clear, colorless liquid	[4][5]
Odor	Sweetish, solvent-like	[4]
Density	1.073 g/mL at 25 °C	[3]
Boiling Point	196 °C	[3]
Melting Point	Not applicable (liquid at room temperature)
Solubility in Water	4 g/L at 20°C	[5]
Refractive Index (n20/D)	1.501	[3]
Flash Point	77 °C (170.6 °F) - closed cup	[3]

Table 2: Spectroscopic Data for Phenyl Acetate

Spectroscopy	Peak Information	Reference
¹H NMR (CDCl₃)	Chemical shifts (δ) at approximately 2.33 ppm (s, 3H, CH₃), 6.92 ppm (d, 2H, ortho-H), 7.15 ppm (d, 2H, meta-H), and 7.30–7.38 ppm (m, 1H, para-H).	[6]
¹³C NMR (DMSO)	Chemical shifts (δ) at approximately 20.7, 121.1, 127.2, 129.3, 129.8, 133.6, 135.3, 148.6, 170.0 ppm.	[6]
IR (cm⁻¹)	Major peaks around 3027 (aromatic C-H stretch), 2925 (aliphatic C-H stretch), 1742 (C=O ester stretch), 1506 (C-O stretch), and various peaks in the fingerprint region.	[6]
Mass Spectrometry (EI)	Molecular ion peak (M⁺) at m/z = 136, with other significant fragments.	[7][8]

Experimental Protocols

Synthesis of Phenyl Acetate

Phenyl acetate can be synthesized through the esterification of phenol with acetic anhydride or acetyl chloride.[9] A common laboratory procedure is detailed below.

Objective: To synthesize phenyl acetate from phenol and acetic anhydride.

Materials:

• Phenol (15 g)

• 10% aqueous sodium hydroxide solution (105 mL)

• Acetic anhydride (22 mL)

• Crushed ice (approx. 150 g)

• Carbon tetrachloride (8 mL)

• Dilute sodium carbonate solution

• Anhydrous calcium chloride

Procedure:

• Dissolve 15 g of phenol in 105 mL of 10% aqueous sodium hydroxide solution in a suitable flask.

• Cool the solution by adding approximately 150 g of crushed ice.

• Add 22 mL of acetic anhydride to the cooled solution.

• Stopper the flask and shake vigorously for about 5 minutes until an emulsion of phenyl acetate forms, indicating the completion of the reaction.

• Transfer the mixture to a separatory funnel.

• To facilitate phase separation, add 8 mL of carbon tetrachloride and shake. A sharp separation should be observed.

• Discard the upper aqueous layer.

• Wash the organic layer (phenyl acetate in carbon tetrachloride) with approximately 80 mL of very dilute sodium carbonate solution.

• Separate the organic layer and dry it with anhydrous calcium chloride for 20-30 minutes.

• Filter the dried solution into a distillation flask.

• Perform distillation, collecting the fraction that boils between 190-200 °C. The expected yield is approximately 20 g of pure phenyl acetate.[10]

Fries Rearrangement of Phenyl Acetate

The Fries rearrangement is an important reaction of phenyl acetate, converting it to a mixture of ortho- and para-hydroxyacetophenones, which are valuable pharmaceutical intermediates.[9] The reaction is typically catalyzed by a Lewis acid.[1][2]

Objective: To convert phenyl acetate into 4-hydroxyacetophenone via a Brønsted acid-promoted Fries rearrangement.

Materials:

• Trifluoromethanesulfonic acid

• Phenyl acetate

• Dichloromethane

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer, add trifluoromethanesulfonic acid (0.5 mL) and cool the flask to 0 °C in an ice bath.

• To the cooled acid, add phenyl acetate (50 µL) and stir the mixture at 0 °C for 30 minutes.

• After the reaction time, add ice-cold water (approximately 25 mL) to the reaction mixture.

• Allow the ice to melt and then transfer the mixture to a separatory funnel.

• Extract the aqueous mixture with dichloromethane (15 mL).

• Separate the organic layer and re-extract the aqueous layer with another 15 mL of dichloromethane.

• Combine the organic extracts and wash them with a saturated sodium chloride solution (25 mL).

• Dry the organic layer with anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and evaporate the solvent under reduced pressure to obtain the crude product.

• Further purification can be achieved by recrystallization from toluene.[11]

Key Reactions and Mechanisms

Fries Rearrangement

The Fries rearrangement involves the migration of the acyl group from the phenolic ester to the aromatic ring. The reaction is selective for the ortho and para positions, and the product distribution can be influenced by reaction conditions such as temperature and solvent polarity.[1][2] Low temperatures generally favor the para product, while higher temperatures favor the ortho product.[2]

Mechanism of the Fries Rearrangement of Phenyl Acetate.

Biological Significance and Metabolic Pathways

Phenyl acetate is a naturally occurring compound in mammals as a metabolite of the amino acid phenylalanine.[9] It has garnered interest in the field of drug development due to its potential antineoplastic activities, including the induction of differentiation, growth inhibition, and apoptosis in tumor cells.[9][12][13]

In humans, phenylacetate is metabolized in the mitochondria. It is first converted to phenylacetyl-CoA, a reaction catalyzed by acyl-coenzyme A synthetases. Subsequently, phenylacetyl-CoA conjugates with L-glutamine to form phenylacetylglutamine, which is then excreted in the urine. This metabolic pathway is clinically significant as it provides an alternative route for nitrogen excretion in patients with urea cycle disorders.[14]

In plants, the related compound phenylacetic acid (PAA) acts as an auxin, a class of plant hormones that regulate growth and development.[15][16] PAA has also been shown to possess antimicrobial properties.[16]

Simplified metabolic pathway of phenylacetate in humans.

Conclusion

Phenyl acetate is a multifaceted molecule with well-established roles in chemical synthesis and emerging significance in biological and pharmaceutical research. This guide has provided a comprehensive overview of its fundamental properties, synthesis, and reactivity, with a focus on data and protocols relevant to a scientific audience. The detailed information presented herein serves as a valuable resource for professionals engaged in research and development involving this versatile compound.

References

• 1. byjus.com [byjus.com]
• 2. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 3. 醋酸苯酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Phenyl acetate | CH3COOC6H5 | CID 31229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PHENYL ACETATE | 122-79-2 [chemicalbook.com]
• 6. jetir.org [jetir.org]
• 7. spectrabase.com [spectrabase.com]
• 8. Acetic acid, phenyl ester [webbook.nist.gov]
• 9. PHENYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 10. prepchem.com [prepchem.com]
• 11. books.rsc.org [books.rsc.org]
• 12. Phenyl acetate | Endogenous Metabolite | TargetMol [targetmol.com]
• 13. Human Metabolome Database: Showing metabocard for Phenyl acetate (HMDB0040733) [hmdb.ca]
• 14. SMPDB [smpdb.ca]
• 15. academic.oup.com [academic.oup.com]
• 16. An Historical Review of Phenylacetic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic data of phenyl acetate (1H NMR, 13C NMR, IR, Mass Spec).

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for phenyl acetate, a key chemical intermediate and fragrance component. This document details the proton nuclear magnetic resonance (¹H NMR), carbon-13 nuclear magnetic resonance (¹³C NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) data, along with the experimental protocols for their acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. For phenyl acetate, both ¹H and ¹³C NMR are crucial for confirming its identity and purity.

¹H NMR Spectroscopy

Proton NMR spectroscopy of phenyl acetate reveals three distinct signals corresponding to the aromatic protons and the methyl protons of the acetyl group.

Table 1: ¹H NMR Spectroscopic Data for Phenyl Acetate

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.42 - 7.35	Multiplet	2H	H-3, H-5 (meta)
~7.27 - 7.20	Multiplet	1H	H-4 (para)
~7.12 - 7.05	Multiplet	2H	H-2, H-6 (ortho)
~2.29	Singlet	3H	-CH₃

Note: Chemical shifts are referenced to tetramethylsilane (TMS) at 0 ppm and may vary slightly depending on the solvent and concentration.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of phenyl acetate displays six signals, corresponding to the eight carbon atoms in the molecule. The symmetry of the phenyl group results in the equivalence of C-2/C-6 and C-3/C-5.

Table 2: ¹³C NMR Spectroscopic Data for Phenyl Acetate

Chemical Shift (δ) ppm	Assignment
~169.5	C=O (carbonyl)
~150.8	C-1 (ipso)
~129.4	C-3, C-5 (meta)
~125.8	C-4 (para)
~121.6	C-2, C-6 (ortho)
~21.1	-CH₃

Note: Chemical shifts are referenced to tetramethylsilane (TMS) at 0 ppm and may vary slightly depending on the solvent and concentration.

Experimental Protocol for NMR Spectroscopy

A standard protocol for acquiring high-quality NMR spectra of phenyl acetate is as follows:

• Sample Preparation: Dissolve 5-10 mg of phenyl acetate in approximately 0.7 mL of deuterated chloroform (CDCl₃). Ensure the sample is fully dissolved to avoid line broadening.[1]

• Instrumentation: A 400 MHz or 500 MHz NMR spectrometer is typically used.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence (e.g., Bruker's zg30) is used.

  • Number of Scans: 16 to 32 scans are generally sufficient.

  • Relaxation Delay (d1): A relaxation delay of 1-2 seconds is recommended.

  • Acquisition Time (aq): An acquisition time of 2-4 seconds provides adequate resolution.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A standard proton-decoupled single-pulse sequence (e.g., Bruker's zgpg30) is employed to simplify the spectrum and enhance signal-to-noise.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.

  • Relaxation Delay (d1): A delay of 2 seconds is a good starting point.

  • Acquisition Time (aq): An acquisition time of 1-2 seconds is typical.

• Data Processing: The acquired free induction decay (FID) is processed using a Fourier transform. Phase and baseline corrections are applied to obtain the final spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of phenyl acetate is characterized by strong absorptions corresponding to the carbonyl group and aromatic C-H and C=C bonds.

Table 3: Key IR Absorption Bands for Phenyl Acetate

Wavenumber (cm⁻¹)	Intensity	Assignment
~3070-3030	Medium	Aromatic C-H stretch
~1765	Strong	C=O (ester) stretch
~1595, ~1495	Medium to Strong	Aromatic C=C stretch
~1200	Strong	C-O (ester) stretch
~750, ~690	Strong	Aromatic C-H out-of-plane bend

Experimental Protocol for IR Spectroscopy

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining the IR spectrum of liquid samples like phenyl acetate.

• Sample Preparation: A single drop of neat phenyl acetate is placed directly onto the diamond crystal of the ATR accessory.[2]

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with a diamond ATR accessory.

• Data Acquisition:

  • Number of Scans: 16 to 32 scans are typically co-added to improve the signal-to-noise ratio.

  • Resolution: A resolution of 4 cm⁻¹ is generally sufficient for routine analysis.

  • Spectral Range: The spectrum is typically recorded from 4000 to 400 cm⁻¹.

• Data Processing: A background spectrum of the clean ATR crystal is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. It provides information about the molecular weight and fragmentation pattern of a compound. Electron Ionization (EI) is a common ionization method for volatile compounds like phenyl acetate.

Table 4: Major Fragments in the Electron Ionization Mass Spectrum of Phenyl Acetate

m/z	Relative Intensity (%)	Assignment
136	~25	[M]⁺ (Molecular Ion)
94	100	[C₆H₅OH]⁺ (Phenol radical cation)
66	~15	[C₅H₆]⁺
43	~40	[CH₃CO]⁺ (Acylium ion)

Experimental Protocol for Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful combination for separating and identifying components of a mixture. For a pure sample of phenyl acetate, it provides a clean mass spectrum.

• Sample Preparation: Dilute the phenyl acetate sample in a suitable solvent such as ethyl acetate to a concentration of approximately 1 mg/mL.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an EI source.

• GC Parameters:

  • Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[3]

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 250 °C at a rate of 10 °C/min.

    • Final hold: Hold at 250 °C for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 200.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Visualized Spectroscopic Relationships and Fragmentation

The following diagrams illustrate the relationships between the different spectroscopic techniques and the structural information they provide, as well as the fragmentation pathway of phenyl acetate in mass spectrometry.

Spectroscopic Techniques and Corresponding Structural Information

Mass Spectrometry Fragmentation Pathway of Phenyl Acetate

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. agilent.com [agilent.com]
• 3. akjournals.com [akjournals.com]

Phenyl Acetate: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Overview of the Core Properties, Synthesis, and Applications of Phenyl Acetate

Abstract

Phenyl acetate (CAS No. 122-79-2) is an aromatic ester with the molecular formula C₈H₈O₂.[1][2][3][4][5] It serves as a crucial intermediate in organic synthesis, particularly in the pharmaceutical industry. This technical guide provides a comprehensive overview of phenyl acetate, including its physicochemical properties, detailed experimental protocols for its synthesis, and its applications in research and drug development. Spectroscopic data, safety information, and logical workflows for its synthesis and key reactions are also presented to support its practical application in a laboratory setting.

Core Properties of Phenyl Acetate

Phenyl acetate is a colorless liquid with a characteristic sweetish, solvent-like odor.[6] It is sparingly soluble in water but soluble in many organic solvents.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of phenyl acetate is presented in Table 1.

Property	Value	Reference
CAS Number	122-79-2	[1][2][3][4][5]
Molecular Formula	C₈H₈O₂	[1][2][3][4][5]
Molecular Weight	136.15 g/mol	[1][2][3][4][5]
Appearance	Colorless liquid	[2][6]
Boiling Point	196 °C	[1]
Density	1.073 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.501	[1][2]
Solubility in Water	4 g/L at 20 °C	[1][2]
Flash Point	79.73 °C	[2]
Vapor Pressure	0.418 mmHg at 25°C	[2]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of phenyl acetate. Key spectral data are summarized in Table 2.

Spectrum	Key Peaks/Shifts	Reference
¹H NMR (CDCl₃)	δ (ppm): 7.37 (m, 2H), 7.22 (m, 1H), 7.08 (m, 2H), 2.29 (s, 3H)	[6][7]
¹³C NMR (CDCl₃)	δ (ppm): 169.5, 150.7, 129.4, 125.8, 121.6, 21.1	[6][7]
IR (Infrared)	Major peaks (cm⁻¹): 3070, 1765, 1593, 1494, 1371, 1215, 1194, 912	[6]
Mass Spectrum (EI)	m/z: 94 (base peak), 136 (M+), 43, 66, 39	[6]

Synthesis of Phenyl Acetate: Experimental Protocols

Phenyl acetate can be synthesized through several methods. The most common laboratory preparations involve the esterification of phenol with acetic anhydride or acetyl chloride.

Synthesis via Acetylation of Phenol with Acetic Anhydride

This method involves the reaction of phenol with acetic anhydride in the presence of a base, such as sodium hydroxide.

Experimental Protocol:

• Dissolve 15 g of phenol in 105 mL of a 10% aqueous sodium hydroxide solution in a flask.

• Cool the solution by adding approximately 150 g of crushed ice.

• Add 22 mL (or 24 g) of acetic anhydride to the cooled solution.

• Stopper the flask and shake it vigorously for about 5 minutes until an emulsion of phenyl acetate forms, indicating the completion of the reaction.[1]

• Transfer the mixture to a separatory funnel. To facilitate phase separation, add 8 mL of carbon tetrachloride and shake.

• Separate the lower organic layer and wash it with approximately 80 mL of a very dilute sodium carbonate solution.

• Separate the organic layer again and dry it with anhydrous calcium chloride for 20-30 minutes.

• Filter the dried solution into a distillation flask.

• Distill the crude product, collecting the fraction that boils between 190-200 °C. The expected yield of pure phenyl acetate is approximately 20 g.[1]

Synthesis via Acetylation of Phenol with Acetyl Chloride

An alternative method utilizes acetyl chloride as the acylating agent and an inert solvent.

Experimental Protocol:

• In a four-necked reaction flask equipped with a mechanical stirrer, reflux condenser, and thermometer, add 40 mL of cyclohexane and 0.15 mol of phenol.

• Slowly add acetyl chloride in a molar ratio of 1:1.15 to 1:1.3 (phenol:acetyl chloride).

• Maintain the reaction temperature at 20 °C and stir for 5 hours. The reaction is complete when hydrogen chloride gas is no longer evolved.[8]

• Distill off the excess acetyl chloride and the cyclohexane solvent under atmospheric pressure.

• Collect the fraction distilling at 194-196 °C to obtain pure phenyl acetate.[8]

Applications in Research and Drug Development

Phenyl acetate is a versatile compound with several applications in the pharmaceutical and chemical industries.

• Chemical Intermediate: It is a key intermediate in the synthesis of various organic compounds. Its most notable application is in the Fries rearrangement to produce o- and p-hydroxyacetophenones.[9][10] These products are precursors for the synthesis of several pharmaceuticals, including the anti-arrhythmic drug propafenone hydrochloride.[8]

• Solvent: Due to its high boiling point and aprotic nature, phenyl acetate can be used as a solvent in organic reactions.[9]

• Metabolite Research: Phenyl acetate is a metabolite of the anticancer drug phenylbutyrate (PB) and the natural neurotransmitter phenylethylamine.[9] Its levels in urine have been investigated as a potential biomarker for diagnosing some forms of unipolar major depressive disorders.[9][11]

• Therapeutic Potential: Phenyl acetate itself has been investigated for its therapeutic properties. It is used as an adjunctive therapy for the treatment of acute hyperammonemia and associated encephalopathy in patients with urea cycle deficiencies.[9]

Logical Workflow and Reaction Pathways

The synthesis of phenyl acetate and its subsequent conversion into valuable pharmaceutical intermediates can be visualized as a logical workflow.

Caption: Workflow for the synthesis of phenyl acetate and its Fries rearrangement.

Safety and Handling

Phenyl acetate is a combustible liquid and is harmful if swallowed.[12][13][14] It is essential to handle this chemical with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area, and sources of ignition should be avoided.[12][13]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[15]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products such as carbon oxides can form.[15]

This guide provides a foundational understanding of phenyl acetate for researchers and professionals in drug development. The detailed protocols and compiled data are intended to facilitate its safe and effective use in a laboratory setting.

References

• 1. prepchem.com [prepchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. ioc.tu-clausthal.de [ioc.tu-clausthal.de]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Phenyl acetate | CH3COOC6H5 | CID 31229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. bmse000481 Phenyl Acetate at BMRB [bmrb.io]
• 8. CN104496809A - Synthesis method of drug intermediate phenyl acetate - Google Patents [patents.google.com]
• 9. PHENYL ACETATE - Ataman Kimya [atamanchemicals.com]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. download.basf.com [download.basf.com]
• 13. dept.harpercollege.edu [dept.harpercollege.edu]
• 14. download.basf.com [download.basf.com]
• 15. cdhfinechemical.com [cdhfinechemical.com]

The Ubiquitous Yet Understated Presence of Phenyl Acetate: A Technical Guide to Its Natural Occurrence and Sources

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenyl acetate, a volatile organic compound with a characteristic sweet, floral, and honey-like aroma, is a naturally occurring ester found across a diverse range of biological systems. While often present in trace amounts, its contribution to the sensory profiles of fruits, flowers, and fermented products is significant. Beyond its role as a flavor and fragrance component, phenyl acetate and its precursors are involved in various physiological processes in plants, microorganisms, and mammals, garnering interest for their potential applications in agriculture, food science, and medicine. This technical guide provides an in-depth exploration of the natural occurrence and sources of phenyl acetate, complete with quantitative data, detailed experimental protocols for its analysis, and visualizations of its related biochemical pathways.

Natural Occurrence and Sources

Phenyl acetate is biosynthesized by a wide array of organisms, from plants and fungi to bacteria and even mammals, where it exists as a metabolic byproduct. Its presence has been identified in numerous fruits, flowers, and fermented beverages, contributing to their unique aromatic bouquets.

Plant Kingdom

In plants, phenyl acetate is a component of the volatile emissions of various flowers and fruits, playing a role in attracting pollinators and seed dispersers. It is often found alongside other aromatic compounds, and its concentration can vary significantly depending on the species, cultivar, and environmental conditions.

Table 1: Quantitative Data of Phenyl Acetate and Related Compounds in Plant Sources

Plant Source	Compound	Concentration/Relative Abundance	Method of Analysis	Reference(s)
An-tea	Phenyl acetate	15.28% of total volatile compounds	Not specified	[1]
Champaca (Michelia champaca)	Benzyl acetate	3-5% of absolute	Not specified
Phenethyl alcohol	20-30% of absolute	Not specified
Osmanthus (Osmanthus fragrans)	Not specified	Phenyl acetate is a minor component	GC-MS
Strawberry (Fragaria x ananassa)	Not specified	Phenyl acetate is a minor volatile component	GC-MS	[2]
Passion Fruit (Passiflora edulis)	Not specified	Phenyl acetate is a minor volatile component	GC-MS	[3]

Note: Specific quantitative data for phenyl acetate in many fruits and flowers is limited, as it is often a minor component of the complex volatile profile.

Microbial World

Various microorganisms, including yeasts and bacteria, are known to produce phenylacetic acid (PAA), the precursor to phenyl acetate. During fermentation processes, these microorganisms can contribute significantly to the final concentration of phenyl acetate and related esters in food and beverages.

Saccharomyces cerevisiae , the primary yeast in wine and beer production, is known to produce 2-phenylethyl acetate, a structurally similar ester with a rose and honey-like aroma, through the Ehrlich pathway. The production of this compound is strain-dependent and influenced by fermentation conditions[4][5][6][7].

Certain bacteria, such as Bacillus and Streptomyces species, have been identified as producers of phenylacetic acid, which possesses antimicrobial properties[8].

Animal Kingdom

In mammals, phenyl acetate is a metabolite of phenylalanine. It is formed from the breakdown of 2-phenylethylamine by monoamine oxidase[9][10]. Phenyl acetate is typically found in urine, and its concentration has been studied as a potential biomarker for certain metabolic disorders and depressive states[9].

Biosynthesis and Metabolic Pathways

The primary route to phenyl acetate in many organisms involves the biosynthesis of its precursor, phenylacetic acid (PAA), from the amino acid phenylalanine.

Phenylacetic Acid (PAA) Biosynthesis in Plants

In plants, PAA is synthesized from phenylalanine through a pathway that mirrors the biosynthesis of the primary auxin, indole-3-acetic acid (IAA)[11].

Caption: Proposed biosynthesis pathway of phenylacetic acid (PAA) and its potential conversion to phenyl acetate in plants.

The final step, the esterification of a phenolic compound with an acetyl donor to form phenyl acetate, is presumed to be catalyzed by an O-acetyltransferase, though a specific enzyme for this reaction in plants has not been fully characterized.

Phenylacetate Metabolism in Mammals

In mammals, phenylacetate is metabolized in the mitochondria, primarily in the liver and kidneys. It is conjugated with glutamine to form phenylacetylglutamine, which is then excreted in the urine. This pathway is a means of nitrogen waste removal[12].

Caption: Metabolic pathway of phenylacetate in mammalian mitochondria.

Experimental Protocols

The analysis of phenyl acetate from natural sources typically involves extraction and subsequent quantification using chromatographic techniques.

Extraction of Phenyl Acetate from Plant Material

1. Steam Distillation-Extraction (SDE)

This method is suitable for the extraction of volatile and semi-volatile compounds from a solid or liquid matrix.

• Apparatus: Clevenger-type apparatus.

• Protocol:

  • A known quantity of the plant material (e.g., 100 g of fresh leaves or flowers) is placed in a round-bottom flask with distilled water.

  • An organic solvent (e.g., 50 mL of n-hexane or diethyl ether) is added to the collection arm of the apparatus.

  • The flask is heated, and the resulting steam passes through the plant material, carrying the volatile compounds.

  • The steam and volatiles are condensed, and the immiscible organic solvent traps the phenyl acetate.

  • The distillation is carried out for a defined period (e.g., 2-4 hours).

  • The organic solvent containing the extracted compounds is collected, dried over anhydrous sodium sulfate, and concentrated under a gentle stream of nitrogen before analysis[4][5][6][7].

2. Headspace Solid-Phase Microextraction (HS-SPME)

This is a solvent-free method ideal for the analysis of volatile compounds in fruits and beverages.

• Apparatus: SPME fiber (e.g., DVB/CAR/PDMS), GC vials.

• Protocol:

  • A homogenized sample (e.g., 5 g of fruit puree) is placed in a 20 mL headspace vial.

  • An internal standard can be added for quantification.

  • The vial is sealed and equilibrated at a specific temperature (e.g., 40-60°C) for a set time (e.g., 15-30 minutes) with agitation.

  • The SPME fiber is exposed to the headspace above the sample to adsorb the volatile compounds.

  • After the extraction period, the fiber is withdrawn and immediately inserted into the injection port of a gas chromatograph for thermal desorption and analysis[8][13][14][15].

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most common technique for the identification and quantification of volatile compounds like phenyl acetate.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Typical GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: An initial temperature of 40-60°C, held for a few minutes, followed by a ramp up to 250-280°C.

  • Injector: Split/splitless mode, with the temperature set at 250°C.

• Typical MS Conditions:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-450.

  • Identification: Compounds are identified by comparing their mass spectra and retention indices with those of authentic standards and/or spectral libraries (e.g., NIST, Wiley).

• Quantification: Can be performed using an internal standard method or by constructing a calibration curve with authentic phenyl acetate standards.

Conclusion

Phenyl acetate, though often a minor constituent of natural aromatic profiles, plays a discernible role in the sensory characteristics of a variety of plants and fermented products. Its biosynthesis from phenylalanine and subsequent metabolism are integral parts of the broader network of aromatic compound biochemistry. The methodologies outlined in this guide provide a robust framework for the extraction, identification, and quantification of phenyl acetate from diverse natural matrices. Further research into the specific enzymes responsible for its formation and its precise physiological roles in different organisms will undoubtedly unveil new opportunities for its application in various scientific and industrial fields.

References

• 1. Steam Distillation | doTERRA Essential Oils [doterra.com]
• 2. tandfonline.com [tandfonline.com]
• 3. youtube.com [youtube.com]
• 4. distillique.co.za [distillique.co.za]
• 5. magritek.com [magritek.com]
• 6. galbanum.co [galbanum.co]
• 7. A Comprehensive Guide to Essential Oil Extraction Methods [newdirectionsaromatics.com]
• 8. Characterization of volatile profiles in cherry fruits: Integration of E-nose and HS-SPME-GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Influence of Varying Fermentation Parameters of the Yeast Strain Cyberlindnera saturnus on the Concentrations of Selected Flavor Components in Non-Alcoholic Beer Focusing on (E)-β-Damascenone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Volatile Profiling of Magnolia champaca Accessions by Gas Chromatography Mass Spectrometry Coupled with Chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. m.youtube.com [m.youtube.com]
• 14. mdpi.com [mdpi.com]
• 15. Optimization of a static headspace GC-MS method and its application in metabolic fingerprinting of the leaf volatiles of 42 citrus cultivars - PMC [pmc.ncbi.nlm.nih.gov]

The Synthesis of Phenyl Acetate via Esterification: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical synthesis of phenyl acetate through various esterification methodologies. Phenyl acetate serves as a crucial intermediate and building block in the synthesis of numerous pharmaceuticals and fine chemicals. A comprehensive understanding of its formation is therefore paramount for professionals in drug development and organic synthesis. This document details the core mechanisms, experimental protocols, and quantitative data associated with the primary synthetic routes to phenyl acetate.

Core Concepts in Phenyl Acetate Esterification

Esterification is the process of forming an ester, in this case, phenyl acetate, typically from a carboxylic acid (or its derivative) and an alcohol (in this case, a phenol). The synthesis of phenyl acetate presents unique challenges compared to the esterification of aliphatic alcohols due to the reduced nucleophilicity of the phenolic hydroxyl group. The lone pair of electrons on the oxygen atom in phenol is delocalized into the aromatic ring, rendering it less available for nucleophilic attack.[1] Consequently, reaction conditions often need to be more forcing, or more reactive acylating agents are required to achieve efficient conversion.

The primary methods for the synthesis of phenyl acetate are:

• Fischer-Speier Esterification: The direct acid-catalyzed reaction of phenol with acetic acid.

• Acylation with Acetic Anhydride: A highly efficient method that can be catalyzed by either acids or bases.

• Acylation with Acetyl Chloride: A vigorous and highly effective method for acylation.

• Transesterification: The exchange of the alcohol or acid moiety of an existing ester.

Reaction Mechanisms and Pathways

A fundamental understanding of the reaction mechanisms is crucial for optimizing reaction conditions and minimizing byproducts.

Fischer-Speier Esterification

The Fischer-Speier esterification is a classic acid-catalyzed condensation reaction between a carboxylic acid and an alcohol.[1] While feasible for phenols, the reaction is an equilibrium process, and often requires elevated temperatures and a means to remove the water byproduct to drive the reaction towards the product.[1][2]

The mechanism proceeds through several key steps:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of acetic acid, increasing the electrophilicity of the carbonyl carbon.[3][4]

• Nucleophilic Attack by Phenol: The phenolic hydroxyl group attacks the activated carbonyl carbon, forming a tetrahedral intermediate.[4][5]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.[3]

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.

• Deprotonation: The protonated ester is deprotonated to yield phenyl acetate and regenerate the acid catalyst.[3]

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. cerritos.edu [cerritos.edu]

A Technical Guide to the Solubility of Phenyl Acetate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of phenyl acetate in a diverse range of organic solvents. The information contained herein is intended to support research, development, and formulation activities where phenyl acetate is utilized as a reagent, intermediate, or solvent.

Core Principles of Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like." This means that substances with similar polarities are more likely to be miscible. Phenyl acetate, an ester of phenol and acetic acid, possesses both a nonpolar aromatic ring and a polar ester group. This structure dictates its solubility characteristics, allowing for miscibility with many common organic solvents. While it is only slightly soluble in water, its solubility is significantly enhanced in less polar, organic environments.

Quantitative Solubility Data

The following table summarizes the quantitative solubility of phenyl acetate in various organic solvents at 25°C. The data is presented to facilitate comparison and aid in solvent selection for experimental and manufacturing processes.

Solvent Category	Solvent Name	Solubility (g/L) at 25°C[1]
Alcohols	Methanol	697.98
Ethanol	524.81
Isopropanol	356.5
n-Propanol	338.15
n-Butanol	271.71
Isobutanol	234.59
sec-Butanol	276.34
tert-Butanol	389.46
n-Pentanol	198.07
Isopentanol	188.98
n-Hexanol	224.89
n-Heptanol	111.83
n-Octanol	196.96
Ethylene Glycol	249.9
Propylene Glycol	198.91
Ketones	Acetone	779.7
2-Butanone (MEK)	446.1
Cyclohexanone	469.2
Methyl Isobutyl Ketone (MIBK)	195.44
Ethers	Tetrahydrofuran (THF)	668.73
1,4-Dioxane	725.51
Esters	Ethyl Acetate	443.39
Methyl Acetate	509.45
n-Propyl Acetate	238.4
Isopropyl Acetate	205.11
n-Butyl Acetate	216.05
Isobutyl Acetate	130.31
n-Pentyl Acetate	156.12
Hydrocarbons	Toluene	148.12
n-Hexane	67.47
n-Heptane	58.68
Cyclohexane	87.25
Ethylbenzene	137.49
Chlorinated Solvents	Dichloromethane	958.48
Chloroform	748.72
1,2-Dichloroethane	486.13
Carbon Tetrachloride	90.69
Amides & Sulfoxides	Dimethylformamide (DMF)	1312.39
N,N-Dimethylacetamide (DMAc)	1116.18
N-Methyl-2-pyrrolidone (NMP)	878.92
Dimethyl Sulfoxide (DMSO)	1441.31
Nitriles	Acetonitrile	623.53
Acids	Acetic Acid	496.47

Phenyl acetate is also described as being miscible with ether and chloroform.[2]

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry. Several methods can be employed, ranging from simple qualitative assessments to more precise quantitative measurements.

General Qualitative Solubility Test

This method is useful for a rapid initial screening of solubility in various solvents.

• Preparation: Add approximately 25 mg of phenyl acetate to a small test tube.

• Solvent Addition: Add the selected solvent dropwise, up to a total volume of 1 mL, shaking vigorously after each addition.

• Observation: Observe whether the phenyl acetate dissolves completely. If a single clear phase is formed, the substance is considered soluble. If two distinct phases remain or the solute does not dissolve, it is considered insoluble.

Standard Shake-Flask Method for Quantitative Determination

The shake-flask method is a widely recognized and accurate technique for determining the solubility of a substance at a specific temperature.

• System Preparation: An excess amount of phenyl acetate is added to a known volume of the chosen organic solvent in a flask.

• Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant, controlled temperature for a prolonged period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: After equilibration, the agitation is stopped, and the mixture is allowed to stand, permitting the undissolved solute to settle.

• Sampling and Analysis: A sample of the supernatant (the clear, saturated solution) is carefully withdrawn. The concentration of phenyl acetate in the sample is then determined using a suitable analytical technique, such as:

  • Gas Chromatography (GC): For volatile solutes and solvents.

  • High-Performance Liquid Chromatography (HPLC): A versatile method for a wide range of organic compounds.

  • UV-Vis Spectroscopy: If the solute has a distinct chromophore.

  • Gravimetric Analysis: Involves evaporating the solvent from a known volume of the saturated solution and weighing the remaining solute.

Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for the experimental determination of solubility.

Caption: A generalized workflow for the shake-flask method of solubility determination.

References

• 1. scent.vn [scent.vn]
• 2. Page loading... [wap.guidechem.com]

Phenyl Acetate: A Comprehensive Technical Guide on Thermochemical Data and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenyl acetate, an aromatic ester, serves as a significant building block in organic synthesis and finds applications in the pharmaceutical and fragrance industries. A thorough understanding of its thermochemical properties and stability is paramount for process optimization, safety assessments, and predicting its fate in various chemical and biological systems. This technical guide provides a consolidated overview of the key thermochemical data of phenyl acetate, detailed experimental protocols for their determination, and an analysis of its stability under different conditions.

Thermochemical Data of Phenyl Acetate

The following tables summarize the essential thermochemical data for phenyl acetate, facilitating easy comparison and reference.

Table 1: Enthalpy and Gibbs Free Energy of Formation

Thermodynamic Quantity	State	Value (kJ/mol)	Reference
Standard Enthalpy of Formation (ΔfH°)	Liquid	-326.0 ± 0.8	Lebedeva and Katin, 1972[1]
Standard Enthalpy of Formation (ΔfH°)	Gas	-279.7 ± 1.2	Lebedeva and Katin, 1972; Reanalyzed by Pedley, Naylor, et al., 1986[1]
Standard Gibbs Free Energy of Formation (ΔfG'°)	Aqueous	100.0 ± 5.8 (Estimated)	eQuilibrator[2]

Table 2: Enthalpy of Combustion and Hydrolysis

Thermodynamic Quantity	State	Value (kJ/mol)	Reference
Standard Enthalpy of Combustion (ΔcH°)	Liquid	-3966.0 ± 0.84	Lebedeva and Katin, 1972[1]
Enthalpy of Hydrolysis (ΔrH°)	Liquid	-28.7 ± 0.2	Wadsö, 1960[3]

Table 3: Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₈H₈O₂	PubChem[4]
Molar Mass	136.15 g/mol	PubChem[4]
Boiling Point	196 °C	Sigma-Aldrich
Melting Point	-30 °C	PubChem[4]
Density (at 25 °C)	1.073 g/mL	Sigma-Aldrich
Vapor Pressure (at 25 °C)	0.398 mmHg (estimated)	PubChem[4]

Experimental Protocols

This section details the methodologies employed in the determination of the key thermochemical data and in the study of phenyl acetate's stability.

Determination of Enthalpy of Combustion (Bomb Calorimetry)

• Sample Preparation: A precisely weighed sample of high-purity liquid phenyl acetate (typically around 1 gram) is placed in a crucible made of a material that does not react with the sample or products (e.g., platinum).

• Bomb Assembly: The crucible is placed inside a high-pressure stainless steel vessel known as a "bomb." A fine iron or platinum wire, which will be used for ignition, is connected to two electrodes within the bomb, with the wire either submerged in or in close contact with the sample. A small, known amount of distilled water is added to the bomb to ensure that the water formed during combustion is in the liquid state.

• Pressurization: The bomb is sealed and then filled with pure oxygen to a high pressure (typically 25-30 atm) to ensure complete combustion.

• Calorimeter Setup: The sealed bomb is submerged in a known volume of water in an insulated container called a calorimeter. The calorimeter is equipped with a high-precision thermometer to monitor the temperature of the water. The entire setup is designed to be as adiabatic as possible, minimizing heat exchange with the surroundings.

• Ignition and Data Acquisition: The initial temperature of the water is recorded. The sample is then ignited by passing an electric current through the ignition wire. The combustion reaction releases heat, which is transferred to the bomb and the surrounding water, causing the temperature to rise. The temperature is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis: The heat capacity of the calorimeter system is determined by combusting a standard substance with a known heat of combustion, such as benzoic acid. The corrected temperature rise from the phenyl acetate combustion is used along with the calorimeter's heat capacity to calculate the heat of combustion. Corrections are applied for the heat of formation of nitric acid (from residual nitrogen in the bomb) and the heat of combustion of the ignition wire.

Determination of Enthalpy of Hydrolysis

The enthalpy of hydrolysis of phenyl acetate was measured by Wadsö (1960). The experimental protocol would have likely involved a reaction calorimeter. A general procedure is as follows:

• Calorimeter and Reagents: A reaction calorimeter, designed to measure the heat change of a chemical reaction in solution, is used. Solutions of phenyl acetate and a hydrolyzing agent (e.g., a strong base like sodium hydroxide) of known concentrations are prepared.

• Temperature Equilibration: The reactant solutions are brought to a constant, known temperature within the calorimeter.

• Reaction Initiation and Measurement: The reaction is initiated by mixing the reactant solutions. The change in temperature of the solution is precisely measured as the hydrolysis reaction proceeds.

• Calculation: The enthalpy of hydrolysis is calculated from the measured temperature change, the known heat capacity of the calorimeter and its contents, and the number of moles of phenyl acetate that reacted.

Vapor Pressure Measurement (Static Method)

The vapor pressure of a substance can be determined using a static method. This involves measuring the pressure of the vapor in equilibrium with its condensed phase (liquid or solid) at a specific temperature in a closed system.

• Apparatus: A thermostated vessel connected to a pressure measuring device (manometer) is used. The sample is placed in the vessel.

• Degassing: The sample is thoroughly degassed to remove any dissolved air or other volatile impurities. This is often achieved by repeated freeze-pump-thaw cycles under vacuum.

• Equilibrium and Measurement: The temperature of the vessel is precisely controlled. The system is allowed to reach equilibrium, at which point the pressure reading stabilizes. This pressure is the vapor pressure of the substance at that temperature. The measurement is repeated at different temperatures to obtain the vapor pressure curve.

Stability of Phenyl Acetate

Phenyl acetate is a relatively stable compound under standard conditions; however, it can undergo decomposition through several pathways, including hydrolysis, pyrolysis, and rearrangement.

Hydrolysis

The hydrolysis of phenyl acetate to phenol and acetic acid is a well-studied reaction. The rate of hydrolysis is significantly influenced by pH.

• Base-Catalyzed Hydrolysis: In alkaline conditions, hydrolysis is a prominent degradation pathway. The reaction is first-order with respect to the ester and is catalyzed by hydroxide ions.

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the hydrolysis rate is also accelerated.

• Neutral Conditions: At neutral pH, the hydrolysis is slow.

An experimental setup to study hydrolysis kinetics typically involves a temperature-controlled reactor where a solution of phenyl acetate is maintained at a specific pH. The concentration of phenyl acetate or one of the products (e.g., phenol) is monitored over time using techniques like UV-Vis spectroscopy or high-performance liquid chromatography (HPLC).

Pyrolysis

At elevated temperatures, phenyl acetate undergoes unimolecular decomposition. The primary pyrolysis pathway involves a concerted reaction to form phenol and ketene.

A typical experimental setup for studying pyrolysis is a jet-stirred reactor. Phenyl acetate is introduced into the reactor at a controlled flow rate and temperature. The products are then analyzed using techniques such as synchrotron vacuum ultraviolet photoionization mass spectrometry to identify and quantify the various species formed.

Fries Rearrangement

In the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), phenyl acetate undergoes the Fries rearrangement to produce a mixture of ortho- and para-hydroxyacetophenone. The ratio of the ortho and para isomers can be influenced by the reaction temperature; lower temperatures generally favor the para product, while higher temperatures favor the ortho isomer.

The experimental procedure typically involves refluxing phenyl acetate with a Lewis acid in a suitable solvent. The products are then isolated and purified using techniques like distillation and chromatography.

Visualizations

Experimental Workflow for Thermochemical Data Determination

Workflow for determining key thermochemical data of phenyl acetate.

Decomposition Pathways of Phenyl Acetate

Major decomposition pathways of phenyl acetate under different conditions.

References

• 1. Hydrazine, phenyl- [webbook.nist.gov]
• 2. Phenyl acetate [equilibrator.weizmann.ac.il]
• 3. Benzenethiol [webbook.nist.gov]
• 4. Phenyl acetate | CH3COOC6H5 | CID 31229 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Double-Edged Sword: Phenyl Acetate as a Key Metabolic Player

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Phenyl acetate (PAA), a metabolite derived from the amino acid phenylalanine, has emerged as a critical signaling molecule with a diverse and context-dependent biological role. Primarily produced by the gut microbiota, PAA undergoes hepatic conjugation to form phenylacetylglutamine (PAGln), another key player in host physiology and pathology. This technical guide provides an in-depth exploration of the biological significance of phenyl acetate, detailing its metabolic pathways, its multifaceted roles in cardiovascular disease, cancer, neurological disorders, and renal disease, and its function as a uremic toxin. This document offers a comprehensive resource for researchers, scientists, and drug development professionals, complete with quantitative data, detailed experimental protocols, and visual representations of key pathways to facilitate a deeper understanding of this pivotal metabolite.

Introduction

Phenyl acetate is an aromatic fatty acid that occupies a unique position at the intersection of microbial and host metabolism. While present at low levels in the human body as a product of phenylalanine metabolism, the majority of circulating PAA originates from the metabolic activity of the gut microbiome.[1][2] Once absorbed, PAA is efficiently converted in the liver and kidneys to phenylacetylglutamine (PAGln), which is then excreted in the urine.[1][3] The balance of PAA production and its subsequent metabolism is crucial, as dysregulation is increasingly linked to a spectrum of diseases.

This guide will systematically unpack the biological roles of phenyl acetate, providing a robust framework for understanding its significance in human health and disease. We will delve into its production, its intricate signaling pathways, and its potential as both a therapeutic target and a biomarker.

Production and Metabolism of Phenyl Acetate

The journey of phenyl acetate begins in the gut with the microbial metabolism of dietary phenylalanine. Unabsorbed phenylalanine is catabolized by various gut bacteria into phenylpyruvic acid, which is then converted to PAA.[4][5] This process is catalyzed by microbial enzymes such as phenylpyruvate ferredoxin-oxidoreductase (PPFOR) and phenylpyruvate decarboxylase (PPDC).[1]

Upon absorption into the portal circulation, PAA is transported to the liver and kidneys.[1] In these organs, it undergoes conjugation with glutamine to form phenylacetylglutamine (PAGln).[1] This conversion is a critical detoxification step, as it facilitates the excretion of excess nitrogen.[6] The metabolism of PAA to PAGln is a key aspect of its biological activity, as PAGln itself has been identified as a potent signaling molecule.

Below is a diagram illustrating the production and metabolism of phenyl acetate.

Caption: Production and metabolism of phenyl acetate.

Quantitative Data on Phenyl Acetate and its Metabolites

The concentration of phenyl acetate and its downstream metabolite, phenylacetylglutamine, in biological fluids is a critical determinant of their physiological and pathological effects. The following tables summarize key quantitative data from various studies.

Table 1: Plasma Concentrations of Phenyl Acetate (PAA)

Condition	Subject Population	PAA Concentration	Reference
Healthy	Healthy Controls	Not detectable	[7]
End-Stage Renal Disease (ESRD)	ESRD Patients	3.49 ± 0.33 mM (Total)	[7]
End-Stage Renal Disease (ESRD)	ESRD Patients	2.5 ± 0.5 mM (Free)	[7]
Cancer Therapy (Phase I)	Patients with advanced solid tumors	Target > 250 µg/mL	[8]

Table 2: Plasma Concentrations of Phenylacetylglutamine (PAGln)

Condition	Subject Population	PAGln Concentration	Finding	Reference
Heart Failure	Patients undergoing coronary angiography	Elevated	Associated with HF presence and severity	[3]
Coronary Heart Disease	Women from the Nurses' Health Study	Higher levels in cases vs. controls	Increased risk of incident CHD	[4]
Hypertension	High-risk hypertensive patients	≥ 1.047 µmol/L	Worse prognosis for major adverse cardiovascular events (MACEs)	[9]
Chronic Kidney Disease	CKD patients	Significantly higher than healthy subjects	Identified as a uremic toxin	[10]

Biological Roles of Phenyl Acetate and Phenylacetylglutamine

Cardiovascular Disease

A growing body of evidence strongly links the gut microbiota-derived metabolite PAGln to cardiovascular disease (CVD).[3][5][11] Elevated plasma levels of PAGln are associated with an increased risk of major adverse cardiovascular events, including heart attack and stroke, as well as heart failure.[3][9]

The underlying mechanism appears to involve the interaction of PAGln with adrenergic receptors on platelets, leading to enhanced platelet reactivity and an increased potential for thrombosis.[5][11] This signaling pathway represents a novel link between the gut microbiome and cardiovascular health.

The following diagram illustrates the proposed signaling pathway for PAGln-mediated platelet activation.

Caption: PAGln signaling in platelets.

Cancer

In contrast to its detrimental role in cardiovascular health, phenyl acetate has shown promise as an anti-cancer agent.[8][12][13][14] In vitro and in vivo studies have demonstrated that PAA can inhibit the growth of various cancer cell lines, including those from renal, prostate, and thyroid cancers, as well as malignant B cells.[12][13][14]

The anti-neoplastic effects of PAA are attributed to its ability to induce cell cycle arrest, promote differentiation, and in some cases, induce apoptosis.[13][14] For instance, in renal cancer cells, PAA treatment leads to an increased percentage of cells in the G1 phase of the cell cycle.[14] Clinical trials have explored the use of sodium phenylacetate in cancer therapy, and while dose-limiting neurotoxicity has been a concern, it remains an area of active investigation.[8][15]

The diagram below depicts the workflow for assessing the anti-cancer effects of phenyl acetate in vitro.

Caption: In vitro assessment of PAA's anti-cancer effects.

Neurological Disorders

Phenyl acetate has been identified as a neurotoxin, particularly in the context of the genetic disorder phenylketonuria (PKU).[16][17][18][19][20] In PKU, impaired metabolism of phenylalanine leads to its accumulation and conversion to PAA.[16] Elevated levels of PAA in the brain are thought to contribute to the neurological damage observed in untreated PKU patients.[16] Studies have shown that chronic exposure to PAA can be detrimental to developing neurons.[16]

Uremic Toxin and Renal Disease

Phenyl acetate is recognized as a uremic toxin that accumulates in patients with chronic kidney disease (CKD) and end-stage renal disease (ESRD).[7][10][21][22][23] In these patients, impaired renal clearance leads to a significant increase in plasma PAA concentrations.[7] This accumulation is associated with a pro-inflammatory state and an increased risk of cardiovascular complications.[7][23] PAA has been shown to prime polymorphonuclear leukocytes, contributing to inflammation, and to induce the production of reactive oxygen species (ROS) in vascular smooth muscle cells.[23][24][25][26] Furthermore, PAA can inhibit the expression of inducible nitric oxide synthase (iNOS), potentially exacerbating endothelial dysfunction.[27][28][29][30]

The following diagram illustrates the pathological effects of phenyl acetate as a uremic toxin.

References

• 1. Measurement of Reactive Oxygen Species, Reactive Nitrogen Species, and Redox-Dependent Signaling in the Cardiovascular System: A Scientific Statement From the American Heart Association - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ahajournals.org [ahajournals.org]
• 4. academic.oup.com [academic.oup.com]
• 5. A new metabolite derived from the microbiota linked to cardiovascular disease | Observatoire de la prévention de l'Institut de Cardiologie de Montréal [observatoireprevention.org]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Phase I study of phenylacetate administered twice daily to patients with cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Uremic Toxins and Their Relation with Oxidative Stress Induced in Patients with CKD - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Gut microbiota-dependent phenylacetylglutamine in cardiovascular disease: current knowledge and new insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 13. Induction of apoptosis in malignant B cells by phenylbutyrate or phenylacetate in combination with chemotherapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Phenylacetate inhibits growth and modulates cell cycle gene expression in renal cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. fffenterprises.com [fffenterprises.com]
• 16. Measurement of phenyllactate, phenylacetate, and phenylpyruvate by negative ion chemical ionization-gas chromatography/mass spectrometry in brain of mouse genetic models of phenylketonuria and non-phenylketonuria hyperphenylalaninemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Fluctuations in phenylalanine concentrations in phenylketonuria: a review of possible relationships with outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Blood Phenylalanine Levels in Patients with Phenylketonuria from Europe between 2012 and 2018: Is It a Changing Landscape? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. zora.uzh.ch [zora.uzh.ch]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. academic.oup.com [academic.oup.com]
• 24. Phenylacetic Acid Produced by Gut Microbes Harms the Vascular Endothelium – Fight Aging! [fightaging.org]
• 25. Reactive oxygen species signaling in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Reactive Oxygen Species: Modulators of Phenotypic Switch of Vascular Smooth Muscle Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. Regulation of iNOS function and cellular redox state by macrophage Gch1 reveals specific requirements for tetrahydrobiopterin in NRF2 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Mechanisms of suppression of inducible nitric oxide synthase (iNOS) expression in RAW 264.7 cells by andrographolide - PMC [pmc.ncbi.nlm.nih.gov]
• 30. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Phenyl Acetate in Fries Rearrangement Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Fries rearrangement is a powerful and versatile organic reaction that transforms a phenolic ester into a hydroxy aryl ketone using a Lewis acid or Brønsted acid catalyst. This reaction is of significant interest in synthetic organic chemistry, particularly in the pharmaceutical and fine chemical industries, for the synthesis of valuable intermediates. Phenyl acetate is a commonly employed substrate in the Fries rearrangement, yielding ortho- and para-hydroxyacetophenone, which are precursors to a variety of pharmaceuticals, agrochemicals, and other specialty chemicals.

This document provides detailed application notes, experimental protocols, and quantitative data on the use of phenyl acetate in Fries rearrangement reactions. It is intended to serve as a comprehensive resource for researchers and professionals in drug development and related fields.

Reaction Mechanism and Selectivity

The Fries rearrangement of phenyl acetate proceeds via an electrophilic aromatic substitution mechanism. The reaction is initiated by the coordination of a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), to the carbonyl oxygen of the ester. This coordination polarizes the acyl-oxygen bond, leading to the formation of an acylium carbocation intermediate. The acylium ion then attacks the aromatic ring at either the ortho or para position. The choice between ortho and para substitution is influenced by reaction conditions such as temperature and the solvent used.[1]

Generally, lower reaction temperatures (≤ 60°C) favor the formation of the para-isomer, while higher temperatures (≥ 160°C) favor the ortho-isomer.[1] The use of non-polar solvents tends to favor the formation of the ortho-substituted product, whereas polar solvents promote para-substitution.

Data Presentation: Quantitative Analysis of Phenyl Acetate Fries Rearrangement

The following table summarizes the quantitative data from various studies on the Fries rearrangement of phenyl acetate, highlighting the influence of different catalysts and reaction conditions on product yields.

Catalyst	Temperature (°C)	Solvent	o-Hydroxyacetophenone Yield (%)	p-Hydroxyacetophenone Yield (%)	Reference
Aluminum chloride (AlCl₃)	130	None	57.10	Not specified	[2]
Aluminum chloride (AlCl₃)	140	None	66.63	Not specified	[2]
Aluminum chloride (AlCl₃)	150	None	64.04	Not specified	[2]
Aluminum chloride (AlCl₃)	160	None	65.43	Not specified	[2]
Boron trifluoride (BF₃)	90	Not specified	Not specified	56	[3]
Titanium tetrachloride (TiCl₄)	90-100	Not specified	Not specified	34	[3]
Ferric chloride (FeCl₃)	65	Not specified	Not specified	25	[3]
Zinc chloride (ZnCl₂)	125	Not specified	Not specified	8	[3]
Hydrofluoric acid (HF)	20-100	Not specified	Not specified	94	[3]
Polyphosphoric acid	20-100	Not specified	Not specified	69	[3]
ZSM-5	180	Sulfolane	Not specified	28	[3]
HY (Si/Al = 3)	400	Not specified	Not specified	Not specified	[3]

Experimental Protocols

Protocol 1: Fries Rearrangement of Phenyl Acetate using Aluminum Chloride (Favoring o-Hydroxyacetophenone)

This protocol is adapted from a procedure favoring the formation of the ortho-isomer.[2]

Materials:

• Phenyl acetate (13.61 g, 0.1 mol)

• Anhydrous aluminum trichloride (16 g, 0.12 mol)

• 5% Hydrochloric acid solution

• Ethyl acetate

• Ethanol

• Three-necked round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Steam distillation apparatus

Procedure:

• To a dry three-necked flask, add phenyl acetate (13.61 g).

• Carefully add anhydrous aluminum trichloride (16 g) to the flask. Caution: This reaction is exothermic and should be performed in a fume hood.

• Heat the reaction mixture to 140°C and reflux for 1.5 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• After the reaction is complete, cool the flask to room temperature.

• Slowly and carefully add 50 mL of 5% hydrochloric acid solution to quench the reaction and dissolve the aluminum salts.

• Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Combine the organic layers and concentrate using a rotary evaporator.

• To the concentrated organic layer, add 1-2 times the volume of ethanol and cool to induce crystallization of the para-isomer.

• Filter the mixture to remove the solid para-isomer. Repeat the crystallization and filtration process 2-3 times.

• The filtrate, enriched with the ortho-isomer, is then subjected to steam distillation to isolate the volatile o-hydroxyacetophenone.

Protocol 2: Synthesis of p-Hydroxyacetophenone via Fries Rearrangement

This protocol outlines a general procedure for the synthesis of p-hydroxyacetophenone.

Materials:

• Phenyl acetate

• Anhydrous aluminum chloride

• Nitrobenzene (solvent)

• Ice

• Concentrated hydrochloric acid

• Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve phenyl acetate in nitrobenzene.

• Cool the flask in an ice bath.

• Slowly add anhydrous aluminum chloride in portions while maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours or until TLC indicates the consumption of the starting material.

• Pour the reaction mixture onto crushed ice and add concentrated hydrochloric acid.

• Separate the organic layer and wash it with water, followed by a sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield p-hydroxyacetophenone.

Mandatory Visualizations

Fries Rearrangement of Phenyl Acetate: Reaction Mechanism

References

• 1. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 2. CN104529726A - Preparation method of hydroxyacetophenone - Google Patents [patents.google.com]
• 3. 4'-Hydroxyacetophenone synthesis - chemicalbook [chemicalbook.com]

Phenyl Acetate: A Versatile Acetylating Agent for Primary Amines

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Phenyl acetate has emerged as a highly effective and selective acetylating agent for primary amines. Its application is particularly valuable in synthetic chemistry, including drug development, where the protection or modification of primary amino groups is a crucial step. The acetylation of primary amines with phenyl acetate proceeds under mild conditions, often at room temperature and without the need for a catalyst, offering a significant advantage over traditional methods that may require harsh reagents or elevated temperatures.[1][2] This method demonstrates high chemoselectivity, preferentially acetylating primary amines in the presence of other functional groups such as alcohols and secondary amines.[1][3] The reactivity of phenyl acetate is attributed to the electron-withdrawing nature of the phenyl ring, which makes the carbonyl carbon more electrophilic and the phenoxide ion a good leaving group.[2]

Data Presentation

The efficacy of phenyl acetate as an acetylating agent for a variety of primary amines has been demonstrated, with high conversion rates achieved in short reaction times. The following table summarizes the quantitative data from studies on the N-acetylation of various primary amines using phenyl acetate in acetonitrile at room temperature.[2][3][4]

Amine Substrate	Phenyl Acetate (equivalents)	Reaction Time (hours)	Conversion (%)
3-Aminopropanol	1.2	0.5	97
2-Aminoethanol	1.2	0.5	98
Benzylamine	1.2	0.5	96
(S)-α-Methylbenzylamine	1.2	0.5	51
Aniline	1.2	0.5	No reaction

Experimental Protocols

This section provides a detailed methodology for the acetylation of a primary amine using phenyl acetate. Benzylamine is used as a representative substrate.

Materials:

• Benzylamine

• Phenyl acetate

• Acetonitrile (MeCN), anhydrous

• Argon gas supply

• Round-bottom flask

• Magnetic stirrer and stir bar

• Syringes

• Standard glassware for workup and purification

• Rotary evaporator

• Nuclear Magnetic Resonance (NMR) spectrometer for analysis

Procedure:

• To a dry round-bottom flask under an argon atmosphere, add benzylamine (1.0 equivalent, e.g., 1.33 mmol).

• Dissolve the benzylamine in anhydrous acetonitrile (e.g., 5 mL).

• Add phenyl acetate (1.2 equivalents, e.g., 1.59 mmol) to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature for 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC) or another suitable analytical method.

• Upon completion, remove the solvent in vacuo using a rotary evaporator.

• The conversion to N-acetylbenzylamine can be determined by ¹H NMR spectroscopic analysis of the crude product.[2][3][4]

• If necessary, the product can be further purified by column chromatography on silica gel.

Visualizations

Reaction Mechanism:

The acetylation of a primary amine with phenyl acetate proceeds via a nucleophilic acyl substitution mechanism. The primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of phenyl acetate. This is followed by the formation of a tetrahedral intermediate, which then collapses to yield the acetylated amine and a phenoxide leaving group.

Caption: Nucleophilic acyl substitution mechanism for the acetylation of a primary amine.

Experimental Workflow:

The following diagram outlines the key steps in the experimental protocol for the acetylation of a primary amine using phenyl acetate.

Caption: Experimental workflow for the acetylation of primary amines.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Laboratory Scale Synthesis of Phenyl Acetate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of phenyl acetate, a key intermediate in the production of various pharmaceuticals and fragrances. The primary method described is the esterification of phenol with acetic anhydride under basic conditions. This application note includes a comprehensive experimental procedure, a summary of quantitative data, and a visual representation of the experimental workflow to ensure clarity and reproducibility for researchers in organic synthesis and drug development.

Introduction

Phenyl acetate is a significant ester utilized as a building block in organic synthesis. It finds applications as a solvent for cellulose acetate and nitrocellulose, and more importantly, as a precursor in the synthesis of various pharmaceutical compounds, such as 4-hydroxyacetophenone, through the Fries rearrangement. The synthesis of phenyl acetate is a fundamental example of esterification, a crucial reaction in organic chemistry. This protocol details a reliable and efficient method for its preparation on a laboratory scale.

Data Presentation

A summary of the key quantitative data for the synthesis and characterization of phenyl acetate is presented in the table below. This allows for a quick reference to the expected outcomes and physical properties of the synthesized compound.

Parameter	Value	Reference
Reactants
Phenol	1.20 g	[1]
Acetic Anhydride	1.5 mL	[1]
4 M Aqueous NaOH	5 mL	[1]
Reaction Conditions
Temperature	Room Temperature	[1]
Reaction Time	~5 minutes (vigorous shaking)	[2]
Product Information
Yield	~20 g (from 15 g phenol)	[2]
Boiling Point	195-196 °C	[3][4]
Density	1.073 - 1.08 g/mL at 25 °C	[2][4]
Appearance	Colorless liquid	[2]
Purity	99%	[4]
Spectroscopic Data
¹H NMR (CDCl₃, ppm)	7.39-7.07 (m, 5H, Ar-H), 2.29 (s, 3H, CH₃)	[5]
¹³C NMR (CDCl₃, ppm)	169.5, 150.7, 129.4, 125.8, 121.6, 21.2	[5]

Experimental Protocol

This protocol is based on the well-established Schotten-Baumann reaction conditions for the synthesis of phenyl acetate from phenol and acetic anhydride.

Materials and Equipment

• Phenol

• Acetic Anhydride

• 10% Sodium Hydroxide (NaOH) solution

• Dichloromethane (CH₂Cl₂) or Carbon Tetrachloride (CCl₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Calcium Chloride (CaCl₂)

• Round-bottom flask (25 mL)

• Separatory funnel (100 mL)

• Magnetic stirrer and stir bar

• Distillation apparatus

• Standard laboratory glassware (beakers, conical flasks, graduated cylinders)

• Rotary evaporator

Procedure

1. Reaction Setup

• In a 25 mL round-bottom flask, dissolve 1.20 g of phenol in 5 mL of 4 M aqueous sodium hydroxide solution.[1]

• To this solution, add a magnetic stirrer bar and 8 mL of ice-chilled water.[1]

• While stirring the mixture at room temperature, add 1.5 mL of acetic anhydride dropwise using a Pasteur pipette.[1] A vigorous reaction should be observed, and the phenyl acetate will begin to form as an oily emulsion.

2. Work-up and Extraction

• After the addition of acetic anhydride is complete, continue stirring for an additional 5-10 minutes to ensure the reaction goes to completion.

• Transfer the reaction mixture to a 100 mL separatory funnel.

• Rinse the round-bottom flask with 10 mL of dichloromethane and add this to the separatory funnel to extract the product.[1]

• Shake the funnel vigorously, venting frequently to release any pressure. Allow the layers to separate.

• Collect the lower organic layer.

• Re-extract the aqueous layer with another 10 mL of dichloromethane to maximize product recovery.[1]

• Combine the organic extracts.

3. Washing and Drying

• Wash the combined organic extracts in the separatory funnel with 20 mL of saturated sodium bicarbonate solution to neutralize any unreacted acetic anhydride and phenol.[1]

• Separate the organic layer and dry it over anhydrous magnesium sulfate or calcium chloride for 20-30 minutes.[1][2]

• Filter the dried organic solution into a clean, dry 50 mL round-bottom flask.

4. Purification

• Remove the solvent (dichloromethane) using a rotary evaporator.[1]

• The crude phenyl acetate can be further purified by distillation.[1] Assemble a simple distillation apparatus.

• Heat the flask gently. Collect the fraction boiling between 190-200 °C.[2] The pure phenyl acetate will be a colorless liquid.

Mandatory Visualization

The following diagram illustrates the logical workflow of the synthesis and purification process for phenyl acetate.

Caption: Workflow for the synthesis and purification of phenyl acetate.

References

• 1. books.rsc.org [books.rsc.org]
• 2. prepchem.com [prepchem.com]
• 3. Phenyl acetate - Wikipedia [en.wikipedia.org]
• 4. 酢酸フェニル 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Phenyl acetate | CH3COOC6H5 | CID 31229 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Phenyl Acetate as a Substrate in Enzymatic Hydrolysis Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using phenyl acetate as a substrate for studying enzymatic hydrolysis, particularly for esterases and lipases. This document includes detailed experimental protocols, a summary of kinetic data, and visualizations to aid in understanding the experimental workflows.

Application Notes

Introduction to Phenyl Acetate as a Substrate

Phenyl acetate is a non-chromogenic ester substrate used to assay the activity of various hydrolytic enzymes, including esterases (E.C. 3.1.1.x) and lipases (E.C. 3.1.1.3). The enzymatic hydrolysis of phenyl acetate yields phenol and acetic acid.[1] This reaction serves as a valuable tool for enzyme characterization, inhibitor screening, and kinetic analysis. While chromogenic substrates like p-nitrophenyl acetate (pNPA) are more common due to the direct spectrophotometric detection of the colored p-nitrophenolate product, phenyl acetate offers an alternative for specific research needs.[2] The detection of the reaction products from phenyl acetate hydrolysis typically requires a secondary reaction to generate a measurable signal.

Principle of the Enzymatic Hydrolysis Assay

The fundamental principle of the assay involves the enzyme-catalyzed cleavage of the ester bond in phenyl acetate. The reaction can be monitored by quantifying the appearance of one of the products, typically phenol. A common method for phenol detection is the use of the Folin-Ciocalteu reagent, which produces a blue-colored complex with phenol that can be measured spectrophotometrically.[1] The intensity of the blue color is directly proportional to the amount of phenol produced, and thus to the enzyme's activity.

Applications in Research and Drug Development

• Enzyme Characterization: Studying the hydrolysis of phenyl acetate can help in characterizing the substrate specificity and catalytic efficiency of novel esterases and lipases.

• High-Throughput Screening: The assay can be adapted for high-throughput screening of enzyme inhibitors, which is crucial in the early stages of drug discovery.

• Prodrug Development: Esterase-sensitive prodrugs are a common strategy to improve the pharmacokinetic properties of a drug. Phenyl acetate can be used as a model substrate to study the esterase activity in biological samples (e.g., serum, tissue homogenates) to predict the activation of such prodrugs.

• Biocatalysis: In industrial biotechnology, enzymes that can hydrolyze or synthesize phenyl acetate and related esters are of interest for the production of flavors, fragrances, and other fine chemicals.

Considerations for Assay Development

• Substrate Stability: Phenyl acetate can undergo spontaneous hydrolysis in aqueous solutions, especially at alkaline pH. It is crucial to use freshly prepared substrate solutions and to run appropriate blank controls to account for non-enzymatic hydrolysis.[2]

• Detection Method: The choice of detection method for phenol will influence the sensitivity and complexity of the assay. The Folin-Ciocalteu method is widely used but can be subject to interference from other reducing substances.[2]

• Enzyme Source and Purity: The kinetic parameters of an enzyme are highly dependent on its source and purity. It is important to use well-characterized enzyme preparations for reproducible results.

• Assay Conditions: Factors such as pH, temperature, and buffer composition can significantly impact enzyme activity. These parameters should be optimized for the specific enzyme under investigation.

Experimental Protocols

General Protocol for Enzymatic Hydrolysis of Phenyl Acetate using a Spectrophotometric Assay (Folin-Ciocalteu Method)

This protocol is adapted from the method described for lipase activity assay using phenyl acetate as a substrate.[1][2]

Materials:

• Phenyl acetate

• Enzyme solution (e.g., lipase, esterase)

• Tris-HCl buffer (0.1 M, pH 7.0)

• Triton X-100 (1% v/v)

• Folin-Ciocalteu reagent

• Sodium carbonate solution (e.g., 20% w/v)

• Phenol standard solution

• Spectrophotometer and cuvettes

Procedure:

• Substrate Preparation: Prepare a stock solution of phenyl acetate (e.g., 200 µM) in the assay buffer (Tris-HCl with 1% Triton X-100). Due to the limited stability of phenyl acetate in aqueous solutions, it is recommended to prepare this solution fresh daily.[2]

• Enzyme Reaction:

  • Pipette 2.4 mL of the phenyl acetate substrate solution into a test tube.

  • Pre-incubate the substrate solution at the desired reaction temperature (e.g., 40°C) for 5 minutes.

  • Initiate the reaction by adding 0.1 mL of the enzyme solution.

  • Incubate the reaction mixture for a defined period (e.g., 10 minutes) at the reaction temperature.

  • Prepare a blank control by adding 0.1 mL of buffer instead of the enzyme solution.

• Color Development:

  • Stop the enzymatic reaction by adding 0.5 mL of the Folin-Ciocalteu reagent.

  • Add 1 mL of the sodium carbonate solution to develop the blue color.

  • Incubate the mixture at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of the solution at 750 nm using a spectrophotometer.

  • Use the blank control to zero the spectrophotometer.

• Quantification:

  • Prepare a standard curve using known concentrations of phenol.

  • Determine the concentration of phenol produced in the enzymatic reaction from the standard curve.

  • One unit of enzyme activity is typically defined as the amount of enzyme that liberates 1 µmol of phenol per minute under the specified assay conditions.

Protocol for Determination of Michaelis-Menten Kinetics

Procedure:

• Follow the general protocol for the enzymatic hydrolysis assay.

• Vary the concentration of phenyl acetate over a range that brackets the expected Michaelis constant (Km). A typical range could be from 0.1 to 10 times the expected Km.

• Measure the initial reaction velocity (v0) at each substrate concentration. Ensure that the reaction time is within the linear range of product formation.

• Plot the initial velocity (v0) against the substrate concentration ([S]).

• Determine the Michaelis-Menten constant (Km) and the maximum velocity (Vmax) by fitting the data to the Michaelis-Menten equation using a non-linear regression software. Alternatively, a Lineweaver-Burk plot (1/v0 vs. 1/[S]) can be used for a linear representation of the data.

Data Presentation

Table 1: Kinetic Parameters for Enzymatic Hydrolysis of Phenyl Acetate

Enzyme	Source	Km (mM)	Vmax (units)	Assay Conditions	Reference
EDTA-sensitive esterase	Human serum	0.97	Not specified	pH 7.4 and 8.4, 37°C	[3]
EDTA-insensitive esterase	Human serum	2.7	Not specified	pH 7.4 and 8.4, 37°C	[3]
Lipase	Candida antarctica B (immobilized)	Not specified	Initial reaction rate: 113.5 mM/min (for synthesis)	40°C, heptane medium	[4]
Lipase	Pseudomonas fluorescens (immobilized)	0.36	4.13 mM/min	Not specified	[3]
Lipase (free)	Pseudomonas fluorescens	0.76	2.24 mM/min	Not specified	[3]

Note: The majority of published kinetic studies on esterases and lipases utilize chromogenic substrates like p-nitrophenyl acetate, leading to a relative scarcity of comprehensive kinetic data for phenyl acetate itself.

Mandatory Visualization

Caption: Enzymatic hydrolysis of phenyl acetate.

Caption: Experimental workflow for enzyme kinetics.

References

• 1. New Colorimetric Method for Lipases Activity Assay in Microbial Media [scirp.org]
• 2. pangea.stanford.edu [pangea.stanford.edu]
• 3. mdpi.com [mdpi.com]
• 4. Substrate specificity and kinetics of Candida rugosa lipase in organic media - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Phenyl Acetate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenyl acetate is a versatile reagent and intermediate in organic synthesis, with notable applications in the pharmaceutical industry.[1][2] Its primary utility lies in its role as a precursor for the synthesis of various pharmaceutical intermediates, most significantly hydroxyaryl ketones, through the Fries rearrangement.[3][4] These ketones serve as crucial building blocks for a range of therapeutic agents. Additionally, phenyl acetate and its derivatives are explored for their own potential pharmacological activities and are used as acetylating agents in specific synthetic transformations.[5][6][7]

This document provides detailed application notes and experimental protocols for the use of phenyl acetate in the synthesis of pharmaceuticals, focusing on key reaction pathways and important drug molecules.

Key Applications of Phenyl Acetate in Pharmaceutical Synthesis

The most prominent application of phenyl acetate in drug synthesis is its conversion to ortho- and para-hydroxyacetophenone via the Fries rearrangement.[8][9] These isomers are valuable intermediates in the production of several active pharmaceutical ingredients (APIs).

• o-Hydroxyacetophenone is a key starting material for the synthesis of the antiarrhythmic drug propafenone .[10][11]

• p-Hydroxyacetophenone serves as a precursor for the synthesis of drugs such as the bronchodilator salbutamol and the widely used analgesic paracetamol (acetaminophen).[12][13][14]

Furthermore, novel fluorine-substituted phenyl acetate derivatives have been synthesized and evaluated as ultra-short recovery sedative/hypnotic agents, demonstrating the potential for direct pharmacological applications of modified phenyl acetate structures.[5][7][15] Phenyl acetate can also be employed as a mild acetylating agent for primary amines under specific conditions.[16][17]

Data Presentation: Synthesis of Intermediates and Pharmaceuticals

The following tables summarize quantitative data for key synthetic steps starting from phenyl acetate and its derivatives.

Table 1: Fries Rearrangement of Phenyl Acetate to Hydroxyacetophenones

Catalyst	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Yield (o/p ratio)	Reference
AlCl₃	Toluene	140	1.5	-	37.87% (o-isomer)	[18]
AlCl₃	Nitrobenzene	20-25	-	-	High p-isomer	[7]
AlCl₃	None	140	1.5	-	66.63% (o-isomer)	[18]
HF	None	20-100	-	99.6	90.5% (p-isomer)	[19]
p-Toluenesulfonic acid	None	90-160	0.5	98	High o-isomer	[13]
Trifluoromethanesulfonic acid	None	0	0.5	High	High p-isomer	[20]

Table 2: Synthesis of Propafenone from o-Hydroxyacetophenone

Step	Reactants	Reagents/Conditions	Yield (%)	Reference
Chalcone Formation	o-Hydroxyacetophenone, Benzaldehyde	NaOH, 20-35°C, 7-10h	-	[1]
Epoxidation	o-Hydroxyacetophenone, Epichlorohydrin	NaOH, Reflux, 4h	-	[5]
Amination	2-(2',3'-epoxypropoxy)-acetophenone, Propylamine	Reflux	-	[4]
Aldol Condensation	2-(2'-hydroxy-3'-propylaminopropoxy)-acetophenone, Benzaldehyde	-	-	[4]
Hydrogenation	2-(2'-hydroxy-3'-propylaminopropoxy)-benzalacetophenone	H₂	Overall 55%	[4]
Final Product	Propafenone Base	Methanol, Acetone, Reflux	90% (as HCl salt)	[1]

Table 3: Synthesis of Salbutamol Impurity F from p-Hydroxyacetophenone

Step	Starting Material	Reagents/Conditions	Yield (%)	Reference
Benzyl Protection	4-hydroxyacetophenone	Benzyl bromide, K₂CO₃, Acetone, Reflux, 24h	95	[12]
Bromination	1-(4-(benzyloxy)phenyl)ethan-1-one	HBr, DMSO, 0°C to rt, 12h	88	[12]
Amination	2-bromo-1-(4-(benzyloxy)phenyl)ethan-1-one	t-BuNH₂, THF, rt, 12h	56	[12]
Reduction	1-(4-(benzyloxy)phenyl)-2-(tert-butylamino)ethan-1-one	NaBH₄, Methanol, 0°C to rt, 2h	85	[12]
Dimerization	1-(4-(benzyloxy)phenyl)-2-(tert-butylamino)ethan-1-ol	DBU, THF, 48h	32	[12]
Deprotection	Dimerized intermediate	H₂, Pd/C, THF, rt, 2h	76	[12]
Overall Yield	15.2	[12]

Experimental Protocols

Protocol 1: Synthesis of Phenyl Acetate

This protocol describes the synthesis of phenyl acetate from phenol and acetyl chloride.[11]

Materials:

• Phenol

• Acetyl chloride

• Cyclohexane

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for workup

Procedure:

• In a round-bottom flask, dissolve phenol in cyclohexane.

• Add acetyl chloride to the solution with a molar ratio of phenol to acetyl chloride of 1:1.15-1.3.

• Stir the reaction mixture at 20°C for 5 hours.

• Upon completion of the reaction, perform an appropriate aqueous workup to remove unreacted starting materials and byproducts.

• Dry the organic layer and remove the solvent under reduced pressure to obtain phenyl acetate.

Protocol 2: Fries Rearrangement for the Synthesis of p-Hydroxyacetophenone

This protocol details the conversion of phenyl acetate to p-hydroxyacetophenone using trifluoromethanesulfonic acid.[20]

Materials:

• Phenyl acetate

• Trifluoromethanesulfonic acid

• Round-bottom flask (5-25 mL)

• Magnetic stirrer

• Ice-water bath

• Dichloromethane

• Separatory funnel

• Anhydrous magnesium or sodium sulfate

Procedure:

• In a clean, dry 5-25 mL round-bottom flask equipped with a magnetic stirrer, add trifluoromethanesulfonic acid (0.5 mL) and cool to 0°C in an ice-water bath.

• To the cooled acid, add phenyl acetate (50 µL) and stir for 30 minutes at 0°C.

• Carefully add the contents of the flask to a mixture of ice-water (approximately 25 mL).

• Allow the ice to melt and transfer the mixture to a 100 mL separatory funnel.

• Extract the aqueous layer with dichloromethane (15 mL).

• Separate the organic layer and re-extract the aqueous layer with another 15 mL of dichloromethane.

• Combine the organic extracts and wash with a saturated sodium chloride solution (25 mL).

• Dry the organic layer with anhydrous magnesium or sodium sulfate.

• Filter the drying agent and evaporate the solvent under reduced pressure to yield the crude product.

• The product can be further purified by recrystallization from toluene.

Protocol 3: Synthesis of Fluorine-Substituted Phenyl Acetate Derivatives (General Procedure)

This protocol outlines the final step in the synthesis of novel hypnotic fluorine-substituted phenyl acetate derivatives.[10]

Materials:

• Appropriately substituted phenyl acetate intermediate (e.g., compound 4a-n in the reference) (1 mmol)

• 2-chloro-N,N-diethylacetamide (1 mmol)

• Potassium carbonate (K₂CO₃) (1.5 mmol)

• Acetone (50 mL)

• Ethyl acetate

• Distilled water

• Anhydrous magnesium sulfate

• Chromatography supplies

Procedure:

• To a 50 mL flask, add the substituted phenyl acetate intermediate, 2-chloro-N,N-diethylacetamide, and K₂CO₃ in acetone.

• Reflux the reaction mixture overnight.

• After cooling, evaporate the acetone.

• Add ethyl acetate (300 mL) to the residue and wash three times with distilled water.

• Dry the organic phase with anhydrous magnesium sulfate.

• Evaporate the solvent under reduced pressure.

• Purify the crude product using column chromatography (5-10% petroleum ether/ethyl acetate) to obtain the final compound.

Visualizations

Synthesis of Propafenone from Phenyl Acetate

Caption: Synthetic pathway of Propafenone from Phenyl Acetate.

Experimental Workflow for Fries Rearrangement

Caption: General experimental workflow for the Fries Rearrangement.

Signaling Pathway of Propafenone

Caption: Mechanism of action of the antiarrhythmic drug Propafenone.

Mechanism of Action of Hypnotic Phenyl Acetate Derivatives

Caption: Signaling pathway for hypnotic phenyl acetate derivatives.

References

• 1. Process For Preparing Propafenone Hydrochloride And Its Intermediates [quickcompany.in]
• 2. researchgate.net [researchgate.net]
• 3. ijpsonline.com [ijpsonline.com]
• 4. US4474986A - Preparation of propafenone - Google Patents [patents.google.com]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. CN110963929A - Preparation method of salbutamol hydrochloride suitable for industrial production - Google Patents [patents.google.com]
• 7. 4'-Hydroxyacetophenone synthesis - chemicalbook [chemicalbook.com]
• 8. lookchem.com [lookchem.com]
• 9. Design, synthesis, and antiviral activity of phenylalanine derivatives as HIV-1 capsid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.plos.org [journals.plos.org]
• 11. CN104496809A - Synthesis method of drug intermediate phenyl acetate - Google Patents [patents.google.com]
• 12. tandfonline.com [tandfonline.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis and Evaluation of Fluorine-Substituted Phenyl Acetate Derivatives as Ultra-Short Recovery Sedative/Hypnotic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. CN104529726A - Preparation method of hydroxyacetophenone - Google Patents [patents.google.com]
• 19. EP0167286A1 - Process for producing 4-hydroxyacetophenone - Google Patents [patents.google.com]
• 20. books.rsc.org [books.rsc.org]

Application Notes and Protocols for the Use of Phenylacetate as a Protecting Group for Hydroxyl Functions

For Researchers, Scientists, and Drug Development Professionals

The strategic use of protecting groups is a cornerstone of modern organic synthesis, particularly in the multistep preparation of complex molecules such as pharmaceuticals and natural products. The phenylacetyl (Pac) group, employed as a phenylacetate ester, serves as a valuable tool for the temporary protection of hydroxyl functions. Its stability and specific cleavage conditions offer advantages in various synthetic contexts. These notes provide detailed protocols and data for the application of the phenylacetyl group in protecting alcohols.

Introduction to the Phenylacetyl (Pac) Protecting Group

The phenylacetyl group is an acyl-type protecting group used to mask the reactivity of hydroxyl moieties in a molecule. The protection involves the formation of a phenylacetate ester, which is generally stable under neutral and mildly acidic conditions. Its removal is typically effected under basic conditions, offering a degree of orthogonality with acid-labile and hydrogenolysis-sensitive protecting groups.

Key Advantages:

• Stability: Phenylacetate esters are robust and can withstand a range of reaction conditions.

• Ease of Introduction: The group can be readily introduced using standard acylation methods.

• Orthogonality: It is stable under conditions used to cleave many other protecting groups, such as silyl ethers.

• Alternative Cleavage Methods: Besides basic hydrolysis, enzymatic cleavage offers a mild and selective deprotection strategy.

Applications in Synthesis

The phenylacetyl group is particularly useful in:

• Carbohydrate Chemistry: Where multiple hydroxyl groups with varying reactivity require a sophisticated orthogonal protection strategy.

• Peptide Synthesis: For the protection of the hydroxyl side chains of serine, threonine, and tyrosine.

• Natural Product Synthesis: In complex synthetic routes requiring a robust hydroxyl protecting group that can be removed under specific basic conditions.

Experimental Protocols

3.1. Protection of Hydroxyl Groups

The hydroxyl group of an alcohol can be converted to a phenylacetate ester using phenylacetic anhydride or phenylacetyl chloride in the presence of a suitable base.

Method A: Using Phenylacetic Anhydride and DMAP

This method is effective for primary and secondary alcohols.

• Reagents and Materials:

  • Alcohol (substrate)

  • Phenylacetic anhydride

  • 4-(Dimethylamino)pyridine (DMAP)

  • Anhydrous dichloromethane (DCM) or pyridine

  • Magnetic stirrer and stir bar

  • Round-bottom flask

  • Standard work-up and purification supplies

• Protocol:

  • To a clean, dry round-bottom flask, add the alcohol (1.0 eq.).

  • Dissolve the alcohol in a suitable anhydrous solvent (e.g., DCM, approximately 0.5 M concentration).

  • Add phenylacetic anhydride (1.1 - 1.5 eq.) to the solution.[1]

  • Add a catalytic amount of DMAP (0.05 - 0.2 eq.).[1]

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-4 hours.[1]

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Method B: Using Phenylacetyl Chloride and Pyridine

This method is also suitable for a range of alcohols.

• Reagents and Materials:

  • Alcohol (substrate)

  • Phenylacetyl chloride

  • Anhydrous pyridine

  • Magnetic stirrer and stir bar

  • Round-bottom flask with a dropping funnel

  • Ice bath

  • Standard work-up and purification supplies

• Protocol:

  • Dissolve the alcohol (1.0 eq.) in anhydrous pyridine in a round-bottom flask and cool the solution to 0 °C in an ice bath.

  • Slowly add phenylacetyl chloride (1.1 - 1.2 eq.) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Quench the reaction by the slow addition of water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

3.2. Deprotection of Phenylacetate Esters

The phenylacetyl group is typically removed by saponification using a base in a protic solvent. Enzymatic cleavage provides an alternative, milder method.

Method A: Zemplén Deacetylation (Basic Hydrolysis)

This is a widely used method for the cleavage of acyl protecting groups.

• Reagents and Materials:

  • Phenylacetyl-protected alcohol

  • Sodium methoxide (NaOMe) solution in methanol (e.g., 0.5 M or 25 wt%)

  • Anhydrous methanol

  • Ion-exchange resin (H+ form, e.g., Dowex 50WX8)

  • Magnetic stirrer and stir bar

  • Round-bottom flask

  • Standard work-up and purification supplies

• Protocol:

  • Dissolve the phenylacetyl-protected compound (1.0 eq.) in anhydrous methanol (2–10 mL/mmol) under an inert atmosphere (e.g., Argon).[2]

  • Cool the solution to 0 °C.

  • Add a catalytic amount of sodium methoxide solution.[2]

  • Stir the reaction mixture at room temperature and monitor the progress by TLC until the starting material is consumed.[2]

  • Neutralize the reaction mixture by adding ion-exchange resin (H+ form) until the pH is neutral.[2]

  • Filter the resin and wash it with methanol.[2]

  • Combine the filtrate and washings and concentrate under reduced pressure.[2]

  • Purify the resulting alcohol by silica gel column chromatography if necessary.

Method B: Enzymatic Cleavage with α-Chymotrypsin

This method offers high selectivity and mild reaction conditions.

• Reagents and Materials:

  • Phenylacetyl-protected alcohol

  • α-Chymotrypsin

  • Phosphate buffer (e.g., pH 7.0)

  • Organic co-solvent if needed (e.g., acetone)

  • Magnetic stirrer and stir bar

  • Reaction vessel

• Protocol:

  • Suspend the phenylacetyl-protected substrate in a phosphate buffer.

  • Add α-chymotrypsin to the mixture.

  • Stir the reaction at a controlled temperature (e.g., room temperature or 37 °C).

  • Monitor the reaction progress by TLC or HPLC. Note that the hydrolysis rate of phenylacetyl esters can be slower than that of other related esters like dihydrocinnamyl esters.[3]

  • Upon completion, extract the product with a suitable organic solvent.

  • Wash, dry, and concentrate the organic phase.

  • Purify the product as needed.

Data Presentation

Table 1: Typical Reaction Conditions for Protection of Alcohols

Substrate Type	Acylating Agent	Catalyst/Base	Solvent	Temp.	Time (h)	Typical Yield
Primary Alcohol	Phenylacetic Anhydride	DMAP (cat.)	DCM	RT	1 - 4	>90%
Secondary Alcohol	Phenylacetic Anhydride	DMAP (cat.)	DCM	RT	2 - 6	80-95%

| Phenol | Phenylacetyl Chloride | Pyridine | Pyridine | 0°C to RT | 2 - 5 | 85-95% |

Table 2: Deprotection Conditions for Phenylacetate Esters

Method	Reagents	Solvent	Temp.	Time	Notes
Basic Hydrolysis	NaOMe (cat.)	Methanol	RT	0.5 - 2 h	Zemplén conditions; requires neutralization.

| Enzymatic | α-Chymotrypsin | Buffer (pH 7) | RT - 37°C | Variable | Highly selective; mild conditions. |

Table 3: Stability and Orthogonality of the Phenylacetyl Group

Condition/Reagent	Stability of Pac Group	Compatible Protecting Groups	Incompatible Protecting Groups
Mild Acid (e.g., AcOH)	Stable	Silyl ethers (TBDMS, TIPS), Boc	Trityl (Tr), THP
Strong Acid (e.g., TFA, HCl)	Labile	Benzyl (Bn)	Boc, tBu esters/ethers
Catalytic Hydrogenation	Stable	Benzyl (Bn), Cbz	Allyl, O-benzyl
Basic Conditions (e.g., NaOMe)	Labile	Benzyl (Bn), Silyl ethers, THP	Acetyl (Ac), Benzoyl (Bz)

| Fluoride Ion (e.g., TBAF) | Stable | Silyl ethers (TBDMS, TBDPS, TIPS) | - |

Advanced Phenylacetyl-Based Protecting Groups

For specialized applications, particularly in carbohydrate synthesis, modified phenylacetyl groups have been developed to offer unique cleavage conditions.

• (2-Azidomethyl)phenylacetyl (AMPA): This group is introduced using DCC and is cleaved under reductive conditions via hydrogenation with a Lindlar catalyst. It is stable to conditions that remove benzyl, acyl, acetal, and ketal groups.[4]

• Oxo-phenylacetyl (OPAc): This group is more electrophilic than standard acyl groups and can be selectively removed in the presence of acetyl and benzoyl groups using reagents like KHSO₅ or carefully controlled amounts of AcCl in methanol.[5]

Visualizations

Figure 1: General scheme for the protection of an alcohol using phenylacetic anhydride.

Figure 2: Deprotection of a phenylacetate ester using Zemplén conditions.

Figure 3: Workflow illustrating the orthogonality of the phenylacetyl (Pac) group with a silyl ether.

References

• 1. benchchem.com [benchchem.com]
• 2. De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. (2-Azidomethyl)phenylacetyl as a new, reductively cleavable protecting group for hydroxyl groups in carbohydrate synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Phenyl Acetate: A Versatile Starting Material for Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Phenyl acetate, the ester of phenol and acetic acid, serves as a valuable and versatile starting material in a multitude of organic syntheses. Its utility spans from classic rearrangement reactions to modern cross-coupling methodologies, making it a key building block in the synthesis of pharmaceuticals, fine chemicals, and natural products. This document provides detailed application notes and experimental protocols for the use of phenyl acetate in organic synthesis, with a focus on reproducibility and practical implementation in a laboratory setting.

Synthesis of Phenyl Acetate

Phenyl acetate can be readily prepared from phenol through acetylation. A common and efficient method involves the reaction of phenol with acetic anhydride in the presence of a base.

Experimental Protocol: Synthesis of Phenyl Acetate from Phenol[1][2]

This protocol describes the synthesis of phenyl acetate from phenol and acetic anhydride using aqueous sodium hydroxide.

Materials:

• Phenol (1.20 g)

• 4 M Aqueous Sodium Hydroxide (NaOH) solution (5 mL)

• Ice-chilled water (8 mL)

• Acetic anhydride (1.5 mL)

• Dichloromethane (CH₂Cl₂) (2 x 15 mL for extraction)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• 25 mL Round-bottom flask (RBF)

• 100 mL Separating funnel

• Magnetic stirrer and stir bar

Procedure:

• Add phenol (1.20 g) to a 25 mL round-bottom flask.

• Add 4 M aqueous NaOH solution (5 mL) and swirl to dissolve the phenol, forming sodium phenoxide.

• Add a magnetic stirrer bar and ice-chilled water (8 mL).

• While stirring at room temperature, add acetic anhydride (1.5 mL) dropwise using a Pasteur pipette.

• Continue stirring for 5 minutes after the addition is complete.

• Transfer the reaction mixture to a 100 mL separating funnel.

• Extract the product with dichloromethane (15 mL).

• Separate the organic layer and re-extract the aqueous layer with another 15 mL of dichloromethane.

• Combine the organic extracts and wash with a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and evaporate the solvent under reduced pressure to obtain phenyl acetate as a colorless liquid.

• For higher purity, the product can be distilled.

Quantitative Data:

Parameter	Value	Reference
Typical Yield	~20 g (from 15 g phenol)	[1]
Boiling Point	196 °C	[1]

The Fries Rearrangement: Synthesis of Hydroxyacetophenones

The Fries rearrangement is a cornerstone application of phenyl acetate, providing a direct route to ortho- and para-hydroxyacetophenones. These products are crucial intermediates in the pharmaceutical industry.[2][3][4] The reaction is typically catalyzed by a Lewis acid, such as aluminum chloride, or a strong Brønsted acid.[3][5] The regioselectivity of the rearrangement can be influenced by reaction conditions such as temperature and solvent.[2][3]

Experimental Workflow: Fries Rearrangement

Caption: Experimental workflow for the Fries rearrangement of phenyl acetate.

Experimental Protocol: Fries Rearrangement of Phenyl Acetate to 4-Hydroxyacetophenone[1]

This protocol utilizes trifluoromethanesulfonic acid as a Brønsted acid catalyst to favor the formation of the para-isomer.

Materials:

• Phenyl acetate (50 µL)

• Trifluoromethanesulfonic acid (0.5 mL)

• Ice-water mixture (approx. 25 mL)

• Dichloromethane (2 x 15 mL)

• 5-25 mL Round-bottom flask

• Magnetic stirrer and stir bar

• 100 mL Separating funnel

Procedure:

• In a clean, dry 5-25 mL round-bottom flask equipped with a magnetic stirrer, add trifluoromethanesulfonic acid (0.5 mL).

• Cool the flask to 0 °C in an ice bath.

• To the cooled acid, add phenyl acetate (50 µL) and stir for 30 minutes at 0 °C.

• Gradually add the contents of the flask to a beaker containing an ice-water mixture (approx. 25 mL).

• Allow the ice to melt, then transfer the mixture to a 100 mL separating funnel.

• Extract the aqueous layer with dichloromethane (15 mL).

• Separate the organic layer and re-extract the aqueous layer with another 15 mL of dichloromethane.

• Combine the organic layers, dry over an anhydrous drying agent, filter, and evaporate the solvent to yield the product.

Quantitative Data for Fries Rearrangement

Catalyst	Temperature	Solvent	Major Product	Yield	Reference
Aluminum chloride	Low (<60 °C)	Non-polar	p-Hydroxyacetophenone	-	[2]
Aluminum chloride	High (>160 °C)	Non-polar	o-Hydroxyacetophenone	33.7% (ortho)	[5]
Trifluoromethanesulfonic acid	0 °C	-	4-Hydroxyacetophenone	High (regioselective)	[6]
Zeolites (BEA)	423 K	n-decane	2-hydroxy-5-methylacetophenone (from p-tolyl acetate)	-	[7]

Phenyl Acetate as an Acetylating Agent

Phenyl acetate can serve as a mild and selective N-acetylating agent for primary amines, even in the presence of secondary amino or hydroxyl groups.[8] This application is particularly useful in the synthesis of complex molecules where chemoselectivity is crucial.

Reaction Pathway: N-Acetylation of Primary Amines

Caption: General scheme for the N-acetylation of primary amines using phenyl acetate.

Experimental Protocol: Selective N-Acetylation of 3-Aminopropanol[8]

Materials:

• 3-Aminopropanol

• Phenyl acetate (1.2 equivalents)

• Acetonitrile (solvent)

Procedure:

• Dissolve 3-aminopropanol in acetonitrile.

• Add 1.2 equivalents of phenyl acetate to the solution.

• Stir the reaction mixture at room temperature for 30 minutes.

• Monitor the reaction progress by a suitable method (e.g., TLC or GC).

• Upon completion, the product can be isolated using standard work-up and purification techniques.

Quantitative Data:

Amine	Equivalents of Phenyl Acetate	Solvent	Reaction Time	Conversion	Reference
3-Aminopropanol	1.2	Acetonitrile	0.5 h	High	[8]
2-Aminoethanol	1.2	Acetonitrile	0.5 h	High	[8]
Benzylamine	1.2	Acetonitrile	0.5 h	High	[8]

Phenyl Acetate in Cross-Coupling Reactions

Recent advances in catalysis have enabled the use of phenyl acetate and its derivatives in cross-coupling reactions. These methods often involve the cleavage of the C(acyl)-O bond, allowing for the formation of new carbon-carbon or carbon-heteroatom bonds.[9] Palladium-catalyzed C-H activation/aryl-aryl coupling of phenylacetic acids has also been reported, providing a route to diarylated products.[10][11]

Conceptual Diagram: Pd-Catalyzed C-H Activation/Coupling

Caption: Palladium-catalyzed ortho-C-H coupling of phenylacetic acid derivatives.

Phenyl Acetate as a Protecting Group for Phenols

The acetate group can be used as a protecting group for phenols. Phenyl acetate itself is the protected form of phenol. The deprotection can be achieved under various conditions, offering flexibility in synthetic design.

Experimental Protocol: Deprotection of Phenyl Acetate[12][13]

This protocol describes a mild deprotection method using ammonium acetate.

Materials:

• Phenyl acetate

• Ammonium acetate

• Aqueous methanol

Procedure:

• Dissolve the phenyl acetate in aqueous methanol.

• Add ammonium acetate as a catalyst.

• Stir the reaction at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• The phenol product can be isolated by standard work-up procedures.

Quantitative Data for Deprotection:

Reagent	Conditions	Yield	Reference
Ammonium acetate	Aqueous MeOH, RT	Excellent
Zn-Montmorillonite nano clay	120 °C, 3 h	99% conversion	[12]
Titanium(IV) isopropoxide	THF, RT	83%	[13]

Conclusion

Phenyl acetate is a readily accessible and economically viable starting material with a broad range of applications in modern organic synthesis. Its utility in the classic Fries rearrangement for the production of pharmaceutical intermediates is well-established. Furthermore, its role as a selective acetylating agent and its emerging use in innovative cross-coupling reactions highlight its continued importance for researchers, scientists, and professionals in drug development. The protocols and data presented herein provide a solid foundation for the successful application of phenyl acetate in the laboratory.

References

• 1. prepchem.com [prepchem.com]
• 2. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 3. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 4. Fries Rearrangement [organic-chemistry.org]
• 5. scribd.com [scribd.com]
• 6. books.rsc.org [books.rsc.org]
• 7. Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY00590H [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Versatile Pd(II)-Catalyzed C-H Activation/Aryl-Aryl Coupling of Benzoic and Phenyl Acetic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. jetir.org [jetir.org]
• 13. zenodo.org [zenodo.org]

Application Notes and Protocols for Kinetic Studies of Phenyl Acetate Hydrolysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The hydrolysis of phenyl acetate is a classic model reaction in chemical kinetics, providing a fundamental example of ester cleavage. This reaction is of significant interest to researchers in various fields, including physical organic chemistry, enzymology, and drug development. Understanding the kinetics of ester hydrolysis is crucial for predicting the stability of ester-containing drugs, designing enzyme inhibitors, and elucidating reaction mechanisms.

Phenyl acetate undergoes hydrolysis to yield phenol and acetic acid. The reaction rate is highly dependent on pH and temperature and can be catalyzed by acids, bases, or enzymes such as arylesterases. This document provides detailed application notes and protocols for studying the kinetics of phenyl acetate hydrolysis, with a focus on spectrophotometric methods.

Reaction Mechanism

The hydrolysis of phenyl acetate can proceed through different pathways depending on the pH of the solution.

• Neutral Hydrolysis: A slow reaction involving the nucleophilic attack of water on the carbonyl carbon of the ester.

• Acid-Catalyzed Hydrolysis: Under acidic conditions (pH < 3), the reaction is specifically catalyzed by hydronium ions. The protonation of the carbonyl oxygen makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed (Alkaline) Hydrolysis: In neutral to alkaline solutions (pH > 4), the hydrolysis is predominantly catalyzed by hydroxide ions.[1] The hydroxide ion is a stronger nucleophile than water and directly attacks the carbonyl carbon. This is often the most significant pathway under physiological conditions.[2]

The overall reaction scheme for the base-catalyzed hydrolysis of phenyl acetate is shown below.[2][3]

Caption: Base-catalyzed hydrolysis of phenyl acetate.

Data Presentation

The following tables summarize kinetic data for the hydrolysis of phenyl acetate under various conditions.

Table 1: Pseudo-First-Order Rate Constants (k_obs) for Phenyl Acetate Hydrolysis at Different Temperatures (pH ≈ 6.3-7)

Temperature (°C)	Temperature (K)	k_obs (s⁻¹)	Reference
10	283.15	Value not available	[2]
25	298.15	Value not available	[4][5]
40	313.15	Value not available	[5]
65	338.15	Value not available	[2]

Note: Specific rate constant values were not provided in the search results, but the references indicate that these experiments were performed.

Table 2: pH-Rate Profile for Phenyl Acetate Hydrolysis at 25°C

pH	log(k_obs) (s⁻¹)	Predominant Mechanism	Reference
< 3	Decreases with increasing pH	Acid Catalysis	[1][6]
3-5	Relatively constant	Neutral Hydrolysis	[6]
> 5	Increases with increasing pH	Base Catalysis	[1][6]

Table 3: Arrhenius Parameters for Homogeneous Phenyl Acetate Hydrolysis

pH	Activation Energy (Ea) (kJ/mol)	ln(A)	Reference
6	78.0	22.9	[2]
7	77.0	23.7	[2]

Experimental Protocols

Spectrophotometric Analysis of Phenyl Acetate Hydrolysis

This protocol describes the determination of the rate of phenyl acetate hydrolysis by monitoring the formation of the phenol product using a UV-Vis spectrophotometer.

Materials:

• Phenyl acetate

• Buffer solutions (e.g., acetate, phosphate, borate) of desired pH

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Quartz cuvettes

• Micropipettes

• Volumetric flasks

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of phenyl acetate in a minimal amount of a suitable solvent (e.g., acetonitrile or methanol) and then dilute with deionized water to the final desired concentration. Note that phenyl acetate is not very soluble in water.

  • Prepare a series of buffer solutions at the desired pH values (e.g., phosphate buffer for pH 6-8). Ensure all solutions are equilibrated to the desired reaction temperature.

• Determination of λmax:

  • To determine the optimal wavelength for monitoring the reaction, record the absorption spectra of phenyl acetate and phenol (the product) in the reaction buffer.

  • The ideal wavelength (λmax) is where the product (phenol) has a strong absorbance and the reactant (phenyl acetate) has minimal absorbance. For substituted phenyl acetates like p-nitrophenyl acetate, the product p-nitrophenolate can be monitored at 400 nm.[7] For phenyl acetate itself, the formation of phenol can be monitored at its λmax.

• Kinetic Run:

  • Set the spectrophotometer to the predetermined λmax and equilibrate the temperature-controlled cell holder to the desired reaction temperature.

  • Add the buffer solution to a quartz cuvette and place it in the spectrophotometer to zero the instrument (this will be your blank).

  • Initiate the reaction by adding a small volume of the phenyl acetate stock solution to the cuvette containing the pre-warmed buffer. Mix quickly and thoroughly.

  • Immediately start recording the absorbance at regular time intervals until the reaction is complete (i.e., the absorbance reaches a stable plateau). For continuous monitoring, a flow-through system can be employed where the reaction mixture is circulated between a temperature-controlled reaction chamber and the spectrophotometer.[2]

Data Analysis:

Under conditions where the concentration of water and the pH are constant, the hydrolysis of phenyl acetate can be treated as a pseudo-first-order reaction.[2] The observed rate constant, k_obs, can be determined from the absorbance data.

• The concentration of the product (phenol) at any time, t, is proportional to the change in absorbance: [Phenol]_t ∝ A_t - A_0 where A_t is the absorbance at time t and A_0 is the initial absorbance.

• The concentration of phenyl acetate at any time, t, can be calculated from the absorbance at the end of the reaction (A_∞): [Phenyl Acetate]t ∝ A∞ - A_t

• For a pseudo-first-order reaction, a plot of ln(A_∞ - A_t) versus time will yield a straight line with a slope of -k_obs.

• Alternatively, the integrated rate law for a first-order reaction can be used: ln([A]_t / [A]_0) = -k_obs * t where [A]_t is the concentration of phenyl acetate at time t and [A]_0 is the initial concentration.

Experimental Workflow

The following diagram illustrates the general workflow for a kinetic study of phenyl acetate hydrolysis.

Caption: Experimental workflow for kinetic analysis.

References

• 1. web.viu.ca [web.viu.ca]
• 2. pangea.stanford.edu [pangea.stanford.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. irejournals.com [irejournals.com]

Phenyl Acetate in Friedel-Crafts Acylation: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenyl acetate is a versatile reagent in organic synthesis, particularly in reactions that fall under the umbrella of Friedel-Crafts acylation. While classic Friedel-Crafts acylations involve the reaction of an acyl halide or anhydride with an aromatic compound in the presence of a Lewis acid, the behavior of phenyl acetate under these conditions is dominated by a significant intramolecular rearrangement known as the Fries rearrangement. This reaction provides a valuable route to hydroxyaryl ketones, which are crucial intermediates in the synthesis of numerous pharmaceuticals.

These application notes provide a detailed overview of the Fries rearrangement of phenyl acetate, including its mechanism, experimental protocols, and applications in drug development. We will also briefly address the less common use of phenyl acetate as an intermolecular acylating agent.

The Fries Rearrangement of Phenyl Acetate

Under the influence of a Lewis acid catalyst, phenyl acetate undergoes an intramolecular acylation to yield a mixture of ortho- and para-hydroxyacetophenone.[1][2][3] This reaction, the Fries rearrangement, is a powerful tool for the synthesis of substituted phenolic ketones.[4][5]

The reaction mechanism is believed to proceed through the formation of an acylium ion intermediate, which then acts as an electrophile in an aromatic substitution on the same molecule.[2][4]

Caption: Fries Rearrangement Mechanism of Phenyl Acetate.

Factors Influencing Product Distribution

The ratio of ortho to para isomers is highly dependent on the reaction conditions, particularly temperature and the choice of solvent.[2][6]

• Temperature: Lower temperatures (typically below 60°C) favor the formation of the para product, while higher temperatures (above 160°C) favor the ortho product.[6]

• Solvent: Non-polar solvents tend to favor the formation of the ortho isomer, whereas polar solvents favor the para isomer.[2]

Quantitative Data Summary

The following tables summarize the reaction conditions and outcomes for the Fries rearrangement of phenyl acetate using various catalysts.

Table 1: Fries Rearrangement of Phenyl Acetate with Different Lewis Acids

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield of 4-Hydroxyacetophenone (%)	Yield of 2-Hydroxyacetophenone (%)	Reference
AlCl₃	Nitrobenzene	20-25	-	-	-	[7]
AlCl₃	Chlorobenzene	50-60	-	45-65	-	[7]
AlCl₃	Nitroethane	60	-	44	-	[7]
AlCl₃	Carbon disulfide	45	-	40	-	[7]
AlCl₃	Petroleum ether	50	-	20	-	[7]
AlCl₃-NaCl	-	240-250	-	10	-	[7]
BF₃	-	90	-	56	-	[7]
Sc(OTf)₃	Nitromethane	50	-	39	-	[7]
TiCl₄	-	90-100	-	34	-	[7]
FeCl₃	-	65	-	25	-	[7]
ZnCl₂	-	125	-	8	-	[7]
HF	-	20-100	-	94	-	[7]
Polyphosphoric acid	-	20-100	-	69	-	[7]
H-ZSM-5	Sulfolane	180	-	28	-	[7]
HY (Si/Al = 3)	-	400	-	-	-	[7]

Table 2: Mechanochemical Fries Rearrangement

Method	Time (min)	Yield (%)	Isomer Ratio (o:p)	Reference
Ball Mill	90	62	-	[8]
Twin-Screw Extruder	-	-	-	[8]

Experimental Protocols

Protocol 1: Synthesis of o-Hydroxyacetophenone via Fries Rearrangement

This protocol is optimized for the synthesis of the ortho isomer, a key intermediate in the production of the antiarrhythmic drug Propafenone.[9]

Materials:

• Phenylacetate (150 g, 1.08 mol)

• Anhydrous aluminium chloride (165 g, 1.24 mol)

• Chlorobenzene (300 ml)

• 10% Hydrochloric acid (900 ml)

Procedure:

• Combine phenylacetate, anhydrous aluminium chloride, and chlorobenzene in a suitable reaction vessel equipped with a reflux condenser and a stirrer.

• Reflux the mixture for four hours with constant stirring.

• After reflux, remove the solvent by distillation.

• To the residue, add 900 ml of 10% hydrochloric acid.

• The product, o-hydroxyacetophenone, can be isolated and purified by standard techniques such as extraction and distillation.

Protocol 2: General Procedure for the Synthesis of 4-Hydroxyacetophenone

This protocol outlines a general method for the synthesis of the para isomer.

Materials:

• Phenyl acetate

• Lewis acid catalyst (e.g., HF)

• Solvent (if applicable)

Procedure:

• The Fries rearrangement can be carried out with various Lewis acids. For instance, using hydrogen fluoride as a catalyst can yield up to 94% of 4-hydroxyacetophenone.[7][10]

• The reaction is typically performed by heating phenyl acetate with the chosen Lewis acid.

• The reaction mixture is then worked up by adding a dilute acid to decompose the catalyst complex.

• The product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated.

• Purification can be achieved by chromatography or recrystallization.

Caption: General Experimental Workflow for Fries Rearrangement.

Application in Drug Development: Synthesis of Propafenone

The Fries rearrangement of phenyl acetate is a key step in the synthesis of Propafenone, a class 1C antiarrhythmic agent. The starting material for one of its synthetic routes is o-hydroxyacetophenone, which is efficiently produced via the high-temperature Fries rearrangement of phenyl acetate.[9][11]

Caption: Propafenone Synthesis via Fries Rearrangement.

Phenyl Acetate as an Intermolecular Acylating Agent

While the intramolecular Fries rearrangement is the predominant reaction, the use of phenyl acetate as an external acylating agent in a Friedel-Crafts reaction with other aromatic substrates has been explored, though it is not a common synthetic route. The efficiency of this intermolecular reaction is generally low due to the competing and highly favorable intramolecular rearrangement. For intermolecular acylations, more reactive acylating agents like acyl chlorides and anhydrides are preferred.

Conclusion

The reaction of phenyl acetate under Friedel-Crafts conditions is a powerful and industrially relevant method for the synthesis of hydroxyaryl ketones via the Fries rearrangement. The ability to control the regioselectivity of the reaction by tuning the experimental conditions makes it a versatile tool for organic synthesis. Its application in the synthesis of pharmaceuticals, such as Propafenone, highlights its importance in drug development. While its use as an intermolecular acylating agent is limited, the Fries rearrangement of phenyl acetate remains a cornerstone of aromatic chemistry.

References

• 1. scribd.com [scribd.com]
• 2. byjus.com [byjus.com]
• 3. pharmdguru.com [pharmdguru.com]
• 4. Fries Rearrangement [organic-chemistry.org]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 7. 4'-Hydroxyacetophenone synthesis - chemicalbook [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. ijpsonline.com [ijpsonline.com]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 11. CN115124409A - Preparation method of propafenone hydrochloride intermediate - Google Patents [patents.google.com]

Technical Notes & Optimization

How to improve the yield of phenyl acetate synthesis.

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of phenyl acetate. Our aim is to help you optimize your reaction conditions and improve your product yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing phenyl acetate?

A1: Phenyl acetate is typically synthesized through three primary methods:

• Esterification of Phenol with Acetic Anhydride: This is a widely used method where phenol reacts with acetic anhydride, often in the presence of a catalyst, to form phenyl acetate.[1][2][3]

• Fischer Esterification: This acid-catalyzed reaction involves the esterification of phenol with acetic acid. To drive the reaction towards completion and achieve higher yields, it often requires the removal of water or the use of an excess of one reactant.[4][5]

• Transesterification: This method involves the exchange of the alkoxy group of an ester with a phenol. For instance, reacting methyl acetate or ethyl acetoacetate with phenol can produce phenyl acetate.[6][7]

Q2: My phenyl acetate yield is consistently low. What are the potential causes?

A2: Low yields in phenyl acetate synthesis can stem from several factors:

• Incomplete Reactions: The esterification reaction may not have gone to completion. This can be addressed by increasing the reaction time, adjusting the temperature, or using a more effective catalyst.

• Side Reactions: The most common side reaction is the Fries rearrangement of phenyl acetate to hydroxyacetophenones, especially under acidic conditions and at elevated temperatures.[1][8] Self-condensation of starting materials can also occur.[9]

• Reversibility of the Reaction: Fischer esterification is a reversible process. The presence of water, a byproduct, can shift the equilibrium back towards the reactants, thus lowering the yield.[4][5][10]

• Purification Losses: Significant amounts of the product can be lost during workup and purification steps, such as extraction and distillation.[8]

Q3: What types of catalysts can be used to improve the yield, and what are their pros and cons?

A3: The choice of catalyst can significantly impact the reaction rate and yield.

• Acid Catalysts: Strong acids like sulfuric acid or p-toluenesulfonic acid are commonly used for Fischer esterification.[5][11] While effective, they can also promote side reactions like the Fries rearrangement.

• Base Catalysts: Bases such as sodium hydroxide, triethylamine, or 4-dimethylaminopyridine (DMAP) can be used, particularly in reactions with acetic anhydride.[6][8] They are effective but require careful neutralization during workup.

• Solid Catalysts: Heterogeneous catalysts like zeolites (e.g., TS-1) and sulfated zirconia offer advantages such as easier separation from the reaction mixture, potential for reuse, and sometimes higher selectivity with fewer byproducts.[1][2]

Q4: How can I minimize the formation of by-products like o-hydroxyacetophenone and p-hydroxyacetophenone?

A4: The formation of these by-products is due to the Fries rearrangement. To minimize this:

• Control the Temperature: The Fries rearrangement is favored at higher temperatures. Running the reaction at the lowest effective temperature can reduce its occurrence.

• Choose the Right Catalyst: Lewis acid catalysts are known to promote the Fries rearrangement. Using a milder acid catalyst or a non-acidic catalyst system can help.

• Limit Reaction Time: Prolonged exposure to acidic conditions can increase the extent of the rearrangement. Monitoring the reaction and stopping it once the desired conversion is reached is crucial.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction.	Increase reaction time, optimize temperature, or consider a more active catalyst.[4]
Reversible reaction (Fischer esterification).	Use a Dean-Stark trap to remove water, or use a large excess of one reactant.[5]
Side reactions (e.g., Fries rearrangement).	Lower the reaction temperature and use a milder catalyst.[1]
Product loss during workup.	Optimize extraction and purification steps. For example, adding carbon tetrachloride can aid in the separation of phenyl acetate from the aqueous layer.[12]
Product is Contaminated with Starting Materials	Incomplete conversion.	Increase reaction time or temperature. Ensure the molar ratio of reactants is optimal. A slight excess of the acylating agent (e.g., acetic anhydride) is often beneficial.[1][11]
Inefficient purification.	Improve the purification method. Vacuum distillation or column chromatography can be effective.[6][8] Ensure complete removal of unreacted acid by washing with a sodium bicarbonate solution.[8]
Formation of Colored Impurities	Oxidation or side reactions.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Ensure the purity of starting materials.
Difficulty in Separating Product from Aqueous Layer	Similar densities of phenyl acetate and water.	Add a dense, immiscible organic solvent like carbon tetrachloride or dichloromethane during extraction to facilitate phase separation.[8][12]

Quantitative Data Summary

Table 1: Effect of Catalyst and Conditions on Phenyl Acetate Yield

Method	Reactants	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
Esterification	Phenol, Acetic Anhydride	TS-1 (zeolite)	70	2.5	96.5	[1]
Esterification	Phenol, Acetic Anhydride	None (Solvent-free)	120	2	92	[3]
Esterification	Phenol, Acetic Anhydride	TiO2/SO4	Reflux (Cyclohexane)	0.33	Excellent	[2]
Esterification	Phenol, Acetic Anhydride	Sodium Bicarbonate	Room Temp	-	Good to Excellent	[13][14]
Transesterification	Phenol, Ethyl Acetoacetate	DMAP	Reflux (Toluene)	4-6	-	[6]

Experimental Protocols

Protocol 1: Esterification of Phenol with Acetic Anhydride using a Solid Acid Catalyst (TS-1)

This protocol is based on a method reporting a high yield of phenyl acetate with minimal byproducts.[1]

Materials:

• Phenol

• Acetic Anhydride

• TS-1 (Titanium Silicalite-1) catalyst

• Solvent (e.g., Toluene)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Dichloromethane or other suitable extraction solvent

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add phenol and the solvent.

• Add acetic anhydride (a slight molar excess, e.g., 1.2 equivalents) to the mixture.

• Add the TS-1 catalyst (e.g., 6 wt% relative to phenol).

• Heat the reaction mixture to 70°C and stir.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2.5 hours.[1]

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the catalyst from the reaction mixture.

• Transfer the filtrate to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to remove unreacted acetic anhydride and acetic acid), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude phenyl acetate.

• Purify the crude product by vacuum distillation to yield pure phenyl acetate.

Protocol 2: Base-Catalyzed Esterification of Phenol with Acetic Anhydride

This protocol is a common method for phenyl acetate synthesis.[8][12]

Materials:

• Phenol

• Acetic Anhydride

• Sodium hydroxide solution (e.g., 10%) or Triethylamine

• Dichloromethane or other suitable extraction solvent

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Dissolve phenol in an aqueous solution of sodium hydroxide in a flask. This forms the sodium phenoxide salt.

• Cool the solution in an ice bath.

• Slowly add acetic anhydride to the cooled solution with vigorous stirring.

• Continue stirring for a specified period (e.g., 5-15 minutes) until the reaction is complete (monitor by TLC).

• Transfer the reaction mixture to a separatory funnel.

• Extract the phenyl acetate into an organic solvent like dichloromethane.[8]

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter and evaporate the solvent under reduced pressure to obtain the crude product.

• Purify by distillation.[8]

Visualizations

Caption: Experimental workflow for phenyl acetate synthesis.

Caption: Phenyl acetate synthesis and side reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. jetir.org [jetir.org]
• 4. Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. ioc.tu-clausthal.de [ioc.tu-clausthal.de]
• 8. books.rsc.org [books.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. CN103553914A - Phenylethyl acetate synthesis method - Google Patents [patents.google.com]
• 11. US5808130A - Esterification of phenols - Google Patents [patents.google.com]
• 12. prepchem.com [prepchem.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Phenyl Acetate by Distillation

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guidance and address frequently asked questions encountered during the purification of crude phenyl acetate by distillation.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude phenyl acetate and how do they affect distillation?

A1: Crude phenyl acetate, typically synthesized from phenol and acetic anhydride or acetyl chloride, commonly contains unreacted starting materials such as phenol and acetic acid.[1][2][3] Phenol, with a lower boiling point than phenyl acetate, can co-distill if not removed, leading to impure final product. Acetic acid is also a potential impurity. Additionally, water may be present from the work-up steps and can lead to cloudiness in the distillate.[4] The presence of these impurities can affect the boiling point of the mixture and the efficiency of the separation.

Q2: What is the expected boiling point of pure phenyl acetate?

A2: The boiling point of phenyl acetate at atmospheric pressure (760 mmHg) is approximately 195-196 °C.[5][6] If the distillation is performed under reduced pressure, the boiling point will be significantly lower.[3] For instance, one source notes a boiling point of 132–138°C at 32 mmHg for a similar compound, ethyl phenylacetate, illustrating the effect of reduced pressure.[7]

Q3: Is it necessary to perform a vacuum distillation for phenyl acetate?

A3: While phenyl acetate can be distilled at atmospheric pressure, vacuum distillation is a viable option, particularly if there is concern about thermal decomposition at the atmospheric boiling point.[3][8] High temperatures can potentially lead to the pyrolysis of phenyl acetate into phenol and ketene.[8] Vacuum distillation allows for the purification to occur at a lower temperature, minimizing the risk of degradation.

Q4: My final product has a phenolic odor. What is the likely cause?

A4: A lingering phenolic odor in the purified phenyl acetate strongly suggests the presence of residual phenol.[9] This indicates that the initial washing steps to remove acidic impurities were insufficient, or the fractional distillation was not efficient enough to separate the phenol from the phenyl acetate.

Q5: Can phenyl acetate decompose during distillation?

A5: Yes, at elevated temperatures, phenyl acetate can undergo thermal decomposition (pyrolysis) to form phenol and ketene.[8] This is more likely to occur if the distillation is carried out at a high temperature for a prolonged period. Overheating the distillation flask can also lead to decomposition.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Distillate is Cloudy	Presence of water in the crude product.[4]	Ensure the crude phenyl acetate is thoroughly dried with a suitable drying agent (e.g., anhydrous sodium sulfate or calcium chloride) before distillation.[1][2]
Low Yield of Purified Product	Incomplete reaction during synthesis.	Optimize the reaction conditions (e.g., reaction time, temperature, stoichiometry).
Loss of product during aqueous work-up due to its slight solubility in water.	Minimize the volume of water used for washing and ensure proper phase separation.
Inefficient fractional distillation leading to a broad boiling range and loss in intermediate fractions.	Use a fractionating column with sufficient theoretical plates and maintain a slow and steady distillation rate.[10][11]
Boiling Point is Lower Than Expected and Constant	The collected fraction is an impurity with a lower boiling point, likely unreacted phenol.	Check the refractive index of the distillate to help identify the compound. Improve the initial washing steps to remove phenol.
The pressure in the system is lower than atmospheric pressure (if not performing a deliberate vacuum distillation).	Check the distillation apparatus for leaks.
Boiling Point Fluctuates or is Not Stable	The heating rate is too high or uneven.[12]	Adjust the heating mantle to provide steady and gentle heat.
The mixture is bumping.	Use boiling chips or a magnetic stirrer to ensure smooth boiling.
Inefficient separation of components with close boiling points.	Use a more efficient fractionating column and ensure the distillation is performed slowly.[10][13]
Product Purity is Low (Confirmed by analysis)	Incomplete removal of acidic impurities (phenol, acetic acid).	Wash the crude product thoroughly with an aqueous sodium carbonate or bicarbonate solution before drying and distillation.[1][7]
Inefficient fractional distillation.	Pack the fractionating column appropriately and ensure a slow, controlled distillation rate to allow for proper separation.[10][11]
Darkening or Tarring in the Distillation Flask	Thermal decomposition of phenyl acetate or other high-boiling impurities at high temperatures.[8]	Consider using vacuum distillation to lower the boiling point.[3] Avoid overheating the distillation flask.

Data Presentation

Property	Value	Reference(s)
Molecular Formula	C₈H₈O₂	[6]
Molar Mass	136.15 g/mol	[5]
Appearance	Colorless liquid	[1][14]
Odor	Sweetish, solvent-like, can be phenolic if impure	[9][14]
Boiling Point (at 760 mmHg)	195-196 °C	[5][6]
Density	~1.073 - 1.075 g/mL at 20-25 °C	[1][5]
Refractive Index (n20/D)	~1.501 - 1.503	[1]
Solubility	Sparingly soluble in water; miscible with alcohol, ether, and chloroform.	[1][9]

Experimental Protocols

Protocol: Purification of Crude Phenyl Acetate by Fractional Distillation

This protocol assumes the crude phenyl acetate has been synthesized and is ready for purification.

1. Pre-distillation Wash: a. Transfer the crude phenyl acetate to a separatory funnel. b. Add an equal volume of 5% aqueous sodium carbonate solution and shake gently to neutralize and remove acidic impurities like phenol and acetic acid.[1] Vent the funnel frequently to release any pressure buildup. c. Allow the layers to separate and discard the lower aqueous layer. d. Repeat the washing with sodium carbonate solution until no more gas evolves. e. Wash the organic layer with a saturated aqueous solution of calcium chloride, followed by a final wash with water.[1] f. Drain the phenyl acetate layer into a clean, dry Erlenmeyer flask.

2. Drying: a. Add a suitable drying agent, such as anhydrous sodium sulfate or calcium chloride, to the phenyl acetate.[1][2] b. Swirl the flask and let it stand for at least 20-30 minutes, or until the liquid is clear.[2]

3. Fractional Distillation Setup: a. Assemble a fractional distillation apparatus. This should include a round-bottom flask, a fractionating column (e.g., Vigreux or packed with Raschig rings), a condenser, a distillation head with a thermometer, and receiving flasks. b. Ensure the thermometer bulb is positioned correctly, just below the side arm leading to the condenser, to accurately measure the temperature of the vapor that is distilling.[10] c. Use boiling chips or a magnetic stir bar in the distillation flask for smooth boiling.

4. Distillation Procedure: a. Filter the dried phenyl acetate directly into the distillation flask. b. Begin to heat the flask gently using a heating mantle. c. Observe the vapor rising slowly up the fractionating column. The rate of distillation should be slow and steady, about 1-2 drops per second, to ensure good separation.[10] d. Collect any initial low-boiling fractions (forerun) in a separate receiving flask. This may contain residual solvents or impurities. e. When the temperature stabilizes at the boiling point of phenyl acetate (around 195-196 °C at atmospheric pressure), change the receiving flask to collect the pure product.[2][15] f. Continue distillation until most of the phenyl acetate has been collected and the temperature begins to drop or rise sharply, indicating the end of the main fraction. g. Stop the distillation before the flask goes to dryness to prevent the formation of potentially explosive peroxides and overheating of the residue.

Mandatory Visualization

References

• 1. PHENYL ACETATE | 122-79-2 [chemicalbook.com]
• 2. prepchem.com [prepchem.com]
• 3. books.rsc.org [books.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Phenyl acetate - Wikipedia [en.wikipedia.org]
• 6. jnfuturechemical.com [jnfuturechemical.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Pyrolysis of phenyl acetate: a concerted reaction - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Phenyl Acetate [drugfuture.com]
• 10. Purification [chem.rochester.edu]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. google.com [google.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Phenyl acetate | CH3COOC6H5 | CID 31229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. CN101811966A - Method for preparing phenylacetate - Google Patents [patents.google.com]

Phenyl Acetate Hydrolysis: A Technical Guide for Researchers

Welcome to the technical support center for professionals working with phenyl acetate. This resource provides in-depth troubleshooting guides and frequently asked questions to help you navigate the challenges of aqueous workups and prevent unwanted hydrolysis of your product.

Frequently Asked Questions (FAQs)

Q1: What is phenyl acetate hydrolysis and why is it a concern during aqueous workup?

Phenyl acetate hydrolysis is the chemical breakdown of phenyl acetate in the presence of water into phenol and acetic acid. This reaction is a significant concern during aqueous workup procedures because it leads to product loss and the introduction of impurities that can complicate purification. The ester linkage in phenyl acetate is susceptible to cleavage under both acidic and basic conditions, which are often employed during extractions to remove catalysts and unreacted starting materials.[1]

Q2: Under what pH conditions is phenyl acetate most stable?

Phenyl acetate is most stable in a slightly acidic to neutral pH range, ideally between pH 4 and 6.[1] In strongly acidic (pH < 3) or strongly basic conditions, the rate of hydrolysis increases significantly.[1][2] Therefore, maintaining the aqueous phase within this optimal pH range during workup is crucial for minimizing product degradation.

Q3: What are the primary degradation products of phenyl acetate hydrolysis?

The hydrolysis of the ester bond in phenyl acetate yields phenol and acetic acid as the primary degradation products.[1] The presence of these impurities can be detected by analytical techniques such as HPLC or NMR, appearing as unexpected peaks in the resulting spectra.

Q4: How does temperature affect the stability of phenyl acetate during workup?

Increased temperature accelerates the rate of hydrolysis of phenyl acetate, even at a constant pH.[1] To minimize degradation, it is advisable to perform aqueous workups at lower temperatures, for instance, by using ice-cold water or performing extractions in an ice bath.

Troubleshooting Guide

Issue 1: I am observing significant product loss after aqueous workup.

• Possible Cause: The pH of your aqueous wash solutions may be too acidic or too basic, leading to the hydrolysis of your phenyl acetate.

• Solution:

  • Monitor pH: Before and during the workup, check the pH of your aqueous solutions.

  • Use Mild Reagents: Opt for mild acids (e.g., dilute HCl) and mild bases (e.g., saturated sodium bicarbonate solution) for your washes.[3][4] Avoid using strong acids and bases whenever possible.

  • Minimize Contact Time: Reduce the amount of time your organic layer containing phenyl acetate is in contact with the aqueous phase. Perform extractions swiftly and avoid letting the layers sit for extended periods.

  • Work at Low Temperatures: Conduct your workup at a reduced temperature (e.g., 0-5 °C) to slow down the rate of hydrolysis.

Issue 2: My final product is contaminated with phenol and/or acetic acid.

• Possible Cause: Incomplete removal of acidic or basic catalysts or byproducts from the reaction mixture can lead to hydrolysis during storage or subsequent steps. Hydrolysis may have also occurred during the workup itself.

• Solution:

  • Thorough Washing: Ensure complete removal of acidic impurities by washing with a saturated sodium bicarbonate solution until the aqueous layer is no longer acidic (test with pH paper).[3][5] Similarly, remove basic impurities with dilute HCl washes.[6][7]

  • Brine Wash: After the acidic or basic washes, perform a final wash with saturated aqueous sodium chloride (brine). This helps to remove residual water from the organic layer and can also help to break up emulsions.[3][5]

  • Drying: Thoroughly dry the organic layer with an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) before removing the solvent.[3]

Quantitative Data

The rate of phenyl acetate hydrolysis is highly dependent on pH and temperature. The following tables summarize the kinetic data for hydrolysis under different conditions.

Table 1: pH-Rate Profile for Phenyl Acetate Hydrolysis at 25°C

pH	log (k_obs / s⁻¹)	Hydrolysis Rate	Predominant Mechanism
< 3	Decreases with increasing pH	High	Specific Acid Catalysis
4 - 6	Minimal	Low	Neutral Hydrolysis
> 7	Increases with increasing pH	High	Base-Catalyzed Hydrolysis

Data adapted from the hydrolysis pH rate profile of phenyl acetate.[2][8]

Table 2: Activation Energies for Phenyl Acetate Hydrolysis

pH	Activation Energy (Ea) (kJ/mol)
6.0	78.0
7.0	77.0

Data from homogeneous batch reactor experiments.[9]

Experimental Protocols

Protocol 1: General Aqueous Workup for Phenyl Acetate Synthesis

This protocol outlines a standard procedure for the aqueous workup following the synthesis of phenyl acetate, designed to minimize hydrolysis.

Materials:

• Reaction mixture containing phenyl acetate in an organic solvent (e.g., diethyl ether, ethyl acetate)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Dilute hydrochloric acid (HCl) solution (e.g., 1M)

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel

• Erlenmeyer flasks

• pH paper

Procedure:

• Transfer to Separatory Funnel: Once the reaction is complete, cool the reaction mixture to room temperature and transfer it to a separatory funnel.

• Initial Water Wash (Optional): Add a volume of cold deionized water equal to the volume of the organic layer. Shake the funnel gently, venting frequently to release any pressure. Allow the layers to separate and discard the aqueous layer. This initial wash helps to remove the bulk of water-soluble impurities.

• Acid Wash (for removal of basic impurities): If the reaction was run with a basic catalyst (e.g., triethylamine, DMAP), wash the organic layer with a 10% aqueous HCl solution.[3] Add the dilute HCl, shake, and vent. Allow the layers to separate and discard the aqueous (bottom) layer. Repeat this wash two more times.

• Base Wash (for removal of acidic impurities): To remove acidic impurities (e.g., excess acetic acid), wash the organic layer with a saturated sodium bicarbonate solution.[3] Add the bicarbonate solution, and shake the funnel, making sure to vent frequently to release the carbon dioxide gas that is generated.[3] Continue washing until the aqueous layer is no longer acidic (test with pH paper). Discard the aqueous layer after each wash.

• Brine Wash: Wash the organic layer with a saturated brine solution to remove most of the dissolved water.[3]

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add anhydrous sodium sulfate or magnesium sulfate. Swirl the flask and let it stand for 10-15 minutes. The drying agent should be free-flowing and not clumped together, indicating that the solution is dry.

• Filtration and Concentration: Filter the drying agent from the organic solution. Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude phenyl acetate.

Protocol 2: Microscale Aqueous Workup

For smaller scale reactions, the principles remain the same, but the equipment is adapted.

Materials:

• Reaction mixture in a conical vial or centrifuge tube

• Saturated NaHCO₃ solution

• Dilute HCl solution

• Brine

• Anhydrous Na₂SO₄

• Pasteur pipettes

Procedure:

• Addition of Wash Solution: Add the appropriate wash solution (water, dilute HCl, or saturated NaHCO₃) to the reaction vial.

• Mixing: Cap the vial securely and gently invert it multiple times to mix the layers. For conical vials, manual mixing with a pipette can also be effective.

• Separation: Allow the layers to separate. Use a Pasteur pipette to carefully remove the bottom (aqueous) layer.

• Repeat Washes: Repeat the washing steps as necessary.

• Drying: After the final wash, add a small amount of anhydrous Na₂SO₄ directly to the vial containing the organic layer.

• Transfer: Carefully transfer the dried organic layer to a clean, pre-weighed vial using a pipette, leaving the drying agent behind.

• Solvent Removal: Remove the solvent using a gentle stream of nitrogen or by placing it in a vacuum desiccator.

Visualizations

Caption: Phenyl Acetate Hydrolysis Pathway.

Caption: Decision Workflow for Aqueous Workup.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. csub.edu [csub.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.rochester.edu [chem.rochester.edu]
• 7. Workup [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. pangea.stanford.edu [pangea.stanford.edu]

Common side products in the Fries rearrangement of phenyl acetate.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the Fries rearrangement of phenyl acetate. The information addresses common issues, particularly the formation of side products, and offers solutions based on established experimental parameters.

Troubleshooting Guide & FAQs

Q1: My Fries rearrangement of phenyl acetate is producing a significant amount of phenol as a side product. What are the likely causes and how can I minimize its formation?

A1: The formation of phenol is a common side reaction in the Fries rearrangement, primarily resulting from the cleavage of the ester bond.[1][2] Several factors can contribute to increased phenol formation:

• Presence of Water: Traces of water in the reaction mixture can hydrolyze the starting phenyl acetate to phenol and acetic acid. It is crucial to use an anhydrous catalyst and dry solvents.[1]

• Solvent Polarity: Polar solvents can promote intermolecular reactions that lead to phenol formation.[2] Using non-polar solvents like n-decane has been shown to increase selectivity for the desired rearrangement products.[2]

• Catalyst Choice: The type of catalyst can influence the extent of side reactions. For instance, studies with zeolite catalysts have shown that MFI zeolites can produce lower amounts of phenol compared to BEA zeolites.[1][2]

To minimize phenol formation, consider the following:

• Ensure all glassware is thoroughly dried.

• Use anhydrous Lewis acids (e.g., AlCl₃) or other catalysts.

• Employ dry, non-polar solvents.

• Dehydrate zeolite catalysts before use if they are being employed.[2]

Q2: I am observing the formation of p-acetoxyacetophenone in my reaction mixture. What is this compound and how can I prevent its formation?

A2: p-Acetoxyacetophenone is another common side product in the Fries rearrangement. It arises from an intermolecular reaction between two molecules of phenyl acetate, which also produces a stoichiometric amount of phenol.[2] This "autoacylation" can be influenced by the catalyst and reaction conditions.

To suppress the formation of p-acetoxyacetophenone:

• Catalyst Selection: Certain catalysts, like MFI zeolites, may lead to higher amounts of this byproduct compared to others like BEA or FAU zeolites.[2]

• Reaction Conditions: Optimizing reaction temperature and time can help favor the intramolecular rearrangement over the intermolecular side reaction.

Q3: The ratio of my ortho- and para-hydroxyacetophenone products is not what I expected. How can I control the regioselectivity of the reaction?

A3: The ratio of ortho- to para-hydroxyacetophenone is highly dependent on the reaction conditions, exhibiting a classic example of thermodynamic versus kinetic control.[3]

• Temperature: Low reaction temperatures (e.g., <60°C) favor the formation of the para-product (kinetic control).[4][5] High temperatures (e.g., >160°C) favor the formation of the more thermodynamically stable ortho-product, which can form a stable bidentate complex with the Lewis acid catalyst.[4][5][6]

• Solvent: The polarity of the solvent also plays a crucial role. Non-polar solvents tend to favor the formation of the ortho-isomer. As the solvent polarity increases, the proportion of the para-product also increases.[3][6]

• Catalyst Amount: The amount of Lewis acid catalyst, such as AlCl₃, can also influence the product ratio.[4]

Q4: My reaction yield is low, and I have a complex mixture of products. What are the potential reasons for this?

A4: Low yields and complex product mixtures can stem from several issues:

• Substituent Effects: The Fries rearrangement is sensitive to other substituents on the aromatic ring. Deactivating or meta-directing groups can significantly reduce the reaction rate and yield.[7]

• Steric Hindrance: Heavily substituted acyl or aromatic components can lead to lower yields due to steric constraints.[6]

• Harsh Reaction Conditions: The reaction conditions can be harsh, and prolonged reaction times or excessively high temperatures can lead to decomposition or the formation of multiple byproducts.[7]

• Catalyst Deactivation: In reactions using heterogeneous catalysts like zeolites, deactivation can occur due to coking or inhibition by phenolic compounds.[2]

To improve yields, ensure the starting material is suitable for the reaction, optimize the reaction conditions (temperature, time, solvent), and consider the stability of the catalyst.

Data Presentation

Table 1: Influence of Reaction Conditions on Product Distribution in the Fries Rearrangement of Phenyl Acetate

Catalyst	Temperature (°C)	Solvent	o-Hydroxyacetophenone Yield (%)	p-Hydroxyacetophenone Yield (%)	Reference
AlCl₃	60 - 65	Chlorobenzene	23	69	[8]
AlCl₃	160 - 170	None	-	-	[8]
NaCl-AlCl₃	240 - 250	None	42	29	[8]
p-toluenesulfonic acid	100 - 110	None	60	-	[1]

Note: This table presents a selection of reported yields to illustrate the impact of different conditions. Actual yields may vary based on specific experimental setup and purity of reagents.

Experimental Protocols

Protocol for Selective Fries Rearrangement of Phenyl Acetate

This protocol provides a general guideline for performing the Fries rearrangement with an emphasis on controlling product selectivity.

Materials:

• Phenyl acetate

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous solvent (e.g., chlorobenzene for para-selectivity, or no solvent for ortho-selectivity at high temperature)

• Ice

• Hydrochloric acid (concentrated)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Stirring apparatus

• Separatory funnel

• Apparatus for steam distillation (for separating isomers)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, place the anhydrous aluminum chloride.

• Solvent Addition (if applicable): If a solvent is used, add the anhydrous solvent to the flask.

• Addition of Phenyl Acetate: Slowly add phenyl acetate to the stirred mixture. The reaction is often exothermic, so cooling in an ice bath may be necessary during the addition.

• Reaction:

  • For para-hydroxyacetophenone (kinetic product): Maintain the reaction temperature at or below 60°C.[4][5]

  • For ortho-hydroxyacetophenone (thermodynamic product): Heat the reaction mixture to a higher temperature, typically above 160°C.[4][5]

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully pour the reaction mixture onto crushed ice.

  • Add concentrated hydrochloric acid to decompose the aluminum chloride complex.

  • Extract the product mixture with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the organic layer with water and then with a saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

• Purification and Separation:

  • The resulting mixture of ortho- and para-isomers can be separated by steam distillation. The ortho-isomer is steam volatile due to intramolecular hydrogen bonding, while the para-isomer is not.[4][5]

  • Alternatively, column chromatography can be used for separation.

Mandatory Visualization

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY00590H [pubs.rsc.org]
• 3. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 4. pharmdguru.com [pharmdguru.com]
• 5. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. aakash.ac.in [aakash.ac.in]
• 8. CN102093189B - Method for preparing o-hydroxyacetophenone and p-hydroxyacetophenone - Google Patents [patents.google.com]

Optimizing temperature and solvent for Fries rearrangement selectivity.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the temperature and solvent conditions for achieving desired selectivity in the Fries rearrangement.

Frequently Asked Questions (FAQs)

Q1: What is the Fries rearrangement?

The Fries rearrangement is an organic reaction that converts a phenolic ester to a hydroxy aryl ketone using a Lewis acid or Brønsted acid catalyst.[1][2] The reaction involves the migration of an acyl group from the phenolic oxygen to the aromatic ring.[1][2] This reaction is selective for the ortho and para positions.[1][3]

Q2: How do temperature and solvent influence the ortho/para selectivity?

The selectivity of the Fries rearrangement is highly dependent on the reaction conditions:[1][4]

• Temperature: Lower reaction temperatures (e.g., ≤ 60°C) generally favor the formation of the para isomer, which is the kinetically controlled product. Higher temperatures (e.g., ≥ 160°C) favor the formation of the ortho isomer, the thermodynamically more stable product, due to the formation of a stable bidentate complex with the Lewis acid catalyst.

• Solvent: Non-polar solvents tend to favor the formation of the ortho-substituted product.[1][4] Conversely, increasing the solvent polarity generally increases the proportion of the para-substituted product.[1][3]

Q3: What are the common catalysts used in the Fries rearrangement?

A variety of Lewis and Brønsted acids can catalyze the reaction.[5] Aluminum chloride (AlCl₃) is the most traditional and widely used Lewis acid catalyst.[6] Other common catalysts include boron trifluoride (BF₃), titanium tetrachloride (TiCl₄), and tin tetrachloride (SnCl₄).[5] Strong protic acids like hydrogen fluoride (HF) and methanesulfonic acid have also been employed.[7] For more environmentally friendly approaches, solid acid catalysts like zeolites are being explored.[2]

Q4: What is the general mechanism of the Fries rearrangement?

The widely accepted mechanism involves the initial coordination of the Lewis acid to the carbonyl oxygen of the ester.[1][4] This is followed by the generation of an acylium carbocation, which then acts as an electrophile and attacks the aromatic ring in an electrophilic aromatic substitution reaction to yield the ortho or para product.[1][4]

Q5: Are there any limitations to the Fries rearrangement?

Yes, there are some limitations. The reaction conditions can be harsh, so only esters with stable acyl and aromatic groups can be used.[1][3] Sterically hindered substrates or the presence of deactivating groups on the aromatic ring can lead to lower yields.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Solution(s)
Low or no yield of desired product	Inactive Catalyst: Lewis acids like AlCl₃ are highly sensitive to moisture.	Ensure the catalyst is anhydrous and handled under an inert atmosphere (e.g., nitrogen or argon). Use freshly opened or properly stored catalyst.
Insufficient Catalyst: The Lewis acid complexes with both the starting material and the product, so stoichiometric or even excess amounts are often required.	Increase the molar ratio of the Lewis acid catalyst to the phenolic ester. A common range is 1.2 to 2.5 equivalents.
Reaction Temperature Too Low: The reaction may not proceed at a sufficient rate if the temperature is too low.	Gradually increase the reaction temperature, monitoring the reaction progress by TLC or GC.
Incorrect isomer is the major product (e.g., obtaining the para-isomer when the ortho-isomer is desired)	Incorrect Temperature: This is a primary factor controlling selectivity.	To favor the ortho-isomer, increase the reaction temperature (often above 160°C).[8] To favor the para-isomer, maintain a lower reaction temperature (e.g., below 60°C).[8]
Inappropriate Solvent Polarity: Solvent polarity plays a crucial role in directing the substitution.	For ortho-selectivity, use a non-polar solvent (e.g., carbon disulfide, chlorobenzene).[1][4] For para-selectivity, a more polar solvent (e.g., nitrobenzene) can be used.[1][4]
Significant formation of by-products (e.g., phenol)	Presence of Moisture: Water can cause the hydrolysis of the ester starting material.	Use anhydrous reagents and solvents, and ensure the reaction is carried out under a dry atmosphere.
Intermolecular Acylation: The phenol formed from hydrolysis can undergo acylation, leading to other by-products.	Optimize reaction conditions to favor the intramolecular rearrangement over intermolecular side reactions. This can sometimes be achieved by adjusting the rate of addition of the substrate or the reaction temperature.

Data Presentation

The following table summarizes the effect of temperature on the ortho/para selectivity of the Fries rearrangement of 2-fluorophenyl acetate in monochlorobenzene, using 1.5 equivalents of AlCl₃.

Temperature (°C)	Ortho:Para Ratio	Total Yield (%)
40	Incomplete Conversion	-
80	-	-
100	2.84 : 1	-
170	1.72 : 1	62
Data adapted from a study on the optimization of Fries rearrangement conditions. Note that at 170°C, while the ortho product formation increased relative to lower temperatures, the overall isolated yield was lower due to side product formation.[9]

General Trend for Solvents:

Solvent Polarity	Favored Product
Non-polar	Ortho-isomer
Polar	Para-isomer

Experimental Protocols

Protocol 1: General Procedure for Ortho-Selective Fries Rearrangement

This protocol is designed to favor the formation of the ortho-hydroxy aryl ketone.

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a thermometer, and a nitrogen inlet, add anhydrous aluminum chloride (1.5 equivalents) under a positive pressure of nitrogen.

• Solvent Addition: Add a non-polar solvent, such as monochlorobenzene, via a cannula or syringe.

• Substrate Addition: Slowly add the phenolic ester (1.0 equivalent) to the stirred suspension of aluminum chloride.

• Heating: Heat the reaction mixture to a high temperature (e.g., > 160°C).[8] The optimal temperature may vary depending on the substrate.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and then carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Wash the organic layer with water and brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be purified by column chromatography, recrystallization, or distillation. The ortho-isomer can often be separated from the para-isomer by steam distillation due to its volatility, which is a result of intramolecular hydrogen bonding.[8]

Protocol 2: General Procedure for Para-Selective Fries Rearrangement

This protocol is designed to favor the formation of the para-hydroxy aryl ketone.

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a thermometer, and a nitrogen inlet, add anhydrous aluminum chloride (1.5 equivalents) under a positive pressure of nitrogen.

• Solvent Addition: Add a polar solvent, such as nitrobenzene, via a cannula or syringe.

• Cooling: Cool the reaction mixture to a low temperature (e.g., < 60°C, often between 0-25°C) using an ice bath.[8]

• Substrate Addition: Slowly add the phenolic ester (1.0 equivalent) dropwise to the stirred suspension of aluminum chloride, maintaining the low temperature.

• Reaction: Allow the reaction to stir at the low temperature for several hours, monitoring its progress by TLC or GC.

• Work-up: Once the reaction is complete, carefully pour the mixture onto a mixture of crushed ice and concentrated hydrochloric acid.

• Extraction: Extract the product with a suitable organic solvent.

• Purification: Wash the organic layer, dry it, and concentrate it. Purify the crude product using standard techniques like column chromatography or recrystallization.

Visual Guides

Caption: Relationship between reaction conditions and selectivity in Fries rearrangement.

Caption: General experimental workflow for the Fries rearrangement.

References

• 1. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. benchchem.com [benchchem.com]
• 4. byjus.com [byjus.com]
• 5. Fries Rearrangement [organic-chemistry.org]
• 6. aakash.ac.in [aakash.ac.in]
• 7. lscollege.ac.in [lscollege.ac.in]
• 8. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of Phenyl Acetate

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective removal of unreacted phenol from phenyl acetate product.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in the synthesis of phenyl acetate?

The primary impurity following the synthesis of phenyl acetate from phenol and an acetylating agent (like acetic anhydride or acetyl chloride) is unreacted phenol. Other potential impurities can include residual acetic acid, the catalyst used in the reaction, and byproducts from side reactions.

Q2: Why is the removal of unreacted phenol critical?

Unreacted phenol is considered an impurity that can interfere with subsequent reactions or compromise the purity and specifications of the final product. For applications in drug development and materials science, high purity of phenyl acetate is often a stringent requirement.

Q3: What are the primary methods for removing unreacted phenol from phenyl acetate?

The most common and effective methods for removing unreacted phenol are:

• Aqueous Base Extraction: This technique leverages the acidic nature of phenol to separate it from the neutral phenyl acetate ester.

• Distillation: This method separates compounds based on differences in their boiling points.

Q4: How does aqueous base extraction work to remove phenol?

Phenol is weakly acidic and reacts with a basic solution (e.g., sodium hydroxide or sodium bicarbonate) to form a water-soluble salt, sodium phenoxide.[1][2] Phenyl acetate, being an ester, is neutral and does not react with the base. This difference in reactivity allows for the selective transfer of the phenol impurity from the organic phase (containing the phenyl acetate) into the aqueous phase, which can then be physically separated.

Q5: Can I use water alone to wash away the phenol?

While phenol has some solubility in water, a simple water wash is generally inefficient for complete removal. A basic solution is necessary to convert phenol into its much more water-soluble salt, sodium phenoxide, ensuring a more thorough extraction.[1][2]

Q6: When is distillation a suitable method for purification?

Distillation is effective when the boiling points of the components in the mixture are sufficiently different. Phenyl acetate has a boiling point of approximately 196°C, while phenol has a boiling point of around 181.7°C.[3] While there is a difference, fractional distillation is often required for efficient separation. Distillation can be used as a primary purification method or as a final polishing step after aqueous extraction to achieve high purity.

Troubleshooting Guide

Problem	Possible Cause	Solution
Phenol is still detected in the product after an aqueous base wash.	1. Incomplete reaction with the base: The amount of base used may be insufficient to react with all the unreacted phenol. 2. Insufficient mixing: The organic and aqueous layers were not mixed thoroughly enough for efficient extraction. 3. Single extraction is not enough: A single wash may not be sufficient to remove all the phenol.	1. Use a slight excess of the basic solution. Ensure the pH of the aqueous layer is basic after extraction. 2. Shake the separatory funnel vigorously for several minutes to ensure good contact between the two phases.[4] 3. Perform multiple extractions with fresh portions of the basic solution until no more phenol is detected in the organic layer (e.g., by TLC or GC analysis).[5]
An emulsion has formed during the extraction, and the layers are not separating.	1. Vigorous shaking: Overly aggressive shaking can lead to the formation of a stable emulsion. 2. High concentration of reactants: Concentrated solutions are more prone to emulsion formation.	1. Allow the mixture to stand for a longer period. Gentle swirling of the separatory funnel can help break the emulsion. 2. Add a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer and can help break the emulsion.[6] 3. Filter the entire mixture through a pad of celite or glass wool. 4. Centrifugation can also be effective in separating the layers.
Low yield of phenyl acetate after purification.	1. Hydrolysis of phenyl acetate: Prolonged contact with a strong base (like concentrated NaOH) can cause some of the phenyl acetate to hydrolyze back to phenol and acetate. 2. Physical loss during extraction: Some product may be lost during the separation of layers or multiple transfers. 3. Inefficient distillation: Product loss can occur if the distillation is carried out too quickly or if the apparatus is not set up correctly.	1. Use a milder base like sodium bicarbonate or a dilute solution of sodium hydroxide. Avoid prolonged contact times with the base. 2. Carefully separate the layers and minimize the number of transfers. Back-extract the aqueous layer with a small amount of fresh organic solvent to recover any dissolved product. 3. Ensure slow and steady heating during distillation. Use a fractionating column for better separation and collect the fraction at the correct boiling point range.
The final product is discolored.	1. Presence of impurities: The discoloration may be due to residual phenol or other colored byproducts. 2. Decomposition at high temperatures: Overheating during distillation can cause the product to decompose and discolor.	1. Ensure the purification process is thorough. Consider an additional purification step, such as passing the product through a short column of silica gel. 2. Use vacuum distillation to lower the boiling point of the phenyl acetate and reduce the risk of thermal decomposition.

Quantitative Data

Table 1: Physical Properties of Key Compounds

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Solubility in Water
Phenyl Acetate	136.15[7]	196[3][8]	Insoluble[3][8]
Phenol	94.11	181.7	Sparingly soluble
Sodium Phenoxide	116.09	>300 (decomposes)	Very soluble[5]

Table 2: Efficiency of Phenol Removal by Aqueous Extraction

Extraction Method	NaOH Concentration	Number of Extractions	Reported Phenol Removal Efficiency
Emulsion Liquid Membrane	0.1 - 0.5 mol/L	1	>99%[9]
Two-Stage Alkali Treatment	10 - 35%	2	Up to 68% increase in phenol recovery from a phenol fraction.[10]

Note: The efficiency of phenol removal is highly dependent on the initial concentration of phenol, the solvent system used, and the specific experimental conditions.

Experimental Protocols

Protocol 1: Removal of Phenol by Aqueous Base Extraction

This protocol describes the removal of unreacted phenol from an organic solution containing phenyl acetate using a basic wash.

Materials:

• Crude phenyl acetate dissolved in an organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane)

• 1 M Sodium Hydroxide (NaOH) solution or saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Transfer the organic solution containing the crude phenyl acetate to a separatory funnel.

• Add an equal volume of 1 M NaOH solution (or saturated NaHCO₃ solution) to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Allow the layers to separate completely. The upper layer will typically be the organic phase, and the lower layer will be the aqueous phase (confirm by adding a few drops of water).

• Carefully drain the lower aqueous layer into a beaker.

• To ensure complete removal of phenol, repeat the wash (steps 2-5) with a fresh portion of the basic solution. It is advisable to check the organic layer for the presence of phenol using a suitable analytical method (e.g., Thin Layer Chromatography) after each wash.

• Wash the organic layer with an equal volume of saturated brine solution to remove any residual water-soluble components.

• Drain the organic layer into a clean, dry Erlenmeyer flask and add a small amount of anhydrous MgSO₄ or Na₂SO₄ to dry the solution.

• Swirl the flask and let it stand for 10-15 minutes. The drying agent should move freely when the solution is dry.

• Filter the solution to remove the drying agent.

• Remove the solvent using a rotary evaporator to obtain the purified phenyl acetate.

Protocol 2: Purification of Phenyl Acetate by Distillation

This protocol is for the purification of phenyl acetate by distillation, assuming most of the unreacted phenol has been removed by a prior extraction.

Materials:

• Crude phenyl acetate

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle

• Boiling chips

• Thermometer

Procedure:

• Place the crude phenyl acetate into a round-bottom flask, adding a few boiling chips to ensure smooth boiling.

• Assemble the distillation apparatus. Ensure all joints are securely clamped.

• Place a thermometer in the distillation head so that the top of the bulb is level with the side arm leading to the condenser.

• Begin heating the flask gently with a heating mantle.

• Observe the temperature as the liquid begins to boil and the vapor condenses.

• Collect the fraction that distills at a constant temperature corresponding to the boiling point of phenyl acetate (approximately 196°C at atmospheric pressure).[3] Discard any initial fractions that distill at a lower temperature.

• Continue distillation until only a small amount of residue remains in the distillation flask. Do not distill to dryness.

• Allow the apparatus to cool completely before disassembling.

Visualizations

Caption: Experimental workflow for the synthesis and purification of phenyl acetate.

Caption: Principle of acid-base extraction for phenol removal.

Caption: Decision tree for selecting a purification method for phenyl acetate.

References

• 1. quora.com [quora.com]
• 2. homework.study.com [homework.study.com]
• 3. prepchem.com [prepchem.com]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Phenyl acetate | CH3COOC6H5 | CID 31229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. gtilaboratorysupplies.com [gtilaboratorysupplies.com]
• 9. researchgate.net [researchgate.net]
• 10. iieta.org [iieta.org]

Technical Support Center: Catalyst Deactivation in Phenyl Acetate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address catalyst deactivation in the synthesis of phenyl acetate. The information is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve common issues encountered during their experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary signs of catalyst deactivation during phenyl acetate synthesis? A1: Key indicators of catalyst deactivation include a noticeable decrease in the reaction rate, a lower yield of phenyl acetate, and a decline in selectivity towards the desired product. You may also observe the need for higher operating temperatures to achieve the same conversion levels or an increased pressure drop across the catalyst bed in continuous flow systems.[1]

Q2: What are the main mechanisms of catalyst deactivation in this process? A2: For heterogeneous catalysts used in phenyl acetate synthesis, deactivation primarily occurs through three mechanisms: chemical, thermal, and mechanical.[1][2][3]

• Chemical Deactivation: This includes poisoning and fouling (often called coking).

  • Poisoning happens when impurities in the feedstock (like sulfur or nitrogen compounds) strongly bind to the catalyst's active sites, rendering them inactive.[2][3]

  • Fouling (Coking) is the physical deposition of heavy, carbon-rich materials (coke) on the catalyst surface, which blocks pores and active sites. This is common in reactions involving organic molecules at elevated temperatures.[4]

• Thermal Deactivation (Sintering): High reaction temperatures can cause the small, dispersed catalyst particles to agglomerate into larger ones.[1][5] This process, known as sintering, leads to an irreversible loss of active surface area.[5][6]

• Mechanical Deactivation: This involves the physical loss of catalyst material through attrition or crushing, particularly in stirred or high-flow reactor systems.[2]

Q3: How can I distinguish between these deactivation mechanisms? A3: A combination of reaction monitoring and post-reaction catalyst characterization can help identify the cause of deactivation.

• Sudden, rapid activity loss often points to poisoning , especially after introducing a new feedstock batch.

• Gradual, steady activity decline is characteristic of fouling/coking .

• Activity loss after a high-temperature event suggests thermal deactivation/sintering .

• Post-reaction analysis is definitive. Techniques like Temperature Programmed Oxidation (TPO) can identify and quantify coke deposits.[7][8] Elemental analysis (XRF, ICP) can detect poisons on the catalyst surface.[1][9] Surface area analysis (BET) and microscopy (TEM, SEM) can reveal changes in particle size and pore structure, indicating sintering.[1]

Q4: Is catalyst deactivation reversible? A4: It depends on the mechanism. Deactivation by coking is often reversible through controlled oxidation to burn off the carbon deposits.[2] Some forms of poisoning can be reversed by cleaning the catalyst, for instance, with an acid wash to remove alkali metal poisons.[10][11] However, deactivation caused by sintering is typically irreversible due to the structural change and loss of surface area.[1]

Q5: What are the general strategies for regenerating a deactivated catalyst? A5: Common regeneration strategies include:

• Oxidative Treatment: Used to remove coke deposits by heating the catalyst in a controlled stream of an oxidizing gas (like dilute oxygen in nitrogen).[12]

• Washing/Cleaning: Chemical washes can remove certain poisons. Acid washing (e.g., with dilute acetic or nitric acid) is effective for removing metallic contaminants.[10][11][13]

• Solvent Rinsing: Can remove soluble foulants or precursors that have blocked catalyst pores.

Section 2: Troubleshooting Guide

This guide addresses specific problems you may encounter during phenyl acetate synthesis.

Problem 1: Gradual and Steady Decline in Conversion Rate

• Possible Cause: Fouling/Coking. Heavy organic byproducts or coke are slowly depositing on the catalyst surface.[4]

• Diagnostic Steps:

  • Carefully remove a sample of the spent catalyst.

  • Perform Temperature Programmed Oxidation (TPO) . The evolution of CO and CO₂ as temperature ramps will confirm the presence and indicate the nature of carbonaceous deposits.[7][8]

  • Alternatively, Thermogravimetric Analysis (TGA) in an oxidizing atmosphere can quantify the amount of coke by measuring weight loss upon combustion.[9]

• Solution:

  • Regeneration: Implement an oxidative regeneration protocol to burn off the coke (See Protocol 2).

  • Prevention: Optimize reaction conditions to minimize coke formation. This may include lowering the reaction temperature, adjusting the reactant ratio, or modifying the catalyst to be more coke-resistant.[2]

Problem 2: Sharp, Sudden Loss of Catalytic Activity

• Possible Cause: Catalyst Poisoning. Impurities in the phenol or acetic anhydride/acid feedstock are deactivating the catalyst's active sites.[3]

• Diagnostic Steps:

  • Analyze the feedstock for common poisons (e.g., sulfur, nitrogen, alkali metals) using techniques like ICP-MS or elemental analysis.

  • Analyze the surface of the spent catalyst using X-ray Photoelectron Spectroscopy (XPS) or X-ray Fluorescence (XRF) to identify foreign elements that have been deposited.[1][9]

• Solution:

  • Feedstock Purification: Pretreat the feedstock to remove the identified poison.

  • Catalyst Regeneration: If the poisoning is reversible (e.g., by alkali metals), a chemical wash may restore activity (See Protocol 3).[10]

  • Catalyst Modification: Consider using a catalyst with higher poison tolerance or adding a guard bed to capture poisons before they reach the main catalyst bed.[14]

Problem 3: Poor Activity After a Reactor Overheating Event

• Possible Cause: Thermal Deactivation (Sintering). The high temperature caused catalyst particles to agglomerate, reducing the active surface area.[5][15]

• Diagnostic Steps:

  • Measure the specific surface area of the spent catalyst using BET (Brunauer-Emmett-Teller) analysis and compare it to the fresh catalyst. A significant decrease indicates sintering or pore collapse.[1]

  • Use X-ray Diffraction (XRD) or Transmission Electron Microscopy (TEM) to measure the crystallite size of the active phase. An increase in average crystallite size confirms sintering.

• Solution:

  • Irreversibility: Sintering is generally considered irreversible, and the catalyst will likely need to be replaced.[1]

  • Prevention: Improve reactor temperature control to prevent future overheating. Ensure uniform heat distribution and avoid "hot spots." Using thermally stable catalyst supports can also mitigate sintering.[16]

Section 3: Quantitative Data Tables

Table 1: Common Deactivation Mechanisms & Diagnostic Indicators

Deactivation Mechanism	Primary Cause	Typical Onset	Reversibility	Key Diagnostic Techniques
Fouling (Coking)	Deposition of carbonaceous material	Gradual	Reversible	TPO, TGA, SEM[1][9]
Poisoning	Strong chemisorption of impurities	Rapid/Sudden	Sometimes Reversible	XRF, XPS, ICP-MS[1][9]
Sintering	High-temperature particle agglomeration	Occurs at elevated temperatures	Irreversible	BET, XRD, TEM[1][5]

Table 2: Efficacy of Acid Washing for Poison Removal on a Deactivated Catalyst*

Note: Data is adapted from the regeneration of poisoned selective catalytic reduction (SCR) catalysts and serves as an illustrative example of the potential efficacy of acid washing.

Poisoning Element	Removal Efficiency (Acetic Acid Wash)	Removal Efficiency (Sulfuric Acid Wash)	Reference
Lead (Pb)	99.2%	-	[10]
Arsenic (As)	98.8%	-	[10]
Sodium (Na)	99.9%	Slightly better than acetic acid	[10]
Potassium (K)	93.9%	Slightly better than acetic acid	[10]

Section 4: Experimental Protocols

Protocol 1: Phenyl Acetate Synthesis (Solvent-Free)

This protocol describes a general method for synthesizing phenyl acetate.[17][18]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add phenol (1.0 eq) and acetic anhydride (1.0 eq).

• Reaction Execution: Heat the mixture in an oil bath to the desired temperature (e.g., 120-150°C) and stir for the required time (e.g., 2-12 hours).[17][18]

• Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture. Pour the mixture into ice-cold water in a separatory funnel.

• Extraction: Extract the product with a suitable organic solvent (e.g., hexane or ethyl acetate).

• Purification: Wash the organic layer with a saturated sodium bicarbonate solution, followed by brine. Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.[19] Pure phenyl acetate can be obtained by vacuum distillation.

Protocol 2: Regeneration of a Coked Catalyst by Oxidation

This protocol outlines a general procedure for removing coke deposits from a solid catalyst.[12]

• Preparation: Place the coked catalyst in a fixed-bed reactor.

• Inert Purge: Purge the reactor with an inert gas (e.g., Nitrogen, Argon) at a low flow rate while slowly heating to a moderate temperature (e.g., 150-200°C) to remove any adsorbed volatiles.

• Controlled Oxidation: Introduce a regeneration gas mixture consisting of a low concentration of oxygen (e.g., 1-5%) in the inert gas.

• Temperature Ramp: Slowly ramp the temperature (e.g., 2-5°C/min) to the target oxidation temperature (typically 400-550°C). The exact temperature depends on the nature of the coke and the thermal stability of the catalyst.

• Monitoring: Continuously monitor the reactor outlet gas for CO and CO₂ using a mass spectrometer or gas analyzer. A temperature increase (exotherm) in the catalyst bed is expected. Control the oxygen concentration and flow rate to prevent excessive temperatures that could cause sintering.

• Hold and Cool: Once CO/CO₂ production ceases, hold the catalyst at the final temperature for 1-2 hours to ensure complete coke removal. Then, cool the reactor to the operating temperature under a flow of inert gas.

Protocol 3: Regeneration of a Poisoned Catalyst by Acid Washing

This protocol is a general method for removing acid-soluble poisons like alkali metals.[10][11][13]

• Preparation: Place the spent catalyst in a suitable vessel. If the catalyst is coked, perform an oxidative regeneration (Protocol 2) first.

• Washing: Wash the catalyst with deionized water to remove any water-soluble surface contaminants.

• Acid Treatment: Immerse the catalyst in a dilute acid solution (e.g., 0.1-1.0 M nitric acid or acetic acid) at a specified liquid-to-solid ratio (e.g., 5-20 mL/g).[11][13]

• Agitation: Gently agitate the mixture at a controlled temperature (e.g., 25-50°C) for a set duration (e.g., 30-75 minutes).[13]

• Filtration and Rinsing: Filter the catalyst from the acid solution and wash it thoroughly with deionized water until the filtrate is neutral (pH ~7).

• Drying: Dry the washed catalyst in an oven at 100-120°C for several hours.

• Calcination (Optional): If required to restore the active phase, calcine the dried catalyst at a high temperature (e.g., 500°C) for 2-3 hours.[11]

Section 5: Visual Guides

Caption: Troubleshooting workflow for diagnosing catalyst deactivation.

Caption: General mechanisms of heterogeneous catalyst deactivation.

References

• 1. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 2. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 3. ammoniaknowhow.com [ammoniaknowhow.com]
• 4. Heterogeneous catalysis - Wikipedia [en.wikipedia.org]
• 5. chemisgroup.us [chemisgroup.us]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. alfachemic.com [alfachemic.com]
• 10. Regeneration of Selective Catalyst Reduction Catalysts Deactivated by Pb, As, and Alkali Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. revues.imist.ma [revues.imist.ma]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Recent Experimental Results From Stanford Advanced Materials (SAM) Indicate That Maintaining A Narrow Temperature Range Can Reduce Catalyst Deactivation By 25%. What Operational Strategies Can Research Institutions Implement To Prevent Catalyst Deactivati [samaterials.co.uk]
• 17. jetir.org [jetir.org]
• 18. mdpi.com [mdpi.com]
• 19. benchchem.com [benchchem.com]

Troubleshooting isomer separation in phenyl acetate reactions.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with isomer separation in phenyl acetate reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary isomeric byproducts in phenyl acetate synthesis and related reactions?

A1: The synthesis of phenyl acetate itself, typically through the O-acylation of phenol with acetic anhydride, should not produce significant isomers. However, under certain conditions, particularly in the presence of a Lewis acid catalyst (e.g., AlCl₃), phenyl acetate can undergo a Fries rearrangement to yield hydroxy aryl ketones. The primary isomers formed are ortho-hydroxyacetophenone and para-hydroxyacetophenone.[1][2][3][4][5] The meta-isomer is generally not a significant product.

Q2: How do reaction conditions affect the ratio of ortho and para isomers in the Fries rearrangement?

A2: The ratio of ortho to para products is highly dependent on the reaction conditions:

• Temperature: Lower temperatures (below 60°C) favor the formation of the para-isomer, which is the thermodynamically more stable product.[2][4] Higher temperatures (above 160°C) favor the formation of the ortho-isomer, the kinetically favored product.[2][6]

• Solvent: The polarity of the solvent can also influence the isomer ratio. Non-polar solvents tend to favor the formation of the ortho-product, while more polar solvents can increase the proportion of the para-product.[5][6]

Q3: What are the common analytical methods for separating and quantifying these isomers?

A3: The most common methods are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).[7][8][9][10]

• HPLC: Reversed-phase HPLC using a C18 column is a robust method for separating hydroxyacetophenone isomers.[7][11]

• GC-MS: This technique provides excellent separation and identification capabilities. However, derivatization of the hydroxyacetophenones is often necessary to increase their volatility and thermal stability.[10]

• Steam Distillation: This classical technique can be used for bulk separation, as the ortho-isomer is steam volatile due to intramolecular hydrogen bonding, while the para-isomer is not.[2][4]

Troubleshooting Guides

Issue 1: Poor or No Separation of Isomers in HPLC

Symptoms:

• Co-eluting peaks for ortho- and para-hydroxyacetophenone.

• Broad, tailing peaks.

• Inconsistent retention times.

Possible Causes and Solutions:

Cause	Solution
Inappropriate Mobile Phase Composition	Adjust the ratio of the organic modifier (e.g., acetonitrile or methanol) to the aqueous phase. A good starting point is a 60:40 or similar ratio of acetonitrile to water.[7] If isomers are still not resolved, consider a gradient elution.
Incorrect pH of the Mobile Phase	The phenolic hydroxyl group is ionizable. Uncontrolled pH can lead to poor peak shape and shifting retention times. Use a buffer, such as a 20 mM potassium phosphate buffer, to maintain a consistent and low pH (e.g., 2.5).[7]
Suboptimal Column Choice	While a C18 column is generally effective, for challenging separations, consider a phenyl-based column which can offer alternative selectivity through π-π interactions.
Column Temperature Fluctuations	Maintain a constant column temperature (e.g., 30-35°C) to ensure reproducible retention times.[7]

Issue 2: Low Yield of the Desired Isomer

Symptoms:

• The reaction yields a mixture of isomers with an unfavorable ratio.

• Significant amounts of starting material (phenyl acetate) or side products (phenol) remain.

Possible Causes and Solutions:

Cause	Solution
Incorrect Reaction Temperature	To favor the para-isomer, conduct the reaction at a lower temperature (e.g., < 60°C).[2][4] For the ortho-isomer, a higher temperature (> 160°C) is required.[2][4]
Inappropriate Solvent	To increase the yield of the para-isomer, use a more polar solvent. For the ortho-isomer, a non-polar solvent is preferable.[5][6]
Catalyst Deactivation	The Lewis acid catalyst (e.g., AlCl₃) is sensitive to moisture. Ensure all reagents and glassware are anhydrous.

Data Presentation

Table 1: Representative HPLC Conditions for Isomer Separation

Parameter	Condition	Rationale
Stationary Phase	C18, 5 µm particle size, 150 x 4.6 mm	General-purpose reversed-phase column providing good hydrophobic selectivity.[7]
Mobile Phase	Acetonitrile: 20mM Phosphate Buffer (pH 2.5)	Acetonitrile is a common organic modifier. The buffer is crucial for controlling the ionization of the phenolic group, leading to sharp, reproducible peaks.[7]
Elution Mode	Isocratic (e.g., 26% Acetonitrile) or Gradient (e.g., 10-90% Acetonitrile over 20 min)	Start with an isocratic method. A gradient can be used to improve separation if isomers have different polarities.[7]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm I.D. column.[7]
Column Temperature	30°C	Elevated temperature can improve peak shape and reduce backpressure.[7]
Detection	UV at 254 nm or 280 nm	Hydroxyacetophenones have strong UV absorbance at these wavelengths.[7]

Experimental Protocols

Protocol 1: HPLC Separation of Hydroxyacetophenone Isomers

• Objective: To separate and quantify ortho-, meta-, and para-hydroxyacetophenone using reversed-phase HPLC.

• Materials and Reagents:

  • HPLC-grade acetonitrile and water.

  • Potassium phosphate monobasic.

  • Phosphoric acid.

  • Reference standards for 2-, 3-, and 4-hydroxyacetophenone.

• Mobile Phase Preparation (20 mM Potassium Phosphate Buffer, pH 2.5):

  • Dissolve the appropriate amount of potassium phosphate monobasic in HPLC-grade water to make a 20 mM solution.

  • Adjust the pH to 2.5 using phosphoric acid.

  • Filter the buffer through a 0.45 µm membrane filter.

• Chromatographic Conditions:

  • Column: C18, 5 µm, 150 x 4.6 mm.

  • Mobile Phase: Acetonitrile : 20 mM Phosphate Buffer (pH 2.5) in a suitable ratio (e.g., 26:74).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detector: UV at 254 nm.

  • Injection Volume: 10 µL.

• Procedure:

  • Prepare individual and mixed standard solutions of the hydroxyacetophenone isomers in the mobile phase.

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the mixed standard solution to determine the retention times and resolution of the isomers.

  • Prepare the sample solution from the reaction mixture by diluting it in the mobile phase and filtering it through a 0.45 µm syringe filter.

  • Inject the sample solution and quantify the isomers based on the peak areas of the standards.

Visualizations

Caption: Experimental workflow for the Fries rearrangement and subsequent isomer separation and analysis.

Caption: Logical troubleshooting guide for common issues in phenyl acetate isomer separation.

References

• 1. scribd.com [scribd.com]
• 2. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 3. merckmillipore.com [merckmillipore.com]
• 4. pharmdguru.com [pharmdguru.com]
• 5. byjus.com [byjus.com]
• 6. Fries Rearrangement Reaction: Mechanism, Steps & Examples [vedantu.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Separation of 2-Hydroxyacetophenone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Managing reaction exotherms in large-scale phenyl acetate synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for managing reaction exotherms during the large-scale synthesis of phenyl acetate. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary thermal hazard in large-scale phenyl acetate synthesis?

A1: The primary hazard is a thermal runaway. The esterification reaction, particularly between phenol and acetic anhydride, is exothermic, meaning it releases heat.[1][2] A thermal runaway can occur if the heat generated by the reaction exceeds the heat removal capacity of the reactor system.[2][3] This leads to a rapid increase in temperature and pressure, potentially causing the reactor to rupture, leading to explosions, fires, and the release of hazardous materials.[3][4]

Q2: How does scaling up the synthesis of phenyl acetate increase the risk of a thermal runaway?

A2: Scaling up a chemical synthesis significantly increases the risk of a thermal runaway due to changes in the surface-area-to-volume ratio.[5][6] The amount of heat generated is proportional to the volume of the reactants, while the ability to remove heat is dependent on the surface area of the reactor. As the reactor size increases, the volume increases at a much faster rate than the surface area, making heat dissipation less efficient.[5][7] A reaction that is easily managed in a laboratory setting can become dangerously exothermic on an industrial scale if the cooling capacity is not appropriately scaled.[5]

Q3: What is a semi-batch reaction, and how can it improve the safety of phenyl acetate synthesis?

A3: A semi-batch reaction involves adding one or more reactants to the reactor over a period of time, rather than all at once (a batch reaction).[8][9] For exothermic reactions like phenyl acetate synthesis, slowly adding the acetic anhydride to the phenol allows for better control over the reaction rate and heat generation.[5][9] This "feed-rate limited" approach helps to ensure that the heat generated does not overwhelm the cooling system's capacity.[9]

Q4: What are the critical process parameters to monitor to prevent a thermal runaway?

A4: Continuous monitoring of key parameters is crucial for safely managing the reaction. These include:

• Reaction Temperature: This is the most critical parameter. A rapid, unexpected increase is a primary indicator of a potential runaway.

• Coolant Temperature and Flow Rate: Monitoring the temperature of the coolant entering and leaving the reactor jacket, as well as its flow rate, ensures the cooling system is functioning correctly.

• Reactant Addition Rate: In a semi-batch process, the rate of acetic anhydride addition must be carefully controlled.[5]

• Agitation Speed: Proper mixing is essential for uniform heat distribution and efficient heat transfer to the cooling surfaces.

Q5: What is a "quench" procedure, and when should it be implemented?

A5: A quenching procedure is an emergency measure to rapidly halt a reaction that is heading towards a thermal runaway.[4][6] This typically involves the rapid injection of a chemical inhibitor or a large volume of a cold, inert liquid into the reactor to stop the reaction and absorb the excess heat.[4] This is a last-resort safety measure to be used when primary control systems have failed and a critical temperature or pressure threshold is about to be exceeded.[4]

Troubleshooting Guide

Symptom	Potential Cause(s)	Immediate Corrective Action(s)
Rapid, Uncontrolled Temperature Rise	1. Loss of Cooling: Failure of the cooling system (e.g., pump failure, loss of coolant flow).[10] 2. Reactant Addition Rate Too High: Acetic anhydride is being added faster than the cooling system can remove the generated heat.[5] 3. Agitator Failure: Lack of proper mixing leads to localized "hot spots" and reduced heat transfer to the cooling jacket.	1. Immediately STOP the addition of acetic anhydride. 2. Verify cooling system operation. Check coolant flow and temperature. If possible, switch to a backup cooling system.[11] 3. Confirm agitator is running. If it has failed, prepare for emergency shutdown as heat transfer is severely compromised. 4. If temperature continues to rise, initiate the emergency quench procedure. [4]
Reaction Temperature Not Increasing (Stalling)	1. Low Initial Temperature: The reaction has not reached its activation temperature. 2. Catalyst Inactivity: If a catalyst is being used, it may be inactive or insufficient. 3. Accumulation of Unreacted Reagents: This is a very dangerous situation. If the reaction suddenly initiates, the accumulated reagents can react rapidly, leading to a violent thermal runaway.[4]	1. STOP the addition of acetic anhydride immediately. Do not add more reagent to a stalled reaction.[4] 2. Verify the reactor temperature. Ensure it is at the target initiation temperature. 3. If a catalyst is used, investigate its activity. 4. DO NOT attempt to restart the reaction by rapidly increasing the temperature. This could trigger a dangerous exotherm with the accumulated reactants.
Localized Hot Spots Detected	1. Inadequate Agitation: The agitator speed may be too low, or the design may be unsuitable for the reactor scale, leading to poor mixing. 2. Viscosity Increase: The reaction mixture may be becoming too viscous for effective mixing.	1. Increase agitation speed if possible and safe to do so. 2. If the problem persists, consider reducing the reactant addition rate to lower the heat generation in localized areas. 3. For future batches, re-evaluate the agitator design and operating parameters.

Quantitative Data

Table 1: Thermal Properties of Acetic Anhydride Esterification Reactions

Reaction	Enthalpy of Reaction (ΔH)	Notes
Acetic Anhydride + Methanol	~ -70 kJ/mol	A good proxy for the exothermicity of the acetylation of an alcohol.[12]
Acetic Anhydride + n-Butanol	Endothermic mixing effect observed initially, followed by exothermic reaction.	The overall reaction is exothermic, but initial mixing can have an endothermic effect.[13]

Note: The exact heat of reaction for phenyl acetate synthesis can vary with reaction conditions. It is highly recommended to perform reaction calorimetry to determine the precise thermal profile for your specific process.

Experimental Protocols

Protocol 1: Determination of Heat of Reaction using Reaction Calorimetry

This protocol outlines a method for determining the heat of reaction for the synthesis of phenyl acetate using a reaction calorimeter. This data is critical for safe scale-up.

Objective: To quantify the heat evolved during the reaction of phenol with acetic anhydride.

Equipment:

• Reaction calorimeter (RC1) or similar instrument

• Jacketed reactor of appropriate size

• Temperature probes for reactor contents and jacket fluid

• Calibrated reagent addition pump

• Stirrer with speed control

Procedure:

• Calibration: Perform a calibration of the system to determine the overall heat transfer coefficient (U) and the heat capacity (Cp) of the system.[4]

• Charge Phenol: Charge the reactor with the desired amount of phenol and any solvent being used.

• Establish Baseline: Bring the reactor contents to the target starting temperature and begin stirring at the planned agitation speed. Monitor the heat flow for 15-30 minutes to establish a stable baseline before adding the acetic anhydride.[4]

• Controlled Addition of Acetic Anhydride: Begin adding the acetic anhydride at a slow, controlled rate using the calibrated pump. Continuously monitor the reaction temperature and heat flow.[4]

• Isothermal Hold: After the addition is complete, maintain the reaction mixture at the set temperature. Continue to monitor the heat flow until it returns to the initial baseline, which indicates the reaction is complete.[4]

• Data Analysis:

  • Integrate the area under the heat flow curve over time to determine the total heat of reaction (Qr) in Joules.[4]

  • Calculate the molar enthalpy of reaction (ΔHr) by dividing Qr by the number of moles of the limiting reagent (acetic anhydride) added.[4]

  • Identify the maximum heat flow during the addition. This is a critical parameter for ensuring the cooling system of the large-scale reactor can handle the heat load.[4]

Protocol 2: Emergency Quench Procedure

This protocol describes the steps for an emergency quench of the phenyl acetate synthesis in the event of a thermal runaway.

Objective: To rapidly and safely terminate the reaction.

Materials:

• Quenching agent (e.g., a large volume of a cold, inert solvent like toluene, or a chemical inhibitor). The choice of quenching agent should be determined during process development and be readily available.

• Emergency quench system (e.g., a quench valve connected to a containment vessel).

Procedure:

• Initiation: The quench procedure should be initiated when a critical temperature or pressure limit is reached, and primary control measures have failed. This can be an automated or manual action.

• Stop Reactant Feed and Agitation: Immediately stop the addition of acetic anhydride and turn off the agitator.

• Activate Quench: Open the quench valve to rapidly transfer the reactor contents into the containment vessel containing the quenching agent.[4] Alternatively, rapidly inject the quenching agent into the reactor.

• Cooling: Continue to cool the primary reactor and the quench vessel.

• Post-Quench Monitoring: Monitor the temperature and pressure in both the reactor and the quench vessel until they are stable and at a safe temperature.

Visualizations

References

• 1. cetjournal.it [cetjournal.it]
• 2. EUROPA - MINERVA Home Page - European Commission - 9. mahb-bulletin-no9-fortheweb-A4 [minerva.jrc.ec.europa.eu]
• 3. icheme.org [icheme.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. cedrec.com [cedrec.com]
• 7. mdpi.com [mdpi.com]
• 8. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 9. icheme.org [icheme.org]
• 10. research.abo.fi [research.abo.fi]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

Minimizing byproduct formation in phenyl acetate esterification.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in phenyl acetate esterification. Our goal is to help you minimize byproduct formation and optimize your reaction outcomes.

Troubleshooting Guide

This guide addresses common issues encountered during phenyl acetate esterification in a question-and-answer format.

Issue 1: Low or No Product Yield

Q1: I am not getting the expected yield of phenyl acetate. What are the potential causes and how can I troubleshoot this?

A1: Low or no yield in phenyl acetate esterification can stem from several factors, ranging from reagent quality to reaction conditions. Here are the primary causes and corresponding troubleshooting steps:

• Inactive Catalyst: If you are using a Lewis acid catalyst like AlCl₃, it may have been deactivated by moisture. Ensure you use a freshly opened or properly stored anhydrous catalyst and handle it under an inert atmosphere (e.g., nitrogen or argon).[1]

• Poor Substrate Reactivity: Phenols are less nucleophilic than aliphatic alcohols, making direct esterification with carboxylic acids (Fischer esterification) inefficient.[2] To overcome this, use a more reactive acylating agent such as acetic anhydride or acetyl chloride.

• Insufficient Reaction Time or Temperature: The reaction may not have reached completion. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). If the reaction is sluggish, consider cautiously increasing the temperature or extending the reaction time.[1][3]

• Reversible Reaction: Fischer esterification is a reversible reaction where water is a byproduct. To drive the equilibrium towards the product, remove water as it forms, for instance, by using a Dean-Stark apparatus, or use a large excess of one of the reactants.[4][5]

Issue 2: Formation of Undesired Byproducts

Q2: My final product is impure. What are the common byproducts in phenyl acetate esterification and how can I minimize them?

A2: Byproduct formation is a common challenge. The nature of the byproduct depends on the specific reaction conditions and starting materials.

• Fries Rearrangement Products: When esterifying phenols, especially under acidic conditions and at elevated temperatures, the desired phenyl acetate can undergo a Fries rearrangement to form ortho- and para-hydroxyacetophenone isomers.[6]

  • To favor the desired O-acylation product (phenyl acetate): Use milder reaction conditions. For instance, conducting the reaction with acetic anhydride in the presence of a base like pyridine is effective.[2]

  • To favor the C-acylated Fries rearrangement products (if desired): Higher temperatures (often above 160°C) favor the ortho-isomer, while lower temperatures and polar solvents tend to favor the para-isomer.[1]

• Self-Condensation Products: In reactions like the Claisen condensation to form derivatives of phenyl acetate, the starting ester can react with itself, leading to byproducts such as ethyl 2,4-diphenylacetoacetate if ethyl phenylacetate is the starting material.[7] This consumes the starting material and reduces the yield of the desired product.

• Hydrolysis: The ester product can be hydrolyzed back to phenol and acetic acid if water is present, particularly under acidic or basic workup conditions.[7] Ensure anhydrous conditions during the reaction and workup.

A summary of common byproducts and mitigation strategies is presented below:

Byproduct Type	Causal Factor(s)	Mitigation Strategy
ortho/para-Hydroxyacetophenone	Fries Rearrangement (high temp, acid catalyst)	Use milder conditions, base catalyst (e.g., pyridine) with acetic anhydride.
Self-Condensation Products	Strong base, reactive α-hydrogens	Optimize base concentration and temperature, control addition rate of reactants.
Phenol and Acetic Acid	Hydrolysis (presence of water)	Ensure anhydrous reaction and workup conditions.

Issue 3: Difficulty in Product Purification

Q3: I am struggling to purify my phenyl acetate product. What are the recommended purification protocols?

A3: Proper purification is crucial for obtaining high-purity phenyl acetate. A multi-step approach is often necessary.

• Aqueous Workup: After the reaction, the mixture should be cooled and poured into cold water.[6][8][9] This helps to quench the reaction and separate water-soluble components.

• Extraction: Extract the aqueous layer multiple times with an organic solvent such as dichloromethane or ethyl acetate to recover the crude product.[1][6]

• Washing: Wash the combined organic layers sequentially with:

  • A saturated sodium bicarbonate solution to neutralize any remaining acid.[1][6]

  • Water to remove any remaining salts.[1]

  • Brine (saturated NaCl solution) to aid in the separation of the organic and aqueous layers.[1][6]

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate or magnesium sulfate.[1][6]

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.[1][6]

• Final Purification: The crude product can be further purified by:

  • Distillation: This is effective for removing non-volatile impurities. Phenyl acetate can be distilled at atmospheric pressure or under a moderate vacuum (15-30 mmHg).[6]

  • Column Chromatography: For removing impurities with similar boiling points, column chromatography on silica gel is a suitable method.[1]

Frequently Asked Questions (FAQs)

Q4: What are the key differences in esterifying a phenol versus an aliphatic alcohol?

A4: The key difference lies in the nucleophilicity of the hydroxyl group. The oxygen atom in a phenol is less nucleophilic than in an aliphatic alcohol because its lone pair of electrons are delocalized into the aromatic ring.[2] Consequently, the direct acid-catalyzed esterification (Fischer esterification) that works well for many alcohols is often slow and inefficient for phenols, requiring harsher conditions which can lead to byproducts.[2][10]

Q5: Which catalysts are most effective for phenyl acetate esterification?

A5: The choice of catalyst depends on the specific esterification method.

• For Fischer Esterification (Phenol + Acetic Acid): While less efficient, strong Brønsted acids like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) are traditionally used.[4] Heterogeneous catalysts, such as metal-exchanged montmorillonite nanoclays (e.g., Al³⁺-montmorillonite), have shown promise as eco-friendly and reusable alternatives.[11][12][13]

• Using Acetic Anhydride: This reaction is often carried out in the presence of a base like pyridine, which also acts as a catalyst.[2] Alternatively, acidic catalysts can be used to activate the acetic anhydride.[2]

• Using Acetyl Chloride: This highly reactive acylating agent typically requires a base to neutralize the HCl byproduct.[2]

Q6: Can I run the esterification reaction without a solvent?

A6: Yes, solvent-free conditions are possible and align with the principles of green chemistry.[14][15] In some cases, using an excess of one of the liquid reactants (e.g., the alcohol) can serve as the solvent.[4] Solvent-free reactions can sometimes lead to higher yields and easier product isolation.[3] For instance, heating phenol and acetic anhydride at an optimized temperature can produce phenyl acetate without a catalyst or solvent.[14]

Experimental Protocols

Protocol 1: Synthesis of Phenyl Acetate using Acetic Anhydride and Sodium Hydroxide

This protocol is adapted from a standard laboratory procedure for the preparation of phenyl acetate.[9]

• Dissolve Phenol: In a flask, dissolve 15 g of phenol in 105 ml of 10% aqueous sodium hydroxide solution.

• Cooling: Cool the solution by adding approximately 150 g of crushed ice.

• Addition of Acetic Anhydride: Add 22 ml (24 g) of acetic anhydride to the cooled solution.

• Reaction: Stopper the flask and shake it vigorously for about 5 minutes until an emulsion of phenyl acetate forms, indicating the reaction is complete.[9]

• Workup:

  • Pour the mixture into a separatory funnel. Due to the similar densities of phenyl acetate and water, separation can be slow. To facilitate this, add about 8 ml of carbon tetrachloride to the separatory funnel and shake.[9]

  • Allow the layers to separate and discard the upper aqueous layer.

  • Wash the organic layer with approximately 80 ml of a very dilute sodium carbonate solution.

• Drying and Filtration: Separate the phenyl acetate layer and dry it with calcium chloride for 20-30 minutes. Filter the dried product directly into a distillation flask.[9]

• Purification: Distill the crude product, collecting the fraction that boils between 190-200°C. The expected yield is approximately 20 g of pure phenyl acetate.[9]

Protocol 2: Esterification of Phenylacetic Acid with p-Cresol using a Nanoclay Catalyst

This protocol demonstrates the use of a heterogeneous catalyst for esterification.[11][12]

• Reaction Setup: In a 100 ml round-bottom flask equipped with a reflux condenser, combine 25 mmol of phenylacetic acid, 50 mmol of p-cresol, and 0.5 g of Al³⁺-montmorillonite nanoclay catalyst.

• Solvent Addition: Add 30 ml of toluene as the solvent.

• Reflux: Heat the reaction mixture to reflux and maintain for the optimized reaction time (e.g., 6 hours).[11] Monitor the reaction progress by TLC.

• Catalyst Removal: After cooling the reaction mixture, filter it to separate the nanoclay catalyst. Wash the catalyst twice with the solvent.[12]

• Workup and Purification: The filtrate containing the product can then be subjected to standard workup procedures, including washing with a sodium bicarbonate solution, drying, and solvent removal. Further purification can be achieved by distillation or column chromatography.

Visualizations

Caption: General experimental workflow for phenyl acetate esterification.

Caption: Reaction pathways in phenyl acetate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. scienceinfo.com [scienceinfo.com]
• 6. books.rsc.org [books.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. prepchem.com [prepchem.com]
• 10. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 11. Esterification of phenyl acetic acid with p-cresol using metal cation exchanged montmorillonite nanoclay catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Esterification of phenyl acetic acid with p-cresol using metal cation exchanged montmorillonite nanoclay catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jetir.org [jetir.org]
• 15. Knowledge Box - Research Day: Esterification Reactions Under Solvent Free Conditions [kb.gcsu.edu]

Reference Data & Comparative Studies

A Comparative Guide to Lewis Acid Catalysts in the Fries Rearrangement

For Researchers, Scientists, and Drug Development Professionals

The Fries rearrangement is a fundamental organic reaction that transforms a phenolic ester into a hydroxy aryl ketone, a crucial structural motif in many pharmaceutical agents and other fine chemicals.[1][2] This reaction is predominantly catalyzed by Lewis acids, which play a pivotal role in the reaction's efficiency, yield, and regioselectivity (ortho- vs. para-acylation).[1] This guide provides an objective comparison of common Lewis acid catalysts for the Fries rearrangement, supported by experimental data, to aid researchers in catalyst selection and experimental design.

Performance Comparison of Common Lewis Acid Catalysts

The choice of Lewis acid catalyst significantly impacts the outcome of the Fries rearrangement. The most traditionally employed catalysts include aluminum chloride (AlCl₃), boron trifluoride (BF₃), titanium tetrachloride (TiCl₄), and tin tetrachloride (SnCl₄).[2][3] Their performance is typically evaluated based on product yield and the ratio of ortho- to para-acylated products.

The regioselectivity of the Fries rearrangement is highly dependent on reaction conditions, particularly temperature.[4][5] Generally, lower temperatures favor the formation of the para-isomer, while higher temperatures promote the formation of the ortho-isomer.[4][5] Non-polar solvents also tend to favor the ortho product.[1]

Below is a summary of experimental data comparing the performance of aluminum chloride and titanium tetrachloride in the Fries rearrangement of phenyl acetate and phenyl benzoate under different conditions.

Table 1: Comparison of AlCl₃ and TiCl₄ in the Fries Rearrangement of Phenyl Acetate in Nitrobenzene at 60°C

Catalyst	Substrate	% Yield (ortho)	% Yield (para)	Total Yield (%)	Reference
AlCl₃	Phenyl Acetate	10.4	76.5	86.9	[6]
TiCl₄	Phenyl Acetate	12.7	55.1	67.8	[6]

Table 2: Comparison of AlCl₃ and TiCl₄ in the Fries Rearrangement of Phenyl Benzoate at High Temperature (160-170°C) without Solvent

Catalyst	Substrate	% Yield (ortho)	% Yield (para)	Total Yield (%)	Reference
AlCl₃	Phenyl Benzoate	27.7	66.1	93.8	[6]
TiCl₄	Phenyl Benzoate	4.1	42.1	46.2	[6]

From the available data, aluminum chloride generally appears to provide higher overall yields for the Fries rearrangement of phenyl esters compared to titanium tetrachloride under the tested conditions.[6] However, the choice of catalyst can be used to tune the ortho/para selectivity, with TiCl₄ showing a slightly higher proportion of the ortho product for phenyl acetate in nitrobenzene at 60°C.[6]

Newer and Greener Catalytic Alternatives

In recent years, the search for more environmentally friendly and reusable catalysts has led to the exploration of alternatives to traditional Lewis acids. These include:

• Zeolites: These microporous aluminosilicates can act as solid acid catalysts, offering advantages in terms of catalyst recovery and reuse.[2]

• Zinc Powder: This readily available and less hazardous metal has been shown to effectively catalyze the Fries rearrangement.

• Heteropoly Acids: These complex proton acids are also being investigated as efficient and recyclable catalysts for this transformation.[3]

• p-Toluene Sulfonic Acid (PTSA): This solid organic acid has been demonstrated as an effective catalyst, promoting high conversion and selectivity for the ortho-isomer under solvent-free conditions.[7]

While these greener alternatives show promise, their industrial-scale applicability and performance relative to classical Lewis acids are still areas of active research.

Experimental Workflow and Mechanism

The general workflow for a Lewis acid-catalyzed Fries rearrangement involves the reaction of a phenolic ester with a stoichiometric amount of the Lewis acid, followed by heating. The reaction is then quenched, and the product is isolated and purified.

Caption: General experimental workflow for the Lewis acid-catalyzed Fries rearrangement.

The accepted mechanism for the Fries rearrangement involves the coordination of the Lewis acid to the carbonyl oxygen of the ester, which facilitates the formation of an acylium ion intermediate.[1] This electrophilic species then attacks the aromatic ring at the ortho or para position, followed by deprotonation to restore aromaticity and subsequent hydrolysis to yield the final hydroxy aryl ketone product.[1]

Caption: Simplified signaling pathway of the Fries rearrangement mechanism.

Key Experimental Protocols

Below is a representative experimental protocol for the Fries rearrangement of phenyl benzoate using aluminum chloride, which can be adapted for other phenolic esters.

Fries Rearrangement of Phenyl Benzoate with Aluminum Chloride [8]

Materials:

• Phenyl benzoate

• Anhydrous aluminum chloride

• Nitromethane (solvent)

• Hydrochloric acid (for quenching)

• Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Procedure:

• Dissolve phenyl benzoate (1 equivalent) in nitromethane and cool the solution to -10 °C with stirring.

• In a separate flask, prepare a solution of anhydrous aluminum chloride (5 equivalents) in nitromethane.

• Add the aluminum chloride solution dropwise to the cooled phenyl benzoate solution over a period of 15 minutes.

• Allow the reaction mixture to warm to room temperature and continue stirring for 3 hours.

• Quench the reaction by carefully and slowly pouring the mixture into a beaker containing ice and concentrated hydrochloric acid.

• Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent.

• Combine the organic layers, wash with water and brine, and then dry over an anhydrous drying agent.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by a suitable method, such as recrystallization or column chromatography, to isolate the ortho- and para-hydroxybenzophenone isomers.

Note: The reaction is sensitive to moisture, so anhydrous conditions should be maintained throughout the procedure. The reaction with aluminum chloride is exothermic and should be handled with care.

Conclusion

The selection of a Lewis acid catalyst for the Fries rearrangement is a critical decision that influences both the yield and the isomeric distribution of the hydroxy aryl ketone products. While aluminum chloride remains a widely used and often high-yielding catalyst, other Lewis acids like titanium tetrachloride can offer different regioselectivity. The growing interest in sustainable chemistry is also driving the development of greener alternatives that may eventually replace traditional, more hazardous catalysts. Researchers should carefully consider the desired product isomer, the nature of the substrate, and environmental considerations when choosing a catalyst for the Fries rearrangement.

References

• 1. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 2. Fries Rearrangement [organic-chemistry.org]
• 3. merckmillipore.com [merckmillipore.com]
• 4. pharmdguru.com [pharmdguru.com]
• 5. Fries Rearrangement | Reaction Mechanism of Fries Rearrangement [pw.live]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. researchgate.net [researchgate.net]
• 8. ajchem-a.com [ajchem-a.com]

A Head-to-Head Battle of Acetylating Agents: Phenyl Acetate vs. Acetic Anhydride

For researchers, scientists, and drug development professionals, the selection of an appropriate acetylating agent is a critical decision in organic synthesis. This guide provides a comprehensive comparison of phenyl acetate and acetic anhydride, two commonly employed reagents for the introduction of acetyl groups into molecules. By examining their performance across various substrates, supported by experimental data and detailed protocols, this document aims to facilitate an informed choice for your specific synthetic needs.

Performance Comparison: Reactivity and Yield

Acetic anhydride is a highly reactive and widely used acetylating agent for a broad range of substrates, including alcohols, phenols, and amines. Phenyl acetate, while also an effective acetylating agent, is often utilized for its enhanced selectivity, particularly in the N-acetylation of primary amines in the presence of other nucleophilic groups.

The following tables summarize quantitative data from various studies, offering a comparative view of the performance of these two reagents under different reaction conditions.

Table 1: Acetylation of Alcohols

Substrate	Acetylating Agent	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl Alcohol	Acetic Anhydride	None	Solvent-free	60	7	>99	[1][2]
Benzyl Alcohol	Acetic Anhydride	Expansive Graphite	Solvent-free	Room Temp.	1	92	[3]
Benzyl Alcohol	Acetic Anhydride	VOSO₄	Solvent-free	Room Temp.	24	86	[4]
Benzylamine	Phenyl Acetate	None	Acetonitrile	Room Temp.	0.5	96	[5][6]

Table 2: Acetylation of Phenols

Substrate	Acetylating Agent	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Phenol	Acetic Anhydride	None	Solvent-free	60	12	>99	[1][2]
Phenol	Acetic Anhydride	Expansive Graphite	Dichloromethane	Room Temp.	1	95	[3]
Phenol	Acetic Anhydride	Magnesium Powder	Solvent-free	25	18	95	[7]
Phenol	Acetic Anhydride	TiO₂/SO₄²⁻	Cyclohexane	Reflux	0.33	92	[8]
Anisole	Phenyl Acetate	Zeolite	-	-	-	-	[9]

Table 3: Acetylation of Amines

Substrate	Acetylating Agent	Catalyst	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Reference
Aniline	Acetic Anhydride	None	Solvent-free	60	0.5	>99	[1]
Benzylamine	Phenyl Acetate	None	Acetonitrile	Room Temp.	0.5	96	[5][6]
3-Aminopropanol	Phenyl Acetate	None	Acetonitrile	Room Temp.	0.5	97	[5]
2-Aminoethanol	Phenyl Acetate	None	Acetonitrile	Room Temp.	0.5	98	[5]

Experimental Protocols

Detailed methodologies for representative acetylation reactions are provided below.

Protocol 1: General Procedure for Acetylation with Acetic Anhydride (Catalyst- and Solvent-Free)

This protocol is adapted from a procedure for the acetylation of alcohols, phenols, thiols, and amines.[1]

Materials:

• Substrate (alcohol, phenol, or amine): 1 mmol

• Acetic Anhydride: 1.5 mmol

• 25 mL round-bottom flask

• Glass rod

• Preheated oil bath

Procedure:

• Charge the 25 mL round-bottom flask with 1 mmol of the substrate.

• Add 1.5 mmol of acetic anhydride to the flask.

• Homogeneously mix the contents using a glass rod.

• Place the flask in a preheated oil bath maintained at 60 °C for the required time (typically ranging from 30 minutes to 20 hours, depending on the substrate).

• Monitor the reaction progress by taking periodic samples and analyzing them by gas chromatography or thin-layer chromatography.

• Upon completion, the product can be purified by standard methods such as distillation or column chromatography.

Protocol 2: Selective N-Acetylation of a Primary Amine with Phenyl Acetate

This protocol is based on the selective acetylation of primary amines in the presence of other functional groups.[5]

Materials:

• Primary amine substrate: 1.33 mmol

• Phenyl Acetate: 1.60 mmol (1.2 equivalents)

• Acetonitrile (MeCN): 5 mL

• Round-bottom flask

• Stirring apparatus

• Argon atmosphere (optional, but recommended)

Procedure:

• To a round-bottom flask, add the primary amine substrate (1.33 mmol) and acetonitrile (5 mL).

• Add phenyl acetate (1.60 mmol) to the mixture.

• Stir the reaction mixture at room temperature for 0.5 to 1 hour. An argon atmosphere can be maintained to prevent side reactions.

• Monitor the reaction by ¹H NMR spectroscopy to assess conversion.

• After the reaction is complete, the solvent can be removed in vacuo to yield the crude acetylated product, which can be further purified if necessary.

Visualizing the Process

To better understand the experimental and logical flow, the following diagrams have been generated.

Caption: A generalized workflow for a typical acetylation experiment.

Caption: A decision-making diagram for selecting an acetylating agent.

Concluding Remarks

The choice between phenyl acetate and acetic anhydride as an acetylating agent is contingent upon the specific requirements of the chemical transformation. Acetic anhydride stands out as a powerful, general-purpose reagent suitable for a wide array of substrates, often providing high yields in relatively short reaction times. Its high reactivity, however, can sometimes lead to a lack of selectivity.

In contrast, phenyl acetate offers a milder and more selective alternative, proving particularly advantageous for the N-acetylation of primary amines, even in the presence of other nucleophilic functional groups like secondary amines and hydroxyls. The reaction conditions for phenyl acetate are often mild, proceeding at room temperature.

Ultimately, the optimal choice will depend on a careful consideration of the substrate's nature, the desired selectivity, and the overall synthetic strategy. This guide, by presenting a curated summary of experimental data and protocols, serves as a valuable resource for making that decision.

References

• 1. Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 9. osti.gov [osti.gov]

A Comparative Guide to Spectroscopic Techniques for Purity Assessment of Phenyl Acetate

For researchers, scientists, and drug development professionals, establishing the purity of chemical compounds is a cornerstone of reliable and reproducible research. This guide provides a comprehensive comparison of key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—for the confirmation of phenyl acetate purity. Detailed experimental protocols and comparative data are presented to assist in the selection of the most appropriate analytical methods.

Spectroscopic Data Summary for Pure Phenyl Acetate

The confirmation of phenyl acetate's purity relies on comparing the spectral data of a sample to established reference values for the pure compound. The following tables summarize the expected spectroscopic signatures for pure phenyl acetate.

Table 1: ¹H NMR Chemical Shifts for Phenyl Acetate

¹H NMR spectroscopy is a powerful tool for identifying the presence of proton-containing impurities. The spectrum of pure phenyl acetate should exhibit specific chemical shifts corresponding to the aromatic and acetyl protons.

Proton Type	Chemical Shift (δ) in ppm (Solvent: CDCl₃)	Multiplicity	Integration
Acetyl (CH₃)	~2.29	Singlet	3H
Aromatic (C₆H₅)	~7.09 - 7.39	Multiplet	5H

Literature values may vary slightly depending on the solvent and spectrometer frequency.[1][2]

Table 2: ¹³C NMR Chemical Shifts for Phenyl Acetate

¹³C NMR provides information on the carbon framework of the molecule. Each unique carbon atom in phenyl acetate gives a distinct signal.

Carbon Type	Chemical Shift (δ) in ppm (Solvent: CDCl₃)
Acetyl (CH₃)	~21.0
Aromatic (C2/C6)	~121.6
Aromatic (C4)	~125.8
Aromatic (C3/C5)	~129.4
Aromatic (C1 - attached to O)	~150.9
Carbonyl (C=O)	~169.3

Reference values are approximate and can be influenced by experimental conditions.[1][3][4][5]

Table 3: Key IR Absorption Bands for Phenyl Acetate

Infrared (IR) spectroscopy is used to identify functional groups within a molecule. The presence of characteristic absorption bands can confirm the identity of phenyl acetate and indicate the absence of certain impurities.

Functional Group	Characteristic Absorption (cm⁻¹)
C=O (Ester)	~1760
C-O (Ester)	~1200
C=C (Aromatic)	~1590, ~1490
=C-H (Aromatic)	~3070 - 3030
C-H (Aliphatic)	~2950 - 2850

The exact peak positions can vary.[6][7][8]

Table 4: Mass Spectrometry (MS) Data for Phenyl Acetate

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For phenyl acetate, the molecular ion peak and key fragment ions are indicative of its structure.

Ion Type	Mass-to-Charge Ratio (m/z)	Relative Intensity
[M]⁺ (Molecular Ion)	136	Moderate
[M-CH₂CO]⁺	94	High
[CH₃CO]⁺	43	High

Fragmentation patterns can be influenced by the ionization technique used.[1][9][10][11]

Comparison with Potential Impurities

The purity of phenyl acetate can be compromised by the presence of starting materials or byproducts from its synthesis. Spectroscopic analysis is crucial for their detection. Common impurities include phenol and acetic anhydride.

• Phenol: In ¹H NMR, the hydroxyl (-OH) proton of phenol would appear as a broad singlet, and the aromatic protons would have a different splitting pattern compared to phenyl acetate. In IR spectroscopy, a broad O-H stretching band around 3300 cm⁻¹ would indicate the presence of phenol.

• Acetic Anhydride: The ¹H NMR spectrum of acetic anhydride would show a sharp singlet for the methyl protons at a slightly different chemical shift than the acetyl group in phenyl acetate. Its highly characteristic C=O stretching bands in the IR spectrum (around 1820 and 1750 cm⁻¹) would be a clear indicator of its presence.

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

¹H and ¹³C NMR Spectroscopy

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve approximately 10-20 mg of the phenyl acetate sample in about 0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Spectral Width: -2 to 12 ppm.

  • Pulse Sequence: A standard single-pulse experiment.

  • Number of Scans: 16-32 scans.

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum using the TMS peak at 0 ppm.

• ¹³C NMR Acquisition:

  • Spectral Width: 0 to 200 ppm.

  • Pulse Sequence: A proton-decoupled pulse sequence.

  • Number of Scans: 512-1024 scans or more, depending on the sample concentration.

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction.

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: For liquid samples like phenyl acetate, a small drop can be placed directly on the ATR crystal.

• Acquisition:

  • Spectral Range: 4000 to 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

  • Data Processing: Perform a background scan before running the sample. The resulting spectrum should be in terms of transmittance or absorbance.

Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer, often coupled with a Gas Chromatography (GC) system (GC-MS) for sample introduction and separation of any volatile impurities.

• GC-MS Protocol:

  • GC Column: A non-polar capillary column (e.g., DB-5ms).

  • Injection: Inject a small volume (e.g., 1 µL) of a dilute solution of phenyl acetate in a suitable solvent (e.g., dichloromethane).

  • Temperature Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C) to ensure elution of the compound.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 200.

  • Data Analysis: Identify the peak corresponding to phenyl acetate in the total ion chromatogram (TIC) and analyze its mass spectrum.

Workflow for Purity Assessment

The following diagram illustrates a logical workflow for assessing the purity of a phenyl acetate sample using the described spectroscopic techniques.

References

• 1. Phenyl acetate | CH3COOC6H5 | CID 31229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hmdb.ca [hmdb.ca]
• 3. PHENYL ACETATE(122-79-2) 13C NMR spectrum [chemicalbook.com]
• 4. jcsp.org.pk [jcsp.org.pk]
• 5. hmdb.ca [hmdb.ca]
• 6. researchgate.net [researchgate.net]
• 7. PHENYL ACETATE(122-79-2) IR Spectrum [chemicalbook.com]
• 8. Acetic acid, phenyl ester [webbook.nist.gov]
• 9. PHENYL ACETATE(122-79-2) MS spectrum [chemicalbook.com]
• 10. Acetic acid, phenyl ester [webbook.nist.gov]
• 11. Acetic acid, phenyl ester [webbook.nist.gov]

A Comparative Guide to HPLC Analysis of Phenyl Acetate and Its Hydrolysis Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of phenyl acetate and its primary reaction products, phenol and acetic acid. This information is critical for monitoring reaction kinetics, assessing product purity, and developing robust analytical procedures in pharmaceutical and chemical research.

Introduction

Phenyl acetate is a common substrate and intermediate in organic synthesis. Its hydrolysis, yielding phenol and acetic acid, is a fundamental reaction often studied to understand esterase activity and reaction kinetics. Accurate and efficient analytical methods are paramount for quantifying these compounds. Reverse-phase HPLC (RP-HPLC) is a widely used technique for this purpose due to its versatility and sensitivity. This guide compares two common RP-HPLC column chemistries, C18 and Phenyl-Hexyl, and provides a detailed experimental protocol for the simultaneous analysis of phenyl acetate, phenol, and acetic acid.

Comparative Analysis of HPLC Columns

The choice of stationary phase is a critical parameter in developing a robust HPLC method. For the separation of aromatic compounds like phenyl acetate and phenol, both C18 and Phenyl-Hexyl columns are viable options, each offering distinct selectivity.

A C18 column, with its long alkyl chains, provides a hydrophobic stationary phase that separates compounds primarily based on their hydrophobicity. In contrast, a Phenyl-Hexyl column offers a mixed-mode separation mechanism. The hexyl chain provides hydrophobicity, while the phenyl group can engage in π-π stacking interactions with the aromatic rings of the analytes, leading to alternative selectivity. This can be particularly advantageous for separating structurally similar aromatic compounds.

Table 1: Illustrative Performance Comparison of C18 and Phenyl-Hexyl Columns for the Analysis of Phenyl Acetate and its Hydrolysis Products

Analyte	Retention Time (min) - C18	Retention Time (min) - Phenyl-Hexyl	Resolution (Rs) between Phenyl Acetate and Phenol	Limit of Detection (LOD) (µg/mL)
Acetic Acid	~2.5	~2.4	N/A	5.0
Phenol	~4.8	~5.2	2.1	0.5
Phenyl Acetate	~7.2	~6.8	2.3	0.2

Note: The data presented in this table is illustrative and compiled from typical performance characteristics of these columns for similar analytes. Actual results may vary depending on the specific instrument, column manufacturer, and experimental conditions.

Experimental Protocols

The following protocols provide a detailed methodology for the simultaneous analysis of phenyl acetate, phenol, and acetic acid using RP-HPLC.

Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of phenyl acetate, 10 mg of phenol, and 10 mg of acetic acid in individual 10 mL volumetric flasks using methanol as the solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by appropriately diluting the stock solutions with the mobile phase to cover a concentration range of 1 µg/mL to 100 µg/mL for each analyte.

Sample Preparation for Hydrolysis Monitoring

To monitor the hydrolysis of phenyl acetate, the following procedure can be followed:

• Prepare a reaction mixture containing phenyl acetate at a known initial concentration in a suitable buffer (e.g., phosphate buffer, pH 7.4).

• Initiate the reaction (e.g., by adding an enzyme or adjusting the pH).

• At specific time intervals, withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding an equal volume of cold acetonitrile or by acidification to stop the hydrolysis.

• Filter the sample through a 0.45 µm syringe filter before injection into the HPLC system.

HPLC Method 1: C18 Column

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: A mixture of methanol and 0.05M potassium dihydrogen orthophosphate buffer (60:40 v/v), with the pH adjusted to 5.5 using ortho-phosphoric acid.[1]

• Flow Rate: 1.0 mL/min[1]

• Injection Volume: 20 µL

• Detection: UV at 260 nm[1]

• Column Temperature: 25 °C[1]

HPLC Method 2: Phenyl-Hexyl Column

• Column: Phenyl-Hexyl, 150 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: A gradient elution using Solvent A (0.1% formic acid in water) and Solvent B (0.1% formic acid in acetonitrile). A typical gradient could be:

  • 0-2 min: 10% B

  • 2-10 min: 10-90% B (linear gradient)

  • 10-12 min: 90% B

  • 12-13 min: 90-10% B (linear gradient)

  • 13-15 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 270 nm

• Column Temperature: 30 °C

Visualizing the Workflow and Reaction

To better understand the experimental process and the underlying chemical transformation, the following diagrams are provided.

Caption: Experimental workflow for HPLC analysis of phenyl acetate hydrolysis.

References

• 1. impressions.manipal.edu [impressions.manipal.edu]

A Comparative Guide to Intermolecular vs. Intramolecular Acylation with Phenyl Acetate

For researchers, scientists, and professionals in drug development, understanding the nuances of acylation reactions is paramount for the synthesis of novel chemical entities. This guide provides an objective comparison between intermolecular and intramolecular acylation, with a specific focus on reactions involving phenyl acetate and its derivatives. By presenting supporting experimental data, detailed protocols, and visual aids, this document aims to clarify the factors governing these two competing pathways.

Introduction

Acylation is a fundamental process in organic chemistry involving the addition of an acyl group to a molecule. When employing phenyl acetate or its derivatives, the acylation can occur via two distinct pathways:

• Intermolecular Acylation: The acyl group is transferred from one molecule (e.g., phenyl acetate) to another, separate molecule. This is a classic example of a Friedel-Crafts acylation.

• Intramolecular Acylation: The acyl group migrates within the same molecule, typically from an ester to an aromatic ring. The Fries rearrangement of phenyl acetate is a prime example of a reaction that can exhibit intramolecular characteristics.

The competition between these pathways is dictated by several factors, including reaction temperature, the solvent used, and the nature of the catalyst.

The Fries Rearrangement: A Case Study in Inter- vs. Intramolecular Competition

The Fries rearrangement of phenyl acetate to form ortho- and para-hydroxyacetophenone serves as an excellent model to study the interplay between intermolecular and intramolecular mechanisms. The reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AlCl₃).[1] Evidence suggests that both pathways can operate concurrently.[1]

The intermolecular mechanism posits the formation of an acylium ion, which then acts as an electrophile in a standard Friedel-Crafts acylation of another phenol or phenyl acetate molecule.[1] In contrast, the intramolecular mechanism involves the migration of the acyl group directly from the ester to the ortho or para position of the same aromatic ring.[1]

Data Presentation: Influence of Reaction Conditions on Product Distribution

The regioselectivity and the dominant pathway in the Fries rearrangement are highly dependent on the reaction conditions.

Catalyst	Temperature (°C)	Solvent	Predominant Product(s)	Reported Yield(s)	Favored Pathway	Reference
AlCl₃	< 60	Non-polar (e.g., CS₂)	p-Hydroxyacetophenone	~69% (para), ~23% (ortho)	Intermolecular	[2]
AlCl₃	> 160	None (neat)	o-Hydroxyacetophenone	~36% (ortho), ~55% (para)	Intramolecular	[2]
PTSA	90-160	None (neat)	o-Hydroxyacetophenone	Good conversion (~98%)	Intramolecular	[3][4]
TfOH (1%)	Room Temp	CH₃CN	Phenyl Acetate (O-acylation)	>90%	Intermolecular (O-acylation)	[5][6]
TfOH (neat)	Heated	None (neat)	Hydroxyacetophenones (C-acylation)	>90%	Intramolecular	[6]

Key Observations:

• Temperature: Lower temperatures (<60°C) favor the formation of the para-product, which is consistent with an intermolecular Friedel-Crafts acylation under kinetic control.[1][2] Higher temperatures (>160°C) favor the ortho-product, suggesting a thermodynamically controlled intramolecular rearrangement where the formation of a stable chelate with the catalyst is possible.[1][2]

• Solvent: Non-polar solvents tend to favor the formation of the ortho-isomer, while polar solvents increase the proportion of the para-isomer.[2]

• Catalyst Concentration: A high concentration of a strong acid catalyst like trifluoromethanesulfonic acid (TfOH) promotes C-acylation (Fries rearrangement), whereas a low concentration favors O-acylation, an intermolecular process.[5][6]

Distinct Intermolecular vs. Intramolecular Acylation

To draw a clearer distinction, we can compare a standard intermolecular Friedel-Crafts acylation with a dedicated intramolecular cyclization.

Reaction Type	Reactants	Product	Catalyst	Conditions	Yield
Intermolecular	Phenol + Acetyl Chloride	Phenyl Acetate	AlCl₃	Nitrobenzene, 4 hrs	High
Intramolecular	4-Phenylbutyric Acid	α-Tetralone	Polyphosphoric Acid (PPA)	Heat	Moderate to Good

Experimental Protocols

1. Intermolecular Acylation: Synthesis of p-Hydroxyacetophenone from Phenol (via Fries Rearrangement)

This protocol involves the initial O-acylation of phenol to form phenyl acetate, followed by a Lewis acid-catalyzed rearrangement that proceeds largely through an intermolecular pathway at lower temperatures.

Materials:

• Phenol

• Acetic anhydride

• Aluminum chloride (anhydrous)

• Nitrobenzene (solvent)

• Hydrochloric acid (dilute)

• Steam distillation apparatus

Procedure:

• Esterification: Phenol is reacted with acetic anhydride to form phenyl acetate. This is a standard esterification and proceeds in high yield.

• Fries Rearrangement: Phenyl acetate is dissolved in nitrobenzene. Anhydrous aluminum chloride is added portion-wise while maintaining the temperature below 60°C. The reaction mixture is stirred for several hours.

• Work-up: The reaction is quenched by pouring it onto a mixture of ice and concentrated hydrochloric acid.

• Purification: The nitrobenzene is removed by steam distillation. The resulting mixture of o- and p-hydroxyacetophenone can be separated. The para isomer can be isolated by crystallization.

2. Intramolecular Acylation: Synthesis of α-Tetralone from 4-Phenylbutyric Acid

This procedure is a classic example of an intramolecular Friedel-Crafts acylation to form a cyclic ketone.

Materials:

• 4-Phenylbutyric acid

• Thionyl chloride

• Aluminum chloride (anhydrous)

• Dichloromethane (solvent)

• Hydrochloric acid (dilute)

Procedure:

• Acid Chloride Formation: 4-Phenylbutyric acid is converted to its acid chloride by reacting with thionyl chloride.

• Cyclization: The 4-phenylbutyryl chloride is dissolved in dichloromethane and cooled in an ice bath. Anhydrous aluminum chloride is added portion-wise. The reaction is then allowed to warm to room temperature and stirred for several hours.

• Work-up: The reaction is quenched by carefully pouring it onto a mixture of ice and concentrated hydrochloric acid.

• Purification: The organic layer is separated, washed, dried, and the solvent is removed under reduced pressure. The resulting α-tetralone can be purified by distillation or chromatography.

Visualization of Acylation Pathways

Logical Flow: Factors Influencing Acylation Pathway

Caption: Factors influencing the outcome of acylation reactions.

Reaction Mechanisms: Intermolecular vs. Intramolecular Acylation

Caption: Mechanisms of inter- and intramolecular acylation.

Conclusion

The choice between promoting an intermolecular or intramolecular acylation pathway is a critical consideration in synthetic design. The Fries rearrangement of phenyl acetate clearly demonstrates that reaction conditions can be finely tuned to favor one mechanism over the other. Low temperatures and polar solvents generally favor the intermolecular pathway, leading to the para-substituted product, while high temperatures and non-polar solvents promote the intramolecular rearrangement to the ortho-isomer. For reactions where the acylating and aromatic components are distinct molecules or part of the same tethered system, the proximity of the reacting groups in the intramolecular case often leads to more facile reactions. This guide provides the foundational knowledge and experimental context for researchers to make informed decisions in their synthetic endeavors.

References

• 1. pharmdguru.com [pharmdguru.com]
• 2. byjus.com [byjus.com]
• 3. researchgate.net [researchgate.net]
• 4. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 5. echemi.com [echemi.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]

Validating the Structure of Phenyl Acetate: A Comparative Guide Using 13C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The unequivocal determination of a molecule's structure is a cornerstone of chemical research and drug development. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as a powerful tool for elucidating the carbon framework of organic compounds. This guide provides a comprehensive comparison of the 13C NMR spectrum of phenyl acetate against its structural isomers and related compounds, offering a clear protocol for structural validation.

Comparative Analysis of 13C NMR Data

The chemical shift in 13C NMR spectroscopy is highly sensitive to the electronic environment of each carbon atom. By comparing the experimental spectrum of a sample with reference data for the suspected compound and its isomers, a definitive structural assignment can be made.

Below is a table summarizing the 13C NMR chemical shifts for phenyl acetate and two common structural alternatives: its isomer methyl benzoate, and a substituted analog, cresyl acetate. All data is referenced to tetramethylsilane (TMS) at 0.00 ppm.

Carbon Atom	Phenyl Acetate	Methyl Benzoate	o-Cresyl Acetate	m-Cresyl Acetate	p-Cresyl Acetate
C=O	169.3 - 169.5	167.0	169.3	169.4	169.4
C1 (ipso-O)	150.7 - 150.9	-	148.7	150.8	148.5
C2, C6 (ortho)	121.5 - 121.6	129.7	126.8, 122.2	122.3, 118.7	121.3
C3, C5 (meta)	129.4	128.4	131.2, 126.0	129.9, 126.6	130.0
C4 (para)	125.8	132.9	125.8	129.9	135.0
-CH3 (acetyl)	21.0 - 21.2	-	21.0	21.2	21.1
-OCH3	-	52.1	-	-	-
Ar-CH3	-	-	16.1	21.3	20.8
C1 (ipso-C=O)	-	130.2	-	-	-

Data compiled from various sources, with chemical shifts presented as ranges to account for minor variations in experimental conditions.

The distinct chemical shifts, particularly for the carbonyl carbon (C=O), the ipso-carbon attached to the oxygen (C1), and the methyl carbon of the acetyl group, provide a unique fingerprint for phenyl acetate, allowing for its unambiguous differentiation from its isomers.

Experimental Protocol for 13C NMR Spectroscopy

A standardized protocol is crucial for obtaining high-quality, reproducible 13C NMR spectra.

1. Sample Preparation:

• Weigh approximately 50-100 mg of the phenyl acetate sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl3). The solvent provides a lock signal for the spectrometer and is transparent in the 1H NMR spectrum.

• Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height in the tube is adequate for the spectrometer's probe (typically 4-5 cm).

• Cap the NMR tube securely.

2. NMR Spectrometer Setup:

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer onto the deuterium signal of the solvent. This step ensures the stability of the magnetic field.

• Shim the magnetic field to achieve maximum homogeneity, which results in sharp, well-resolved peaks. This is an iterative process of adjusting the shim coils to minimize line width.

3. Data Acquisition:

• Set the spectrometer to the 13C nucleus frequency.

• Choose a standard proton-decoupled pulse sequence. This simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

• Set the number of scans (acquisitions) to achieve an adequate signal-to-noise ratio. Due to the low natural abundance of 13C (1.1%), a larger number of scans is typically required compared to 1H NMR.

• Set an appropriate relaxation delay between pulses to ensure accurate integration, especially for quantitative analysis.

4. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Reference the spectrum by setting the chemical shift of the solvent peak to its known value (e.g., 77.16 ppm for CDCl3). Alternatively, an internal standard like tetramethylsilane (TMS) can be used (0.00 ppm).

• Perform baseline correction to obtain a flat baseline across the spectrum.

• Integrate the peaks if quantitative information is desired.

Logical Workflow for Structural Validation

The process of validating the structure of phenyl acetate using 13C NMR can be visualized as a logical workflow, from initial sample analysis to final confirmation.

Caption: Workflow for Phenyl Acetate Structure Validation via 13C NMR.

This systematic approach ensures a rigorous and objective validation of the phenyl acetate structure, minimizing the possibility of misidentification. By following the detailed experimental protocol and utilizing comparative data, researchers can confidently ascertain the chemical identity of their samples.

A Comparative Guide to the Quantitative Analysis of Phenyl Ester Mixtures by FT-IR Spectroscopy

For researchers, scientists, and professionals in drug development, the accurate quantification of components within a mixture is a critical aspect of quality control and formulation analysis. Fourier-Transform Infrared (FT-IR) spectroscopy offers a rapid and non-destructive approach for such quantitative analyses. This guide provides a detailed comparison of two prominent FT-IR-based methods for the quantitative analysis of phenyl ester mixtures: the traditional Univariate Calibration method and the more advanced Multivariate Chemometric approach using Partial Least Squares (PLS) regression.

This guide will delve into the experimental protocols for both methods, present a clear comparison of their performance based on experimental data, and provide visual workflows to aid in understanding the methodological steps.

Method 1: Univariate Calibration Based on Peak Integration

This method relies on the Beer-Lambert law, where the absorbance of a specific, well-resolved infrared band is directly proportional to the concentration of the analyte. For phenyl ester mixtures, a characteristic vibrational mode that is unique to one component and free from spectral overlap is chosen for quantification.

Experimental Protocol

1. Materials and Reagent Preparation:

• Phenyl acetate (PhAc), Phenyl propionate (PhPr), Phenyl butyrate (PhBu), and Phenyl hexanoate (PhHex) of high purity.

• Synthesis of Phenyl Esters: Phenyl esters can be synthesized via the esterification of phenol with the corresponding acid anhydrides.[1]

• Preparation of Binary Mixtures: A series of binary mixtures of two different phenyl esters are prepared gravimetrically, with varying weight percent (wt. %) compositions ranging from 0% to 100%.[1]

2. FT-IR Data Acquisition:

• Instrument: A standard FT-IR spectrometer.

• Accessory: Attenuated Total Reflectance (ATR) is a common and convenient method for liquid samples.

• Spectral Range: Typically 4000-650 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Scans: 32 or 64 scans are co-added to improve the signal-to-noise ratio.

• A background spectrum of the clean ATR crystal is recorded before analyzing each sample.

3. Quantitative Analysis:

• Spectral Region Selection: For the quantification of phenyl acetate in mixtures with other phenyl esters, the aromatic and aliphatic C-H stretching vibration region (3120-2760 cm⁻¹) can be utilized.

• Peak Integration: The area under the selected spectral region is integrated for each standard mixture.

• Calibration Curve Construction: A calibration curve is generated by plotting the integrated peak area against the known gravimetric weight percent of the phenyl ester of interest (e.g., Phenyl Acetate).

• Quantification of Unknowns: The integrated peak area of the unknown sample is measured, and its concentration is determined using the calibration curve. A strong linear correlation is often observed between the integrated area and the weight percent composition.[1]

Univariate Calibration Workflow

Method 2: Multivariate Chemometrics - Partial Least Squares (PLS) Regression

In complex mixtures where spectral overlap is significant, multivariate chemometric methods like Partial Least Squares (PLS) regression offer a more robust solution. PLS is a statistical method that relates the entire FT-IR spectrum (or large portions of it) to the concentrations of the components in a mixture, effectively handling overlapping peaks.

Experimental Protocol

1. Materials and Reagent Preparation:

• High purity Phenyl Acetate and another Phenyl Ester (e.g., Phenyl Propionate) are required.

• Calibration and Validation Sets: A significant number of binary mixtures with varying and randomly distributed concentrations of the two phenyl esters are prepared gravimetrically. This set should cover the entire concentration range of interest. A separate validation set of mixtures is also prepared to test the predictive ability of the model.

2. FT-IR Data Acquisition:

• The instrumentation and data acquisition parameters (ATR accessory, spectral range, resolution, and number of scans) are identical to the univariate method to ensure consistency and high-quality data. A background spectrum is also collected.

3. Data Preprocessing and Model Building:

• Data Preprocessing: The acquired spectra are often pre-processed to remove baseline variations and other instrumental artifacts. Common preprocessing techniques include mean centering, autoscaling, and calculating the first or second derivative of the spectra.

• Wavenumber Selection: While PLS can use the full spectrum, selecting specific spectral regions that contain the most relevant information about the components of interest can improve model performance. For phenyl esters, the carbonyl stretching region (~1750 cm⁻¹) and the C-O stretching regions (~1200 cm⁻¹ and ~1100 cm⁻¹) are highly characteristic.

• PLS Model Construction: Using specialized chemometrics software, a PLS model is built using the pre-processed spectra of the calibration set and their corresponding known concentrations. The model determines the optimal number of latent variables (factors) to describe the relationship between the spectra and concentrations, avoiding overfitting.

• Model Validation: The predictive performance of the PLS model is evaluated using the independent validation set. Key metrics for validation include the Root Mean Square Error of Prediction (RMSEP) and the coefficient of determination (R²).

PLS Regression Workflow

Performance Comparison

The choice between the univariate and PLS methods often depends on the complexity of the mixture and the desired level of accuracy and robustness. The following table summarizes the key performance aspects of each method.

Feature	Univariate Calibration	Partial Least Squares (PLS) Regression
Principle	Relates absorbance at a single wavelength/region to concentration (Beer-Lambert Law).	Relates the entire spectrum (or large regions) to concentration using multivariate statistics.
Handling of Overlapping Peaks	Poor; requires well-resolved, unique peaks for each component.	Excellent; can effectively model and quantify components with highly overlapping spectra.
Robustness	Sensitive to baseline shifts and spectral artifacts outside the integration region.	More robust to baseline variations and noise due to the use of the full spectral information.
Calibration	Requires a smaller number of standards for a simple linear calibration curve.	Requires a larger number of well-designed calibration and validation samples.
Data Analysis Complexity	Simple; involves peak integration and linear regression.	More complex; requires specialized chemometrics software and expertise in model building and validation.
Reported Performance	Strong linear correlation (R² > 0.99) for binary mixtures of phenyl esters.[1]	Typically yields low Root Mean Square Error of Prediction (RMSEP) and high R² values (>0.99) for complex mixtures.
Ideal Application	Simple, well-characterized binary mixtures with non-overlapping analytical bands.	Complex mixtures with significant spectral overlap, or when higher accuracy and robustness are required.

Conclusion

Both univariate calibration and PLS regression are powerful techniques for the quantitative analysis of phenyl ester mixtures using FT-IR spectroscopy. The univariate method offers simplicity and is well-suited for straightforward binary mixtures where unique analytical bands can be identified. In contrast, the PLS method provides a more robust and accurate solution for complex mixtures with significant spectral overlap, albeit with increased complexity in experimental design and data analysis.

For researchers and drug development professionals, the selection of the appropriate method will depend on the specific application, the complexity of the phenyl ester mixture, and the available resources. For routine quality control of simple formulations, the univariate approach may be sufficient. However, for the analysis of complex formulations or in research and development settings where high accuracy and robustness are paramount, the investment in developing a PLS model is often justified.

References

• 1. drawellanalytical.com [drawellanalytical.com]

A Comparative Guide to Zeolite Catalysts for the Fries Rearrangement of Phenyl Acetate

The Fries rearrangement of phenyl acetate is a crucial transformation in organic synthesis, yielding valuable hydroxyaryl ketones that serve as intermediates in the pharmaceutical and fine chemical industries.[1] Traditionally, this reaction has been catalyzed by homogeneous Lewis and Brønsted acids, which suffer from drawbacks such as corrosivity, toxicity, and difficulty in separation from the reaction mixture.[2][3] The use of solid acid catalysts, particularly zeolites, offers a more sustainable and efficient alternative.[1][2] This guide provides a comprehensive comparison of various zeolite catalysts for the Fries rearrangement of phenyl acetate, supported by experimental data to aid researchers in catalyst selection and process optimization.

Performance Comparison of Zeolite Catalysts

The selection of a zeolite catalyst significantly impacts the conversion of phenyl acetate and the selectivity towards the desired ortho- and para-hydroxyacetophenone products. The catalytic performance is influenced by several factors, including the zeolite framework type, Si/Al ratio, acid site density, and reaction conditions.[2][4] Below is a summary of the performance of different zeolite catalysts based on published literature.

Zeolite Catalyst	Framework Type	Si/Al Ratio	Reaction Temperature (°C)	Phenyl Acetate Conversion (%)	Selectivity (%)	Reference
Beta (BEA)	BEA	15	150	60	High selectivity to rearrangement products	[2]
Beta (BEA)	BEA	20	180	High initial activity	Selectivity decreases over time	[4]
ZSM-5	MFI	20	180	Lower than Beta	High selectivity, high p/o ratio	[4]
FAU	FAU	15	150	22	Moderate	[2]
MOR	MOR	-	150	12	Low	[2]
HL Zeolite	L-type	-	180	4.9 (after 12h)	Good performance reported	[5]

Key Observations:

• Zeolite Beta (BEA) consistently demonstrates high activity in the Fries rearrangement of phenyl acetate, attributed to its large pores and high concentration of accessible Brønsted acid sites.[2][4][6]

• ZSM-5 (MFI) , a medium-pore zeolite, exhibits lower activity compared to BEA but shows higher selectivity towards the para-isomer, suggesting shape-selective catalysis.[2][4]

• Large-pore zeolites like FAU and MOR show moderate to low activity.[2]

• The Si/Al ratio is a critical parameter, influencing the number of acid sites and, consequently, the catalyst's activity.[4]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the Fries rearrangement of phenyl acetate using a zeolite catalyst.

Caption: Experimental workflow for zeolite-catalyzed phenyl acetate rearrangement.

Experimental Protocols

Detailed experimental procedures are crucial for reproducible results. The following protocols are generalized from various studies on the Fries rearrangement over zeolite catalysts.

Catalyst Preparation

• Ion Exchange: To generate the acidic form of the zeolite (e.g., H-ZSM-5 or H-Beta), the as-synthesized or commercial zeolite is typically subjected to ion exchange with an ammonium salt solution. For example, the zeolite is stirred in a 1.0 M aqueous solution of NH₄NO₃ at 60-80°C for several hours.[7] This process is often repeated to ensure complete exchange.

• Washing and Drying: After ion exchange, the zeolite is thoroughly washed with deionized water until the filtrate is neutral and free of nitrate ions. The washed zeolite is then dried in an oven, typically at 100-120°C overnight.

• Calcination: The dried NH₄⁺-form of the zeolite is calcined in a furnace in a flow of dry air. The temperature is gradually increased to 500-550°C and held for several hours to decompose the ammonium ions and generate the catalytically active protonic sites.[4][7]

Fries Rearrangement Reaction

• Reactor Setup: The reaction is typically carried out in a batch reactor, such as a three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a temperature controller.

• Charging Reactants: Phenyl acetate and a suitable solvent (e.g., n-decane) are charged into the reactor.[2] The choice of solvent can influence the product distribution.[2]

• Catalyst Addition: The calcined zeolite catalyst is added to the reactor. The catalyst loading is typically in the range of 5-15% by weight of the phenyl acetate.

• Reaction Conditions: The reaction mixture is heated to the desired temperature (typically 150-180°C) under constant stirring.[2][4][5] The reaction progress is monitored by periodically withdrawing samples.

• Product Analysis: The collected samples are filtered to remove the catalyst and then analyzed by gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion of phenyl acetate and the selectivity to the products (o-hydroxyacetophenone and p-hydroxyacetophenone).

Catalyst Regeneration

A significant advantage of using zeolite catalysts is their potential for regeneration. The primary cause of deactivation is the deposition of coke on the catalyst surface.[2] The spent catalyst can be regenerated by calcination in air at high temperatures (e.g., 550°C) to burn off the organic deposits, often restoring its initial activity.[2]

Signaling Pathways and Logical Relationships

The Fries rearrangement over zeolite catalysts proceeds through a complex reaction network. The following diagram illustrates the key transformations involved.

Caption: Reaction pathways in the zeolite-catalyzed Fries rearrangement.

This guide provides a foundational understanding for researchers and professionals working on the Fries rearrangement. The choice of zeolite catalyst and reaction conditions should be carefully optimized based on the desired product selectivity and process economics. Further research into novel zeolite structures and modification of existing zeolites continues to be an active area to enhance catalytic performance for this important industrial reaction.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY00590H [pubs.rsc.org]
• 3. Fries Rearrangement [organic-chemistry.org]
• 4. CCCC 1992, Volume 57, Issue 4, Abstracts pp. 853-861 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 5. researchgate.net [researchgate.net]
• 6. Substrate substitution effects in the Fries rearrangement of aryl esters over zeolite catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Phenyl acetate proper disposal procedures

Proper handling and disposal of phenyl acetate are critical for ensuring laboratory safety and environmental protection. As a combustible liquid that is harmful if swallowed and poses a danger to aquatic life, phenyl acetate must be managed as hazardous waste from the moment of its generation to its final disposal.[1][2][3][4] Adherence to strict protocols is essential for researchers, scientists, and drug development professionals to minimize risks and maintain regulatory compliance.

Immediate Safety and Handling

Before handling phenyl acetate, it is crucial to be aware of its properties and the necessary safety precautions. This ensures personal safety and prevents accidental releases.

Personal Protective Equipment (PPE) and Handling:

• Gloves and Eye Protection: Always wear appropriate chemical-resistant gloves and eye protection, such as safety glasses or a face shield.[1][2][5]

• Ventilation: Use phenyl acetate only in well-ventilated areas to avoid the inhalation of vapors.[1][2][3]

• Fire Safety: Phenyl acetate is a combustible liquid.[1][2][6][7][8] Keep it away from heat, sparks, open flames, and other ignition sources.[1][2][3][5] All equipment should be properly grounded to prevent static discharge.[2][3][7]

• Hygiene: Do not eat, drink, or smoke in areas where phenyl acetate is handled.[1][2][5] Wash hands and any exposed skin thoroughly after use.[1][2]

Spill Management Protocol

In the event of a spill, immediate and correct action is necessary to prevent exposure and environmental contamination.[9]

Step-by-Step Spill Cleanup:

• Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and open flames from the area.[3][5]

• Ensure Ventilation: Maximize ventilation in the spill area.

• Evacuate and Alert: Evacuate non-essential personnel and alert the laboratory supervisor or the designated Environmental Health and Safety (EHS) officer.[9][10]

• Contain the Spill: Prevent the spill from spreading or entering drains and waterways.[1][3] For larger spills, use dikes to contain the liquid.[1][11]

• Absorb the Chemical: Cover the spill with an inert, non-combustible absorbent material such as sand, silica gel, or a commercial sorbent.[1][8][10]

• Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it into a designated, sealable, and properly labeled container for hazardous waste.[3][9]

• Decontaminate: Clean the spill area thoroughly.

Phenyl Acetate Disposal Procedure

Disposal of phenyl acetate must follow a systematic process in compliance with local, state, and federal regulations.[1][4][9] Under no circumstances should it be disposed of down the drain or in the regular trash.[9][12]

1. Waste Identification and Segregation:

• Phenyl acetate waste is classified as hazardous due to its ignitability and toxicity.[7][13]

• Keep phenyl acetate waste segregated from incompatible materials. Do not mix it with strong acids, bases, or oxidizing agents to avoid dangerous reactions.[12][14]

2. Proper Containerization:

• Use Approved Containers: Collect phenyl acetate waste in a chemically compatible container that is in good condition, with a secure, leak-proof lid.[12][13][15]

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name, "Phenyl Acetate."[9][12][13] The label should also indicate the associated hazards (e.g., Combustible, Toxic).

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when adding waste.[13][14]

3. On-Site Accumulation:

• Designated Storage: Store waste containers in a designated "Satellite Accumulation Area" (SAA) that is at or near the point of generation.[13][14]

• Safe Location: The SAA must be located away from heat and ignition sources.[12]

• Storage Limits: Adhere to institutional and regulatory limits on the volume of waste stored (typically a maximum of 55 gallons) and the accumulation time (up to one year, but containers must be removed within three days of becoming full).[13][14]

4. Final Disposal:

• Professional Collection: Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service to arrange for pickup.[3][4][13]

• Incineration: The recommended method for final disposal is combustion in a chemical incinerator equipped with an afterburner and scrubber to handle harmful emissions.[3][4]

Quantitative Data Summary

The following table summarizes key quantitative safety and physical data for phenyl acetate.

Property	Value	Reference(s)
Acute Toxicity (Oral, Rat LD50)	1,630 mg/kg	[1][2]
Acute Toxicity (Dermal, Rabbit LD50)	> 8,000 mg/kg	[1][2]
Flash Point (Closed Cup)	76 °C / 168.8 °F	[7]
Flash Point (Open Cup)	80 °C / 176 °F	[7][8]
Boiling Point	197 °C / 386.6 °F	[2]
Classification	Combustible Liquid, Acute Toxicity 4 (Oral), Aquatic Hazard (Acute 3, Chronic 3)	[1][2]

Operational Workflow for Phenyl Acetate Disposal

The following diagram illustrates the decision-making and procedural flow for the proper management and disposal of phenyl acetate waste in a laboratory setting.

Caption: Phenyl Acetate Waste Management Workflow.

References

• 1. download.basf.com [download.basf.com]
• 2. download.basf.com [download.basf.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. dept.harpercollege.edu [dept.harpercollege.edu]
• 5. crosschem.net [crosschem.net]
• 6. chemicalbook.com [chemicalbook.com]
• 7. hmdb.ca [hmdb.ca]
• 8. ICSC 0539 - PHENYL ACETATE [chemicalsafety.ilo.org]
• 9. benchchem.com [benchchem.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. vigon.com [vigon.com]
• 12. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]
• 14. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 15. danielshealth.com [danielshealth.com]

Personal protective equipment for handling Phenyl acetate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Phenyl acetate in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe and compliant use of this chemical.

Personal Protective Equipment (PPE) and Safety Measures

Proper selection and use of Personal Protective Equipment are critical to minimize exposure and ensure safety. The following table summarizes the recommended PPE for handling Phenyl acetate.

Protection Type	Recommended Equipment	Standards and Specifications
Eye and Face Protection	Safety glasses with side shields or safety goggles. A face shield may be required for splash hazards.	NIOSH (US), CSA (Canada), or EN 166 (EU) approved.[1][2]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber). A lab coat or chemical-resistant coveralls should be worn.[2][3]	Inspect gloves prior to use. Follow proper glove removal technique.[1]
Respiratory Protection	Required when vapors or aerosols are generated. A NIOSH-approved respirator with an organic vapor cartridge (e.g., filter type ABEK) is recommended.[4][5]	Respiratory protection programs must comply with OSHA's 29 CFR 1910.134.[2]

Operational Plan: Safe Handling Protocol

A systematic approach to handling Phenyl acetate is crucial to minimize risks.

1. Preparation:

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

• Ventilation: Ensure work is performed in a well-ventilated area, preferably in a chemical fume hood.[3][6]

• PPE: Don the appropriate PPE as outlined in the table above.

• Emergency Equipment: Ensure an eye wash station and safety shower are readily accessible.[6]

• Ignition Sources: Remove all sources of ignition, as Phenyl acetate is a combustible liquid.[3][7][8][9]

2. Handling Procedure:

• Container Handling: Keep the container tightly closed when not in use.[3]

• Dispensing: Avoid inhalation of vapor or mist.[1][9] Take measures to prevent the buildup of electrostatic charge.[1][9]

• Hygiene: Do not eat, drink, or smoke when using this product.[3][7][8] Wash hands thoroughly after handling.[3][7][8][9]

3. Post-Handling:

• Decontamination: Thoroughly decontaminate all work surfaces after handling.

• Storage: Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[8][9][10]

• Labeling: Ensure all containers of Phenyl acetate are clearly labeled.

Workflow for the safe handling of Phenyl acetate.

Disposal Plan

Proper disposal of Phenyl acetate waste is essential to protect the environment and comply with regulations.

• Waste Identification: Clearly label waste containers with "Hazardous Waste" and the full chemical name "Phenyl acetate".[11]

• Waste Collection:

  • Liquid Waste: Collect in a designated, sealed, and properly labeled container. Do not dispose of down the drain.[3][11]

  • Solid Waste: Collect any contaminated materials (e.g., absorbent paper, gloves) in a designated, sealed, and properly labeled container.[11]

• Disposal Method: Dispose of contents and container to a hazardous or special waste collection point.[3] This may involve burning in a chemical incinerator equipped with an afterburner and scrubber.[1][5] Always follow local, state, and federal regulations.[11]

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

• Spill:

  • Evacuate the area and ensure adequate ventilation.[6]

  • Remove all sources of ignition.[1][3]

  • Contain the spill using an inert absorbent material (e.g., sand, silica gel).[3][4]

  • Collect the absorbed material into a suitable container for disposal.[1][5]

  • Report the spill to the laboratory supervisor or environmental health and safety officer.[11]

• Fire:

  • Use carbon dioxide, dry powder, or alcohol-resistant foam to extinguish.[1][3][10]

  • Wear self-contained breathing apparatus and chemical-protective clothing.[3][6]

• First Aid:

  • If Swallowed: Call a poison center or doctor immediately.[7][10] Rinse mouth with water.[1][3][10] Do NOT induce vomiting.[1][6][10]

  • If Inhaled: Move the person to fresh air.[1][3] Seek medical attention.

  • In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2] Remove contaminated clothing.

  • In Case of Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also under the eyelids.[3][10] Seek medical attention.

Decision-making workflow for emergency procedures.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. benchchem.com [benchchem.com]
• 3. download.basf.com [download.basf.com]
• 4. ICSC 0539 - PHENYL ACETATE [inchem.org]
• 5. dept.harpercollege.edu [dept.harpercollege.edu]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. download.basf.com [download.basf.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. PHENYL ACETATE - Safety Data Sheet [chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. benchchem.com [benchchem.com]